tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

• CAS: 937046-96-3

Core Science & Biosynthesis

A Technical Guide to tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate: Properties, Synthesis, and Applications

Abstract: This technical guide provides an in-depth analysis of tert-butyl (2-cyano-1H-pyrrol-1-yl)carbamate, a heterocyclic building block of significant interest to the pharmaceutical and organic synthesis sectors. The document elucidates the compound's core physical and chemical properties, outlines its structural features and corresponding reactivity, presents a plausible synthetic workflow, and details essential safety and handling protocols. Furthermore, it explores the compound's strategic importance as a versatile intermediate in drug discovery, leveraging its unique combination of a pyrrole scaffold, a cyano functional group, and an acid-labile N-protecting group. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this molecule in the synthesis of novel chemical entities.

Introduction and Strategic Importance

Tert-butyl (2-cyano-1H-pyrrol-1-yl)carbamate (CAS No: 937046-96-3) is a specialized chemical intermediate valued for its unique structural architecture.[1][2][3] It belongs to the pyrrole class of heterocyclic compounds, which are ubiquitous scaffolds in medicinal chemistry, found in numerous FDA-approved drugs and biologically active natural products.[4] The strategic value of this molecule is derived from the orthogonal reactivity of its three key components: the aromatic pyrrole ring, the versatile cyano group, and the sterically bulky tert-butoxycarbonyl (Boc) protecting group on the pyrrole nitrogen.

The carbamate moiety itself is a critical structural motif in modern drug design, often used to improve a compound's stability, modulate pharmacokinetic properties, or act as a stable amide bond surrogate.[5][6] By incorporating a Boc-protected amine on the pyrrole ring, this reagent offers a latent site for subsequent chemical modification under predictable, controlled conditions. This makes it an exceptionally useful building block for creating complex molecular libraries and synthesizing targeted active pharmaceutical ingredients (APIs).[7]

Physicochemical Properties

The fundamental physical and chemical characteristics of a compound are critical for its proper handling, storage, and application in experimental work. The properties of tert-butyl (2-cyano-1H-pyrrol-1-yl)carbamate are summarized below.

Property	Value	Source(s)
CAS Number	937046-96-3	[1][2][3]
Molecular Formula	C₁₀H₁₃N₃O₂	[3][7]
Molecular Weight	207.23 g/mol	[3][7]
Appearance	Light yellow to brown powder	[7]
Melting Point	Data not publicly available
Boiling Point	Data not publicly available	[3][8]
Solubility	No specific data is available. Based on its structural analogue, tert-butyl carbamate, it is expected to be soluble in polar organic solvents like methylene chloride, chloroform, and alcohols, with limited solubility in water and nonpolar solvents like petroleum ether.	[9][10]
Storage Conditions	Store at room temperature, sealed in a dry environment, preferably under an inert atmosphere.	[3][7]

Chemical Structure and Reactivity

The synthetic utility of tert-butyl (2-cyano-1H-pyrrol-1-yl)carbamate stems directly from the distinct reactivity of its constituent functional groups. Understanding these features allows chemists to design rational synthetic sequences.

Caption: Key functional groups and their associated reactivity pathways.

• N-Boc Group (tert-Butoxycarbonylamine): This group serves as a robust protecting group for the pyrrole nitrogen. Its primary role is to prevent unwanted side reactions at the N-1 position while modifications are made elsewhere on the molecule.

  • Causality: The Boc group is intentionally designed to be labile under acidic conditions (e.g., trifluoroacetic acid [TFA] or hydrochloric acid in an organic solvent). This is because the mechanism of cleavage proceeds through the formation of a stable tert-butyl cation, which is readily scavenged, leaving behind the deprotected 1-amino-2-cyanopyrrole. This selective removal is a cornerstone of modern multi-step synthesis, allowing for sequential and controlled bond formation.

• Cyano Group (-C≡N): The nitrile functionality is a highly versatile synthetic handle.

  • Reactivity: It can be reduced to a primary amine (-CH₂NH₂) using reagents like lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation. This introduces a new nucleophilic site. Alternatively, it can be hydrolyzed under acidic or basic conditions to form a carboxylic acid (-COOH), providing a handle for amide coupling or other transformations.

• Pyrrole Ring: As an electron-rich aromatic heterocycle, the pyrrole ring is susceptible to electrophilic substitution. The presence of the cyano group (electron-withdrawing) and the N-carbamate will influence the position and feasibility of such reactions. After deprotection, the N-amino group can also be a site for further derivatization.

Synthesis and Safe Handling Protocols

While this compound is commercially available, understanding its synthesis provides context for its stability and potential impurities. A plausible and common method for its preparation involves the N-amination of a pyrrole precursor followed by protection.

Proposed Synthetic Workflow

A logical approach to synthesizing the title compound is the direct Boc-protection of 1-amino-2-cyanopyrrole. This method leverages the high reactivity of di-tert-butyl dicarbonate (Boc₂O) with primary amines.

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An In-depth Technical Guide to the Mechanism of Action of 2-Cyanopyrrole Derivatives in Biological Systems

Abstract

Derivatives of the 2-cyanopyrrole scaffold represent a pivotal class of compounds in modern medicinal chemistry, renowned for their capacity to modulate the activity of key enzymes through a distinct mechanism of action. The electrophilic nature of the nitrile (cyano) group is central to their biological activity, enabling them to act as potent, often covalent, inhibitors of proteases and other enzymes. This guide provides an in-depth exploration of the molecular mechanisms underpinning the function of 2-cyanopyrrole derivatives. We will dissect their interactions with prominent biological targets, detail the experimental methodologies required to characterize these interactions, and discuss their profound therapeutic implications, particularly in the management of metabolic diseases and beyond.

Introduction: The Significance of the 2-Cyanopyrrole Scaffold

The 2-cyanopyrrole moiety is a privileged scaffold in drug discovery. Its rigid, five-membered ring structure provides a predictable framework for orienting substituents to achieve high-affinity binding to protein targets. However, the defining feature is the nitrile group (-C≡N). The carbon atom of the nitrile is electrophilic, making it susceptible to nucleophilic attack from amino acid residues within an enzyme's active site, such as serine or cysteine.[1] This reactivity is the cornerstone of their primary mechanism of action: covalent inhibition.

This unique characteristic has led to the development of highly successful drugs. More than 60 small-molecule drugs on the market contain a cyano group, which can improve pharmacokinetic profiles and, crucially, serve as an electrophilic "warhead" to form a covalent bond with a target.[1] The 2-cyanopyrrole derivatives are a prominent family within this class, most notably recognized for their role as inhibitors of Dipeptidyl Peptidase-4 (DPP-4), a key enzyme in glucose homeostasis.[2]

Core Mechanism of Action: Covalent Inhibition

The predominant mechanism of action for 2-cyanopyrrole derivatives is targeted covalent inhibition. This process is typically a two-step event:

• Initial Non-covalent Binding: The inhibitor first binds to the enzyme's active site, forming a reversible, non-covalent enzyme-inhibitor complex (E-I). This initial binding is driven by standard intermolecular forces (hydrogen bonds, hydrophobic interactions, etc.) and is governed by the inhibitor's affinity for the target, represented by the inhibition constant (Ki).[3]

• Covalent Bond Formation: Following initial binding, the electrophilic nitrile group is precisely positioned to react with a nearby nucleophilic residue (e.g., Serine, Cysteine) in the active site. This results in the formation of a stable, covalent adduct (E-I*), effectively inactivating the enzyme.[1][3]

The nature of this covalent bond can be either reversible or irreversible. For many therapeutically relevant 2-cyanopyrrole derivatives, the interaction is reversible covalent inhibition . This means the covalent bond can be broken, allowing the enzyme to eventually regenerate. This reversibility is a key feature, as it can reduce the risk of off-target toxicity associated with permanent, irreversible inhibitors.[4][5]

Case Study: Inhibition of Dipeptidyl Peptidase-4 (DPP-4)

The most well-characterized example of this mechanism is the inhibition of DPP-4 by drugs like Vildagliptin.[2][6] DPP-4 is a serine protease that inactivates incretin hormones, such as GLP-1, which are crucial for stimulating insulin secretion.[7] By inhibiting DPP-4, 2-cyanopyrrole derivatives prolong the action of these hormones, thereby improving glycemic control in patients with type 2 diabetes.[6][8]

The mechanism proceeds as follows:

• The catalytic triad of DPP-4 contains a highly reactive serine residue (Ser630).

• Vildagliptin, an N-substituted glycyl-2-cyanopyrrolidine, binds to the active site.[9]

• The hydroxyl group of Ser630 attacks the electrophilic carbon of the nitrile group.

• This forms a reversible covalent imidate adduct, which is stable but can slowly hydrolyze to release the active enzyme.[9] This slow "off-rate" contributes to the drug's prolonged duration of action, allowing for once- or twice-daily dosing despite a short plasma half-life.[8]

Mechanism of reversible covalent inhibition of DPP-4.

Case Study: Inhibition of Cysteine Proteases (Cathepsins)

Beyond serine proteases, the nitrile "warhead" is also highly effective against cysteine proteases, such as cathepsins.[4][5] Cathepsins are involved in various pathologies, including osteoporosis and cancer.[10] In this context, the thiol group (-SH) of the active site cysteine residue acts as the nucleophile.

The reaction mechanism is analogous to that with serine proteases:

• The inhibitor binds to the active site.

• The cysteine thiol attacks the nitrile carbon.

• A reversible covalent thioimidate adduct is formed.[4][5]

The development of potent and selective peptide nitrile inhibitors for cathepsins K, B, S, and L has been a significant area of research, demonstrating the versatility of this mechanism.[4][10][11]

Experimental Methodologies for Characterizing Mechanism of Action

Elucidating the mechanism of covalent inhibition requires a suite of specialized biochemical and biophysical assays. A multi-faceted approach is essential to confirm the covalent nature of the interaction, determine its kinetics, and identify the specific amino acid residue involved.

Enzyme Inhibition Kinetics

Kinetic assays are the first step in characterizing an inhibitor. For covalent inhibitors, standard IC50 measurements can be misleading because the potency is time-dependent.[12][13]

Protocol: Fluorometric Assay for DPP-4 Inhibition

This protocol is a standard method for measuring DPP-4 activity and its inhibition.[14][15][16]

• Reagent Preparation:

  • Assay Buffer: Tris-HCl buffer (e.g., 50 mM, pH 8.0).

  • Enzyme Stock: Recombinant human DPP-4 diluted in Assay Buffer to a working concentration (e.g., 1.73 mU/mL).[16]

  • Substrate Stock: Fluorogenic substrate Gly-Pro-AMC (Aminomethylcoumarin) dissolved in Assay Buffer (e.g., 200 µM).[16]

  • Inhibitor Stock: 2-cyanopyrrole derivative dissolved in DMSO, then serially diluted to desired concentrations.

• Assay Procedure (96-well plate format):

  • To appropriate wells, add:

    • 100% Activity Control: 30 µL Assay Buffer + 10 µL diluted DPP-4 + 10 µL DMSO solvent.[15]

    • Inhibitor Wells: 30 µL Assay Buffer + 10 µL diluted DPP-4 + 10 µL of inhibitor dilution.[15]

    • Background Control: 40 µL Assay Buffer + 10 µL DMSO solvent.[15]

  • Pre-incubate the plate at 37°C for 10-15 minutes. This allows the inhibitor to bind to the enzyme before the substrate is added.

  • Initiate the reaction by adding 50 µL of the Substrate Stock to all wells.[15]

  • Incubate at 37°C for 30 minutes, protected from light.

  • Read the fluorescence using an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.[15]

• Data Analysis (Time-Dependent Inhibition):

  • To confirm covalent inhibition, measure IC50 values at different pre-incubation times (e.g., 15, 30, 60 minutes). A decrease in IC50 with longer incubation time is a hallmark of covalent inhibition.[17]

  • For a detailed kinetic profile, determine the second-order rate constant (kinact/Ki), which is the most accurate measure of potency for irreversible or slowly reversible covalent inhibitors.[13][18]

Workflow for a DPP-4 enzyme inhibition assay.

Biophysical Confirmation of Covalent Adduct Formation

While kinetic data strongly suggests a covalent mechanism, direct biophysical evidence is required for confirmation.

Mass Spectrometry (MS): Intact protein mass spectrometry is the gold standard for confirming covalent modification.[12]

• Principle: The enzyme is incubated with and without the inhibitor. The mass of the protein is then precisely measured. A mass shift corresponding to the molecular weight of the inhibitor confirms the formation of a 1:1 covalent adduct.

• Causality: This method directly observes the physical consequence of the covalent reaction. By analyzing the protein after incubation, we can definitively state that the inhibitor has become physically attached. Further analysis using tandem MS (MS/MS) after protease digestion can pinpoint the exact amino acid residue that has been modified.[19] An unexpected mass shift can even reveal alternative reaction mechanisms, such as the desulfhydration of a cysteine residue.[3][19]

X-ray Crystallography: If a high-resolution crystal structure of the enzyme-inhibitor complex can be obtained, it provides unequivocal proof of the covalent bond and its precise geometry within the active site.[20]

Assessing Selectivity

A critical aspect of drug development is ensuring the inhibitor is selective for its intended target.

Activity-Based Protein Profiling (ABPP): ABPP is a powerful chemoproteomic technique to assess inhibitor selectivity in a complex biological system (e.g., cell lysate or whole cells).[21]

• Principle: A broad-spectrum activity-based probe (ABP) that covalently labels a large family of enzymes (e.g., serine hydrolases) is used.

• Workflow:

  • A proteome is pre-incubated with the 2-cyanopyrrole inhibitor.

  • The ABP is then added.

  • The inhibitor will "compete" with the probe for binding to its target(s).

  • A decrease in probe labeling for a specific enzyme indicates it is a target of the inhibitor.

• Insight: This method provides a global view of the inhibitor's "on-target" and "off-target" activities within a native biological context, which is crucial for predicting potential side effects.[21]

Therapeutic Implications and Future Directions

The success of 2-cyanopyrrole derivatives as DPP-4 inhibitors for type 2 diabetes has solidified their place in medicine.[7][22] The principle of reversible covalent inhibition using a nitrile warhead is now being applied to a wide range of other targets.

• Oncology: Cysteine proteases like cathepsins are targets in cancer.[10]

• Autoimmune Disorders: Cathepsin S is a target for autoimmune diseases.[11]

• Antiviral Agents: The nitrile group has been incorporated into compounds targeting viral proteases (e.g., SARS-CoV-2 main protease) and other viral enzymes.[23][24][25] While some cyanopyrimidine nucleosides have shown antiviral activity, this is an area of active exploration.[26]

• Neurodegenerative Diseases: Prolyl endopeptidase (PREP) is another serine protease implicated in neurological disorders, and cyanopyrrolidine derivatives have been investigated as PREP inhibitors.[27]

The key challenge and opportunity lie in tuning the reactivity of the nitrile warhead. By modifying the electronic properties of the pyrrole ring and its substituents, medicinal chemists can modulate the electrophilicity of the nitrile.[1] This allows for the fine-tuning of the covalent reaction rate to optimize potency for the intended target while minimizing reactions with off-targets, thereby creating safer and more effective medicines.

Conclusion

The mechanism of action of 2-cyanopyrrole derivatives is a compelling example of rational drug design. By leveraging the controlled electrophilicity of the nitrile group, these compounds act as highly effective covalent inhibitors of key enzymes. Their primary mechanism—reversible covalent inhibition of serine and cysteine proteases—is best exemplified by the clinical success of DPP-4 inhibitors. The robust suite of experimental tools available allows researchers to thoroughly characterize this mechanism, from initial kinetics to direct biophysical confirmation and global selectivity profiling. As our understanding of enzyme structure and function grows, the 2-cyanopyrrole scaffold will undoubtedly continue to serve as a versatile and powerful platform for developing the next generation of targeted covalent therapies.

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Solubility of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate in common organic solvents

An In-Depth Technical Guide to the Solubility of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate in Common Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate, a key building block in modern organic synthesis and pharmaceutical development.[1][2] Recognizing the critical role of solubility in reaction kinetics, purification, and formulation, this document offers a detailed exploration of the theoretical principles governing solubility and presents robust, field-proven experimental protocols for its qualitative and quantitative assessment. This guide is intended for researchers, scientists, and drug development professionals, providing the necessary tools to generate reliable and reproducible solubility data, thereby accelerating research and development timelines.

Introduction: The Significance of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate and Its Solubility Profile

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its unique molecular architecture, featuring a Boc-protected amino group on a cyanopyrrole core, makes it a versatile intermediate for the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).[1] The cyano group can participate in various chemical transformations, while the Boc-protecting group offers a stable yet readily cleavable handle for subsequent synthetic steps.

The solubility of this compound in common organic solvents is a fundamental physical property that dictates its utility in a laboratory and industrial setting. A thorough understanding of its solubility profile is paramount for:

• Reaction Condition Optimization: Ensuring the compound remains in solution is crucial for achieving optimal reaction rates and yields.

• Purification Strategy Development: Solubility differences are exploited in techniques like crystallization and chromatography.

• Formulation and Drug Delivery: For pharmaceutical applications, solubility directly impacts bioavailability and the choice of delivery vehicle.

While specific quantitative solubility data for tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is not widely available in public literature, we can infer its likely behavior by examining the properties of its constituent functional groups. The tert-butyl carbamate moiety generally imparts solubility in moderately polar to nonpolar organic solvents such as methylene chloride, chloroform, and alcohols.[3][4][5][6] Conversely, the 2-cyanopyrrole scaffold is reported to be miscible with a range of solvents including benzene, dichloromethane, tetrahydrofuran, dimethylformamide, and acetonitrile.[7][8][9] This suggests that the target compound will likely exhibit favorable solubility in a variety of common organic solvents.

This guide provides the necessary protocols to experimentally determine these solubility characteristics with a high degree of scientific rigor.

Theoretical Principles of Solubility

The adage "like dissolves like" serves as a foundational principle in predicting solubility.[10][11] This concept is rooted in the intermolecular forces between solute and solvent molecules. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.

Key factors influencing the solubility of an organic compound include:

• Polarity: The polarity of both the solute and the solvent is the most critical factor. Polar solvents, such as alcohols and water, tend to dissolve polar solutes, while nonpolar solvents, like hexane and toluene, are better for dissolving nonpolar solutes.[12][13]

• Hydrogen Bonding: The ability of a compound to act as a hydrogen bond donor or acceptor significantly influences its solubility in protic solvents like water and alcohols.[13]

• Molecular Size and Shape: Larger molecules are generally less soluble than smaller ones due to the increased energy required to form a cavity in the solvent.[12][13]

Predicting solubility with high accuracy can be challenging due to the complex interplay of these factors. Therefore, experimental determination remains the gold standard.[14][15][16][17]

Experimental Determination of Solubility

The following sections detail validated protocols for both qualitative and quantitative solubility assessment, adhering to principles of Good Manufacturing Practice (GMP) to ensure data integrity.[18][19][20][21][22]

Qualitative Solubility Assessment

This rapid method provides a preliminary understanding of the compound's solubility in a range of solvents.

Protocol:

• Preparation: Dispense approximately 5-10 mg of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate into a series of clean, dry vials.

• Solvent Addition: To each vial, add a different organic solvent in 0.5 mL increments.

• Agitation: Vigorously vortex each vial for 60 seconds after each solvent addition.

• Observation: Visually inspect for complete dissolution. If the solid dissolves, the compound is considered "soluble" at that concentration. If a significant portion remains undissolved after the addition of 3 mL of solvent, it can be classified as "sparingly soluble" or "insoluble."

• Documentation: Record the observations for each solvent.

This method is useful for quickly screening a wide array of solvents to identify suitable candidates for reactions or for more rigorous quantitative analysis.

Quantitative Solubility Determination: The Shake-Flask Method

The shake-flask method is a widely accepted and robust technique for determining the equilibrium solubility of a compound.[23][24]

Protocol:

• Sample Preparation: Add an excess amount of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate to a series of vials containing a precisely known volume of the selected organic solvents. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in a temperature-controlled orbital shaker (e.g., at 25 °C). Agitate the mixtures for a sufficient duration (typically 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed for at least 2 hours to permit the undissolved solid to settle.

• Sample Withdrawal: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. Filtration through a chemically compatible syringe filter (e.g., 0.22 µm PTFE) is highly recommended.

• Analysis: Quantify the concentration of the dissolved compound in the filtrate using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or Nuclear Magnetic Resonance (NMR) spectroscopy with an internal standard.[12]

• Calculation: The solubility is expressed in mg/mL or mol/L.

Workflow for Quantitative Solubility Determination

Caption: Workflow for the Shake-Flask Method.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise format to facilitate comparison and interpretation.

Table 1: Solubility of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate in Common Organic Solvents at 25 °C

Solvent	Chemical Formula	Polarity Index	Solubility (mg/mL)	Classification
Dichloromethane (DCM)	CH₂Cl₂	3.1	[Experimental Data]	[e.g., Soluble]
Tetrahydrofuran (THF)	C₄H₈O	4.0	[Experimental Data]	[e.g., Soluble]
Acetonitrile (ACN)	CH₃CN	5.8	[Experimental Data]	[e.g., Soluble]
Ethyl Acetate (EtOAc)	C₄H₈O₂	4.4	[Experimental Data]	[e.g., Soluble]
Methanol (MeOH)	CH₃OH	5.1	[Experimental Data]	[e.g., Soluble]
Ethanol (EtOH)	C₂H₅OH	4.3	[Experimental Data]	[e.g., Soluble]
N,N-Dimethylformamide (DMF)	C₃H₇NO	6.4	[Experimental Data]	[e.g., Soluble]
Toluene	C₇H₈	2.4	[Experimental Data]	[e.g., Sparingly Soluble]
Hexane	C₆H₁₄	0.1	[Experimental Data]	[e.g., Insoluble]
Water	H₂O	10.2	[Experimental Data]	[e.g., Insoluble]

Note: The "Polarity Index" is a relative measure of a solvent's polarity. The "Solubility" and "Classification" columns are to be populated with experimentally determined values.

Conclusion

This technical guide has outlined the theoretical basis and provided practical, robust methodologies for determining the solubility of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate in common organic solvents. By following the detailed protocols and adhering to good scientific practices, researchers can generate high-quality, reliable data. This information is indispensable for the effective use of this important synthetic intermediate in drug discovery and development, ultimately contributing to the advancement of chemical and pharmaceutical sciences.

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Stability and storage conditions for tert-butyl N-(2-cyanopyrrol-1-yl)carbamate

An In-depth Technical Guide to the Stability and Storage of Tert-butyl N-(2-cyanopyrrol-1-yl)carbamate

Introduction

Tert-butyl N-(2-cyanopyrrol-1-yl)carbamate is a bespoke chemical entity of interest to researchers in drug discovery and organic synthesis. Its unique molecular architecture, combining a Boc-protected amine, a pyrrole ring, and a cyano group, offers a versatile scaffold for the synthesis of more complex molecules. However, the very features that make it synthetically attractive also present challenges to its long-term stability and storage. This guide provides a comprehensive analysis of the potential stability issues and outlines best practices for the storage and handling of this compound, based on the known chemical liabilities of its constituent functional groups. As specific stability data for this compound is not publicly available, this document serves as a predictive guide based on established chemical principles, empowering researchers to implement self-validating storage and handling protocols.

Molecular Structure and Functional Group Analysis

The stability of tert-butyl N-(2-cyanopyrrol-1-yl)carbamate is intrinsically linked to the chemical properties of its three key functional moieties:

• Tert-butoxycarbonyl (Boc) Group: This widely used amine protecting group is known for its stability under basic and nucleophilic conditions but is characteristically labile to acid.[1]

• Pyrrole Ring: As an electron-rich aromatic heterocycle, the pyrrole ring is susceptible to oxidation and polymerization, particularly in the presence of air, light, or acid.[2][3]

• Cyano (Nitrile) Group: The nitrile group is relatively stable but can undergo hydrolysis to form a carboxylic acid or an amide under acidic or basic conditions.[4][5]

Potential Degradation Pathways

Understanding the potential degradation pathways is crucial for establishing appropriate storage and handling procedures. The primary routes of degradation for tert-butyl N-(2-cyanopyrrol-1-yl)carbamate are predicted to be:

• Acid-Catalyzed Deprotection: The Boc group is readily cleaved by strong acids, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), and even by milder acidic conditions over time.[6][7] This reaction proceeds via the formation of a stable tert-butyl cation, which can then form isobutene and carbon dioxide.[1][7] The presence of acidic impurities in solvents or on storage container surfaces could initiate this degradation.

• Oxidative Degradation and Polymerization of the Pyrrole Ring: The pyrrole ring is prone to oxidation, especially when exposed to air (oxygen).[8] This process can be accelerated by light (photodegradation) and can lead to the formation of colored polymeric byproducts.[9][10] The initial step often involves the formation of a radical cation, which can then react with other pyrrole molecules to form dimers and higher-order polymers.[10]

• Hydrolysis of the Cyano Group: While generally less reactive than the other functional groups, the cyano group can undergo hydrolysis to a carboxylic acid or an amide. This can be catalyzed by either acidic or basic conditions, with the rate being dependent on the temperature and pH.[11][12]

The following diagram illustrates the potential degradation pathways for tert-butyl N-(2-cyanopyrrol-1-yl)carbamate.

Caption: Potential degradation pathways of tert-butyl N-(2-cyanopyrrol-1-yl)carbamate.

Recommended Storage and Handling

To ensure the long-term integrity of tert-butyl N-(2-cyanopyrrol-1-yl)carbamate, the following storage and handling conditions are recommended. These are designed to mitigate the identified potential degradation pathways.

Parameter	Recommendation	Rationale
Temperature	Store at 2-8°C. For long-term storage, consider -20°C.	Reduces the rate of all potential degradation reactions. Avoids thermal decomposition of the Boc group which can occur at elevated temperatures.[13]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes exposure to oxygen, thereby preventing the oxidative degradation and polymerization of the pyrrole ring.[8]
Light	Protect from light by using an amber vial or by storing in a dark location.	Prevents photodegradation of the pyrrole moiety.[9]
Moisture	Store in a tightly sealed container in a desiccator or dry environment.	Prevents hydrolysis of the cyano group and potential acid-catalyzed degradation from dissolved acidic gases (e.g., CO2).
Container	Use clean, dry glass vials with PTFE-lined caps.	Avoids contact with potentially acidic or reactive surfaces. PTFE is inert and provides a good seal.
Handling	Handle quickly in an inert atmosphere glovebox or under a stream of inert gas. Use clean, dry spatulas and glassware.	Minimizes exposure to air and moisture during weighing and transfer.

Experimental Protocol for Stability Assessment

To empirically determine the stability of tert-butyl N-(2-cyanopyrrol-1-yl)carbamate, a forced degradation study is recommended. This involves subjecting the compound to a range of stress conditions to accelerate degradation and identify the likely degradation products.

Preparation of Stock Solution

Prepare a stock solution of tert-butyl N-(2-cyanopyrrol-1-yl)carbamate in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

Forced Degradation Conditions

• Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide. Incubate at room temperature for 24 hours.

• Thermal Degradation: Place a solid sample of the compound in an oven at 80°C for 48 hours. Dissolve in the mobile phase for analysis.

• Photolytic Degradation: Expose the stock solution in a quartz cuvette to a photostability chamber (ICH Q1B guidelines) for a defined period.

Analytical Methodology

Analyze the stressed samples using a stability-indicating HPLC method.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

• Detection: UV detection at a wavelength determined by the UV spectrum of the parent compound.

• Analysis: Monitor for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

Workflow for Stability Assessment

The following diagram outlines the workflow for the experimental stability assessment.

Caption: Workflow for the forced degradation study of tert-butyl N-(2-cyanopyrrol-1-yl)carbamate.

Conclusion

While tert-butyl N-(2-cyanopyrrol-1-yl)carbamate is a valuable synthetic intermediate, its stability is contingent on careful storage and handling. The presence of the acid-labile Boc group and the oxidatively sensitive pyrrole ring are the primary determinants of its stability profile. By adhering to the recommended storage conditions of low temperature, inert atmosphere, and protection from light and moisture, researchers can significantly extend the shelf-life and ensure the purity of this compound. The provided experimental protocol for a forced degradation study offers a robust framework for empirically validating these recommendations and gaining a deeper understanding of the specific stability characteristics of this molecule.

References

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Navigating the Synthesis Landscape: A Technical Guide to the Safe Handling of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Proactive Stance on Laboratory Safety

In the fast-paced environment of drug discovery and chemical synthesis, the imperative of safety cannot be overstated. The following guide provides an in-depth technical overview of the health and safety considerations for handling tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate (CAS No. 937046-96-3). As a Senior Application Scientist, this document is crafted not merely as a list of precautions but as a framework for fostering a culture of safety-conscious research. The causality behind each recommendation is explained to empower researchers with the knowledge to make informed decisions and to establish self-validating safety protocols within their laboratories. While a comprehensive, verified Safety Data Sheet (SDS) in English for this specific compound was not publicly available at the time of this writing, this guide has been compiled by synthesizing information from suppliers, analogous compounds, and general chemical safety principles.

Section 1: Compound Identification and Hazard Classification

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is a heterocyclic building block utilized in organic synthesis, particularly in the development of pharmaceutical compounds. Its molecular structure, featuring a cyano group and a carbamate moiety, makes it a versatile intermediate.

Chemical and Physical Properties

Property	Value	Source
CAS Number	937046-96-3
Molecular Formula	C₁₀H₁₃N₃O₂
Molecular Weight	207.23 g/mol
Appearance	Light yellow to yellow to light brown to brown powder
Storage Temperature	Room temperature, stored under inert gas

GHS Hazard Classification (Anticipated)

Based on available information for similar compounds and the functional groups present, the following GHS classification should be anticipated. A definitive classification awaits a comprehensive SDS.

• Pictogram: GHS07 (Exclamation Mark)

• Signal Word: Warning

• Hazard Statement: H302: Harmful if swallowed.

This classification is based on data for analogous carbamate compounds which are often harmful if ingested.

Section 2: Exposure Controls and Personal Protective Equipment (PPE)

The primary routes of exposure to tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate in a laboratory setting are inhalation of dust particles, skin contact, and eye contact. Ingestion is a less common but potentially harmful route of exposure.

Engineering Controls:

• Fume Hood: All handling of the solid compound and its solutions should be conducted in a well-ventilated chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation to maintain low background concentrations of airborne contaminants.

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is essential for minimizing exposure.

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes and airborne particles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Gloves must be inspected for integrity before each use and disposed of after handling the compound.

• Skin and Body Protection: A laboratory coat is required. For larger quantities or procedures with a higher risk of splashing, additional protective clothing may be necessary.

• Respiratory Protection: If working outside of a fume hood or if there is a risk of generating significant dust, a NIOSH-approved respirator with a particulate filter is recommended.

PPE Donning and Doffing Workflow

Caption: Proper sequence for donning and doffing PPE to prevent contamination.

Section 3: Safe Handling, Storage, and Disposal

Adherence to proper handling and storage protocols is critical for maintaining the stability of the compound and ensuring the safety of laboratory personnel.

Handling:

• Avoid the formation of dust and aerosols.

• Use non-sparking tools for handling the solid.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the laboratory.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep under an inert atmosphere as recommended by suppliers.

• Store away from incompatible materials such as strong oxidizing agents.

Disposal:

• Dispose of waste material in accordance with local, state, and federal regulations.

• Contaminated packaging should be treated as hazardous waste.

Section 4: First Aid and Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures:

Exposure Route	First Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response:

In the case of a spill, the following workflow should be initiated.

Spill Response Workflow

Caption: Step-by-step workflow for responding to a chemical spill.

Section 5: Toxicological Information

The toxicological properties of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate have not been thoroughly investigated. However, based on its chemical structure, potential hazards can be inferred.

• Carbamate Moiety: Carbamates as a class of compounds can have varying degrees of toxicity. Some are known to be cholinesterase inhibitors.

• Cyano Group: The presence of a cyano group suggests that the compound could potentially release cyanide under certain conditions, although this is not always the case.

Given the lack of specific toxicological data, it is prudent to handle this compound with a high degree of caution and to assume it may be harmful if ingested, inhaled, or absorbed through the skin.

Conclusion: An Evolving Understanding

This guide provides a foundational understanding of the health and safety considerations for handling tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate. It is imperative that researchers supplement this information with any available Safety Data Sheets and adhere to their institution's specific safety protocols. As with any chemical, our understanding of its properties and potential hazards will evolve with continued research. A proactive and informed approach to safety is the cornerstone of responsible scientific advancement.

References

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An In-depth Technical Guide to the Discovery and History of N-Protected 2-Cyanopyrroles

Abstract

The N-protected 2-cyanopyrrole scaffold is a cornerstone in modern medicinal chemistry and materials science, valued for its unique electronic properties and synthetic versatility. The nitrile group serves as a crucial synthetic handle for a myriad of chemical transformations, while the pyrrole core is a prevalent motif in bioactive molecules.[1][2][3] This guide provides an in-depth exploration of the historical evolution and synthetic development of this pivotal chemical entity. We will dissect the fundamental challenges of pyrrole chemistry that necessitated the use of nitrogen protection, trace the chronological progression of synthetic methodologies from classical approaches to modern transition-metal-catalyzed reactions, and provide expert insights into the strategic selection of protecting groups. This document is intended for researchers, scientists, and drug development professionals, offering both a historical perspective and practical, field-proven knowledge.

The Pyrrole Conundrum: Inherent Reactivity and the Imperative for N-Protection

The pyrrole ring, an electron-rich aromatic heterocycle, presents a significant challenge to the synthetic chemist. Its high reactivity, particularly towards electrophiles at the C2 position, often leads to uncontrolled polymerization or the formation of undesired byproducts under many reaction conditions. Direct functionalization of the N-H pyrrole is further complicated by the acidity of the N-H proton, which can interfere with organometallic reagents and strong bases.

Nitrogen protection serves a dual purpose:

• Reactivity Attenuation: Electron-withdrawing protecting groups (e.g., sulfonyl, carbamates) decrease the electron density of the pyrrole ring, rendering it more stable and less prone to undesired side reactions.

• Directed Functionalization: The protecting group can sterically and electronically direct subsequent functionalization. For instance, bulky N-substituents can favor substitution at the C2 position and are essential for regioselective deprotonation (lithiation) strategies.[4]

The choice to use an N-protected pyrrole is therefore the first critical strategic decision in any synthetic campaign targeting a specifically substituted pyrrole, like the 2-cyano variant.

The Synthetic Arsenal: Evolution of Methodologies

The journey to efficiently synthesize N-protected 2-cyanopyrroles has been marked by significant innovation, moving from harsh, low-yield methods to highly efficient and selective modern protocols.

Early Strategies: Electrophilic Cyanation

Initial forays into the cyanation of pyrroles often involved direct reaction with highly toxic and reactive cyanating agents like cyanogen bromide or chloride.[5] These methods were often of limited use due to the high reactivity of the pyrrole nucleus. A significant advancement came with the development of more stable and manageable electrophilic cyanating reagents .

One of the most versatile classes of such reagents is the N-cyano sulfonamides, such as N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) and tosyl cyanide (TsCN).[5] These reagents allow for the direct cyanation of activated aromatic systems, including N-protected pyrroles, often under Lewis acid catalysis.[5][6] This approach represents a reactivity "umpolung" (reversal) compared to traditional nucleophilic cyanide sources, providing a complementary strategy for nitrile introduction.[5]

The Organometallic Revolution: Directed Lithiation

A paradigm shift in pyrrole functionalization was the advent of directed ortho-metalation, specifically C2-lithiation . The N-protecting group is instrumental in this strategy. By treating an N-protected pyrrole, such as N-Boc-pyrrole, with a strong lithium base (e.g., tert-butyllithium), the proton at the C2 position can be selectively abstracted.[4] This generates a powerful nucleophilic intermediate, 2-lithio-N-protected-pyrrole, which can then be quenched with an electrophilic cyanide source to forge the C-CN bond.

Causality in Experimental Choice: The choice of the N-protecting group is critical here. The tert-butoxycarbonyl (Boc) group is widely used because it is sufficiently electron-withdrawing to facilitate deprotonation at C2 but can be readily removed under acidic or basic conditions that often leave other functional groups intact.[4][7]

• Workflow: C2-Lithiation and Cyanation of N-Boc-Pyrrole

  Caption: General workflow for the synthesis of N-Boc-2-cyanopyrrole via directed lithiation.

Modern Era: Palladium-Catalyzed Cross-Coupling

The most recent and powerful additions to the synthetic toolkit are transition-metal-catalyzed cross-coupling reactions. Palladium catalysis, in particular, has revolutionized the synthesis of aryl nitriles.[8][9] These methods typically involve the coupling of an N-protected 2-halopyrrole (or triflate) with a cyanide source.

Key Advantages:

• Functional Group Tolerance: These reactions often proceed under mild conditions, tolerating a wide array of sensitive functional groups that would not survive organometallic or strongly acidic/basic conditions.[8]

• Broad Applicability: The methodology is general for a wide range of (hetero)aryl halides, not just pyrroles.[8][9]

• Safety: Modern methods often use safer cyanide sources like potassium hexacyanoferrate(II) (K₄[Fe(CN)₆]) instead of highly toxic salts like KCN.[8]

Rhodium-catalyzed reactions have also emerged, enabling the C2-selective cyanation of N-protected indoles and pyrroles using directing groups and electrophilic cyanating agents like NCTS.[10]

Strategic Selection of N-Protecting Groups

The choice of the N-protecting group is not trivial; it profoundly influences the reactivity of the pyrrole ring and dictates the conditions required for its eventual removal. A senior scientist must weigh these factors to select the optimal group for a multi-step synthesis.

Protecting Group	Abbreviation	Introduction Method	Removal Conditions	Key Insights & Causality
Tosyl	Ts	Reaction with Tosyl Chloride (TsCl) and a base.	Strong base (e.g., NaOH, Mg/MeOH) or reducing agents.[11]	Highly electron-withdrawing, strongly deactivates the ring. Excellent for directing lithiation but requires harsh removal conditions. Often chosen when stability is paramount.
tert-Butoxycarbonyl	Boc	Reaction with Di-tert-butyl dicarbonate (Boc₂O).	Acidic conditions (e.g., TFA, HCl in dioxane) or strong base.[7][12]	Moderately deactivating. Provides a good balance of ring stability and facile removal. The bulky group aids in directing C2-lithiation.[4] Its acid-lability makes it orthogonal to many other protecting groups.
2-(Trimethylsilyl)ethoxymethyl	SEM	Reaction with SEM-Cl and a base.	Fluoride sources (e.g., TBAF) or strong Lewis/protic acids.	Offers robust protection under a wide range of conditions but can be cleaved selectively with fluoride ions, providing an orthogonal deprotection strategy.
Carbobenzyloxy	Cbz	Reaction with Benzyl chloroformate (CbzCl).	Catalytic hydrogenation (e.g., H₂, Pd/C).	Its key advantage is removal under neutral hydrogenolysis conditions, which is extremely mild and preserves many sensitive functional groups.

Detailed Experimental Protocols

Trustworthy protocols are self-validating. The following procedures are detailed to ensure reproducibility and provide benchmarks for success.

Protocol 1: Synthesis of 1-(tert-Butoxycarbonyl)-2-cyanopyrrole via Lithiation

This protocol is adapted from established procedures for the C2-lithiation and functionalization of N-Boc pyrrole.[4]

Step-by-Step Methodology:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add N-Boc-pyrrole (1.0 equiv) and anhydrous tetrahydrofuran (THF, ~0.2 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add tert-butyllithium (1.1 equiv, ~1.7 M solution in pentane) dropwise via syringe, ensuring the internal temperature does not exceed -70 °C. Stir the resulting solution at -78 °C for 1 hour. Expert Insight: The formation of the lithiated species is typically rapid. The hold time ensures complete deprotonation.

• Cyanation: In a separate flame-dried flask, dissolve p-toluenesulfonyl cyanide (TsCN) (1.2 equiv) in anhydrous THF. Add this solution dropwise to the cold (-78 °C) lithiated pyrrole solution.

• Warming & Quench: Allow the reaction mixture to warm slowly to room temperature over 2 hours. Once at room temperature, quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Washing & Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure N-Boc-2-cyanopyrrole.

Self-Validation: The product should be a white to off-white solid. Characterization by ¹H NMR should show the characteristic downfield shift of the pyrrole ring protons, and ¹³C NMR will confirm the presence of the nitrile carbon (~115 ppm) and the Boc carbonyl carbon (~149 ppm).

Protocol 2: Palladium-Catalyzed Cyanation of N-Tosyl-2-bromopyrrole

This protocol is a representative example based on modern cross-coupling methodologies.[8]

Step-by-Step Methodology:

• Reagent Preparation: In a reaction vessel, combine N-tosyl-2-bromopyrrole (1.0 equiv), zinc cyanide (Zn(CN)₂, 0.6 equiv), and a palladium catalyst/ligand system such as Pd₂(dba)₃ (2.5 mol%) and dppf (5 mol%).

• Solvent Addition: Add anhydrous, degassed dimethylformamide (DMF) to the vessel under a nitrogen or argon atmosphere.

• Reaction: Heat the mixture to 80-100 °C and stir until TLC or LC-MS analysis indicates complete consumption of the starting material (typically 4-12 hours). Expert Insight: The reaction must be run under an inert atmosphere as the Pd(0) catalyst is sensitive to oxygen.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of Celite® to remove inorganic salts and the palladium catalyst.

• Washing: Wash the filtrate with aqueous sodium bicarbonate solution and then with brine.

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purification: Purify the resulting crude product by silica gel chromatography to afford pure N-tosyl-2-cyanopyrrole.

Visualization of Historical Development

The progression of synthetic methods for 2-cyanopyrroles reflects the broader evolution of synthetic organic chemistry.

Caption: Timeline of key synthetic advancements for N-protected 2-cyanopyrroles.

Conclusion and Future Outlook

The history of N-protected 2-cyanopyrroles is a testament to the relentless drive for efficiency, selectivity, and safety in chemical synthesis. From hazardous early methods to elegant transition-metal-catalyzed C-H functionalizations, the field has evolved dramatically. The strategic use of N-protection has been central to this progress, transforming a reactive, unstable heterocycle into a precisely controllable building block. Today, these compounds are indispensable in the development of new therapeutics and functional materials.[13][14] Future advancements will likely focus on even more sustainable and atom-economical methods, such as direct, late-stage C-H cyanation on complex, unprotected pyrrole-containing molecules, further expanding the synthetic chemist's power to innovate.

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• Di Iove, E., et al. (2025). Electrophilic Cyanation with Carbon Isotopes: A Versatile Access to 13C, 14C, and 11C Aryl Nitriles from Labeled NCTS. Journal of the American Chemical Society.
• Waser, M., et al. (2016). New strategies and applications using electrophilic cyanide-transfer reagents under transition metal-free conditions. Organic Chemistry Frontiers (RSC Publishing).
• Barata-Vallejo, S., et al. (n.d.). Representative electrophilic cyanation reagents.
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• Hu, Y-G., et al. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. PubMed Central.
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• Hann, J. L., et al. (n.d.). Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy.
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• Al-Zoubi, R. M., et al. (2022). Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles via the Reaction between α-Hydroxyketones, Oxoacetonitriles, and Primary Amines.
• Anderson, K. W., et al. (2015). A Mild Palladium-Catalyzed Cyanation of (Hetero)
• Zhao, F., et al. (2025).
• Daugulis, O., et al. (n.d.). Copper-Catalyzed Cyanation of Heterocycle Carbon−Hydrogen Bonds. Organic Letters.
• Alberico, D., et al. (n.d.). Regioselective C2-lithiation of N-Boc-3-bromopyrroles: A novel approach towards the synthesis and scale-up of 3-(2-formyl-4-methyl-1-H-pyrrol-3-yl)propanoic acid.
• Chaitanya, M., & Anbarasan, P. (2015). Rhodium Catalyzed C2-Selective Cyanation of Indoles and Pyrroles. The Journal of Organic Chemistry.
• Reddit User Discussion. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros.

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An In-Depth Technical Guide to the Theoretical Electronic Structure of Cyanopyrrole Carbamates: A Computational Chemistry Perspective for Drug Discovery

Foreword: Beyond the Structure - Decoding Electronic Personality for Modern Drug Design

In the landscape of medicinal chemistry, the static, two-dimensional representation of a molecule is merely the prologue. The true narrative of a compound's potential—its reactivity, its interaction with biological targets, its metabolic fate—is written in the language of its electronic structure. Cyanopyrrole carbamates, a class of heterocyclic compounds, have emerged as a versatile scaffold in drug discovery, demonstrating potential in various therapeutic areas, including as enzyme inhibitors.[1][2] Their efficacy is not an accident of their atomic arrangement but a direct consequence of the intricate electronic interplay between the pyrrole ring, the electron-withdrawing cyano group, and the modulatory carbamate moiety.

This guide moves beyond a simple recitation of facts to provide a field-proven framework for understanding and predicting the behavior of these molecules. We will dissect the causality behind computational choices and interpret the resulting electronic data not as abstract numbers, but as tangible predictors of chemical and biological function. For researchers, scientists, and drug development professionals, this document serves as a practical manual for leveraging theoretical chemistry to accelerate the design-synthesis-testing cycle, minimizing empirical guesswork and maximizing rational design.

The Architectural Blueprint: Why Three Moieties Define a Unique Electronic Profile

The cyanopyrrole carbamate scaffold is a tripartite system where each component has a distinct role in shaping the molecule's overall electronic character. Understanding these individual contributions is the first step toward predicting the molecule's behavior.

• The Pyrrole Core: This five-membered aromatic heterocycle is inherently electron-rich. The lone pair of electrons on the nitrogen atom participates in the π-system, creating a delocalized cloud of electron density. This makes the ring susceptible to electrophilic attack and capable of engaging in π-π stacking interactions with biological targets.[3]

• The Cyano (-C≡N) Group: As a potent electron-withdrawing group, the cyano substituent acts as an electronic sink. It dramatically modulates the electron distribution of the pyrrole ring through both inductive and resonance effects. This functional group is often critical for biological activity, potentially acting as a key interacting element (e.g., a hydrogen bond acceptor or a metal-coordinating group) within an enzyme's active site.[2][4] Studies on 2-cyanopyrrole derivatives have shown this group to be crucial for tyrosinase inhibition.[2]

• The Carbamate (-NH-C(=O)O-) Moiety: The carbamate group is more than a simple linker; it is a versatile modulator of physicochemical properties.[5] Its amide-ester hybrid nature allows for resonance stabilization, creating a planar and rigid structure with a pseudo-double bond character in the C-N bond.[6][7] It can act as both a hydrogen bond donor (the N-H group) and acceptor (the carbonyl and ester oxygens), which is pivotal for target binding and influencing solubility. Furthermore, its stability and ability to permeate cell membranes make it a valuable functional group in drug design, often used as a peptide bond surrogate or in prodrug strategies.[7][8][9]

The synergy of these three components often results in significant intramolecular charge transfer (ICT), creating a polarized molecule with distinct regions of electrostatic potential that are key to its biological function.[10]

The Computational Toolkit: Methodologies for Electronic Structure Elucidation

To accurately model the electronic landscape of cyanopyrrole carbamates, a robust computational protocol is essential. Density Functional Theory (DFT) has become the workhorse for such investigations, offering an optimal balance of computational efficiency and accuracy for medium-sized organic molecules.[11]

The Standard Protocol: A Validated Workflow

The following workflow represents a validated, step-by-step methodology for the theoretical analysis of a novel cyanopyrrole carbamate derivative.

Caption: A standard computational workflow for theoretical analysis.

Experimental Protocol: DFT Calculation of a Cyanopyrrole Carbamate

Objective: To determine the ground-state optimized geometry and fundamental electronic properties of a target molecule.

1. System Preparation: a. Sketch the 2D structure of the cyanopyrrole carbamate molecule in a molecular editor (e.g., GaussView 6, Avogadro). b. Generate an initial 3D conformation using a standard molecular mechanics force field (e.g., MMFF94) to create a reasonable starting geometry.

2. Geometry Optimization and Frequency Calculation: a. Causality: The first principle of any electronic structure calculation is to find the molecule's most stable spatial arrangement (lowest energy conformation), as all electronic properties are dependent on this geometry. A vibrational frequency analysis is then performed to confirm that the optimized structure is a true energy minimum (no imaginary frequencies) and not a transition state. b. Software: Gaussian 16[10], ORCA, or similar quantum chemistry software package. c. Methodology: i. Functional Selection: Choose the B3LYP hybrid functional. This functional is widely used and has been shown to provide reliable results for the geometries and electronic parameters of various pyrrolic derivatives.[10][12] ii. Basis Set Selection: Employ the Pople-style 6-31++G(d,p) basis set. The 'd,p' polarization functions are essential for accurately describing the geometry of bonds involving non-hydrogen atoms, while the '++' diffuse functions are critical for describing the electron density far from the nucleus, which is important for anions, lone pairs, and potential hydrogen bonding interactions.[10] iii. Solvation Model: If simulating a biological environment, include a solvent model like the Polarizable Continuum Model (PCM) with water as the solvent. This accounts for the bulk electrostatic effects of the solvent on the molecule's electronic structure.[13] d. Input Command (Gaussian Example): #p B3LYP/6-31++G(d,p) Opt Freq SCRF=(PCM,Solvent=Water)

3. Electronic Property Analysis: a. Causality: Using the optimized geometry, a more accurate single-point energy calculation is performed to generate the final wavefunction, from which all other electronic properties are derived. b. Methodology: i. Frontier Molecular Orbitals (FMOs): Analyze the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO energy relates to the ability to donate an electron (nucleophilicity), while the LUMO energy relates to the ability to accept an electron (electrophilicity).[14] The HOMO-LUMO energy gap is a crucial indicator of chemical reactivity and kinetic stability; a smaller gap suggests higher reactivity.[14][15] ii. Molecular Electrostatic Potential (MEP): Generate an MEP surface. This color-coded map displays the electrostatic potential on the molecule's surface. Red regions (negative potential) indicate electron-rich areas, prime for electrophilic attack or hydrogen bond accepting. Blue regions (positive potential) indicate electron-poor areas, susceptible to nucleophilic attack or hydrogen bond donating. iii. Natural Bond Orbital (NBO) Analysis: Perform an NBO analysis to gain insight into charge distribution, hybridization, and intramolecular interactions like charge transfer.[10] This method provides a chemically intuitive picture of bonding.

Interpreting the Data: A Case Study of Electronic Features

Let's consider a hypothetical molecule, tert-butyl (5-cyano-1H-pyrrol-2-yl)carbamate, to illustrate the interpretation of calculated data.

Frontier Molecular Orbitals (FMOs)

An FMO analysis would likely reveal:

• HOMO: Primarily localized on the electron-rich pyrrole ring system. This confirms the ring as the primary site for electrophilic attack and the main electron-donating part of the molecule.

• LUMO: Predominantly distributed over the cyano group and the adjacent carbon of the pyrrole ring. This is a direct consequence of the cyano group's strong electron-withdrawing nature and identifies this region as the electrophilic center of the molecule, susceptible to nucleophilic attack.[13]

The interaction between a drug and its target often involves the HOMO of the nucleophile (e.g., a serine residue in an enzyme) and the LUMO of the electrophile (the drug).[13] Therefore, the energy and localization of the LUMO are critical predictors of biological interaction.

Molecular Electrostatic Potential (MEP)

The MEP surface would likely show:

• A strong negative potential (red) around the nitrogen atom of the cyano group and the carbonyl oxygen of the carbamate. These are the primary sites for hydrogen bond donation from a biological target.

• A positive potential (blue) around the N-H proton of the carbamate and the N-H proton of the pyrrole ring. These are the primary hydrogen bond donor sites of the molecule.

• This clear separation of charge highlights the molecule's potential for directed, specific interactions within a binding pocket.

Caption: Interplay of functional groups on the electronic structure.

Quantitative Data Summary

Theoretical calculations provide quantitative descriptors that can be used to build structure-activity relationship (QSAR) models.

Electronic Descriptor	Typical Calculated Value (Arbitrary Units)	Interpretation & Significance in Drug Design
EHOMO	-6.5 eV	Indicates electron-donating ability. Higher values suggest greater nucleophilicity.
ELUMO	-1.2 eV	Indicates electron-accepting ability. Lower values suggest greater electrophilicity and susceptibility to nucleophilic attack by an enzyme.[13]
HOMO-LUMO Gap (ΔE)	5.3 eV	Correlates with chemical reactivity and stability. A smaller gap implies higher reactivity.[16]
Dipole Moment (µ)	4.5 Debye	Measures molecular polarity. A higher dipole moment can influence solubility and the ability to cross cell membranes.

Bridging Theory and Reality: Application in Drug Development

The ultimate goal of these theoretical studies is to guide the synthesis of more effective and safer drugs.

• Rational Design of Inhibitors: By understanding the electronic requirements for binding, modifications can be proposed to enhance activity. For example, if a key interaction requires a stronger hydrogen bond, the carbamate ester group could be modified to alter the electron density on the carbonyl oxygen. If greater electrophilicity is needed for covalent modification of a target, substituents can be added to the pyrrole ring to further lower the LUMO energy.

• Predicting Metabolism: Regions of the molecule that are electron-rich (from MEP maps) and have high HOMO density are often susceptible to oxidative metabolism by cytochrome P450 enzymes. Theoretical calculations can flag these potential metabolic "hotspots," allowing chemists to block them proactively, for instance, by replacing a hydrogen with a fluorine atom.

• Tuning Physicochemical Properties: The carbamate moiety is an excellent handle for tuning properties. Changing the R-group on the carbamate ester can significantly alter lipophilicity (logP) and solubility without drastically changing the core electronic features responsible for activity, a strategy often employed in prodrug design.[5][8]

Conclusion and Future Outlook

Theoretical studies on the electronic structure of cyanopyrrole carbamates provide an indispensable lens through which we can understand and predict their chemical and biological behavior. By employing robust computational workflows based on Density Functional Theory, we can move from qualitative sketches to quantitative, predictive models of molecular personality. This in-depth understanding of FMOs, electrostatic potential, and charge distribution allows for the rational design of next-generation therapeutics, reducing the time and cost associated with traditional trial-and-error discovery methods. As computational power increases and theoretical methods become more refined, the synergy between in silico prediction and empirical synthesis will continue to be a cornerstone of modern drug development.

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Harnessing the Pyrrole Scaffold: An Exploration of Tert-butyl Carbamate Substituted Derivatives and Their Biological Potential

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Pyrrole Core in Modern Medicinal Chemistry

The pyrrole ring, a five-membered nitrogen-containing heterocycle, stands as a cornerstone in the architecture of countless biologically active molecules. Its presence is fundamental to life itself, forming the structural basis of vital natural products like heme in hemoglobin, chlorophyll, and vitamin B12.[1][2] In the realm of synthetic pharmaceuticals, the pyrrole scaffold is a privileged structure, featured in a diverse array of approved drugs, including the cholesterol-lowering agent Atorvastatin, the anti-inflammatory drug Ketorolac, and the multi-kinase inhibitor Sunitinib used in cancer therapy.[1][3][4]

The versatility of the pyrrole ring lies in its susceptibility to functionalization, allowing chemists to modulate its electronic properties and spatial arrangement to achieve specific interactions with biological targets.[5][6] Among the vast repertoire of chemical modifications, the introduction of a tert-butyl carbamate (Boc) group is of particular interest. While widely recognized as a robust protecting group for amines in multi-step synthesis due to its stability and ease of removal, the Boc moiety is more than a mere synthetic tool.[7][8][9] Its inherent steric bulk and lipophilicity can significantly influence a molecule's pharmacokinetic and pharmacodynamic profile, potentially enhancing membrane permeability, altering solubility, or facilitating crucial binding interactions within a target protein's active site.

This guide provides a comprehensive exploration of tert-butyl carbamate substituted pyrroles, moving beyond their synthetic utility to delineate their emerging potential as potent biological agents. We will examine their synthesis, delve into their anticancer, antimicrobial, and anti-inflammatory activities, and synthesize the structure-activity relationships that govern their function. This exploration is supported by detailed experimental protocols and mechanistic insights to equip researchers in the field of drug discovery with a foundational understanding of this promising class of compounds.

Part 1: Synthesis and Chemical Properties

The construction of the pyrrole core and the subsequent introduction of the tert-butyl carbamate group can be achieved through several strategic synthetic routes. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

A prevalent and efficient method for creating N-alkoxycarbonyl pyrroles, including N-Boc-pyrrole, is a variation of the Clauson-Kaas reaction.[7] This approach involves the condensation of a primary amine or an amine equivalent, in this case, a tert-butyl carbamate, with a 1,4-dicarbonyl surrogate like 2,5-dimethoxytetrahydrofuran in the presence of an acid catalyst.[7] This one-step process is advantageous for its operational simplicity and generally high yields.[7]

Alternatively, for pyrroles substituted with a Boc-protected amine on a side chain, a multi-step sequence is typically employed. This involves first synthesizing the core pyrrole ring, which may already possess a functional group handle (e.g., a carboxylic acid or an amine). Standard peptide coupling or amination reactions can then be used to append the Boc-protected amino acid or amine moiety.[10][11] The Boc group is commonly introduced onto an amine using di-tert-butyl dicarbonate (Boc)₂O.[11]

Below is a generalized workflow for the synthesis of an N-Boc substituted pyrrole.

Caption: General workflow for N-Boc pyrrole synthesis.

Part 2: Key Biological Activities of Tert-butyl Carbamate Substituted Pyrroles

The functionalization of the pyrrole scaffold with Boc groups has led to the discovery of compounds with significant therapeutic potential across several disease areas.

Anticancer Activity

The pyrrole ring is a key structural motif in many anticancer agents, particularly those designed as kinase inhibitors.[4][12] These drugs target specific protein kinases that are overactive in cancer cells, thereby disrupting the signaling pathways that drive cell proliferation and survival. Sunitinib, an FDA-approved drug for renal cell carcinoma, features a pyrrole-indolin-2-one core and functions by inhibiting receptor tyrosine kinases (RTKs) like VEGFR and PDGFR.[12]

Research into novel pyrrole derivatives has shown that strategic substitutions are critical for potency and selectivity. Studies on 3-benzoyl-4-phenyl-1H-pyrrole derivatives revealed that the introduction of electron-donating groups on the phenyl ring at the 4th position of the pyrrole enhanced anticancer activity.[13][14] While these specific examples may not contain a Boc group, they underscore the principle that substituents heavily influence bioactivity. In the development of novel kinase inhibitors, Boc-protected intermediates are frequently synthesized and tested. For instance, pyrrole-indolin-2-one analogs, which are precursors to drugs like Sunitinib, often utilize Boc protection during their synthesis.[12] The presence of the Boc group in these developmental compounds can influence their inhibitory activity.

Furthermore, certain 3-aroyl-1-arylpyrrole (ARAP) derivatives have been identified as potent inhibitors of tubulin polymerization, a different but equally validated anticancer mechanism.[15] These compounds disrupt the formation of the mitotic spindle, leading to cell cycle arrest and apoptosis. The structure-activity relationship (SAR) studies for these compounds indicated that both the 1-phenyl ring and a 3-aroyl moiety were essential for potent activity.[15]

Illustrative Signaling Pathway: VEGFR Inhibition

Caption: Inhibition of VEGFR signaling by a kinase inhibitor.

Compound Class	Target Cell Lines	IC50 Range (µM)	Mechanism of Action	Reference
3-Benzoyl-4-phenyl-1H-pyrroles	MGC 80-3, HCT-116, HepG2, CT-26	0.5 - 3.6	Apoptosis induction, S phase arrest	[13]
Pyrrole indolin-2-ones	Various (Renal, Colorectal Cancer)	Varies (Potent)	VEGFR-2, PDGFRβ Kinase Inhibition	[12]
3-Aroyl-1-arylpyrroles (ARAPs)	Medulloblastoma D283, NCI-ADR-RES	Nanomolar range	Tubulin Polymerization Inhibition	[15]

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the continuous development of new antibacterial and antifungal agents.[3] Pyrrole derivatives have proven to be a rich source of such compounds.[2][16][17][18] They exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[3][18]

A key example involving a Boc-substituted pyrrole is tert-butyl 4-(1-(4-chlorobenzyl)-1H-pyrrole-2-carboxamido)piperidine-1-carboxylate, which was identified in a study of potential antibacterial agents.[3] The Boc group is located on a piperidine ring attached to the pyrrole carboxamide, demonstrating how this moiety can be incorporated into more complex side chains.

More specifically, pyrrole-2-carboxamide derivatives have been designed as potent inhibitors of Mycobacterial Membrane Protein Large 3 (MmpL3), an essential transporter in Mycobacterium tuberculosis.[10] SAR studies revealed that bulky substituents on the carboxamide, such as an adamantyl group, and electron-withdrawing groups on the pyrrole ring significantly improved anti-tuberculosis activity. Many of the synthesized intermediates in this work, such as tert-Butyl 2-((Adamantan-1-yl)carbamoyl)-4-bromo-1H-pyrrole-1-carboxylate, explicitly feature the Boc group, highlighting its role in the synthetic strategy toward these potent agents.[10]

Workflow for Antimicrobial Screening

Caption: Workflow for MIC determination via broth microdilution.

Compound Class	Target Organism	MIC Range	Mechanism of Action	Reference
Pyrrole Benzamides	Staphylococcus aureus	3.12 - 12.5 µg/mL	InhA Inhibition (putative)	[3]
1,2,3,4-Tetrasubstituted Pyrroles	S. aureus, B. cereus	Potent vs Gram-positives	Not specified	[18]
Pyrrole-2-carboxamides	Mycobacterium tuberculosis	< 0.016 µg/mL	MmpL3 Inhibition	[10]

Anti-inflammatory Activity

Several nonsteroidal anti-inflammatory drugs (NSAIDs) are built upon a pyrrole framework, including Tolmetin and Ketorolac.[1][19] Their primary mechanism of action is the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of pro-inflammatory prostaglandins.[19][20] There are two main isoforms, COX-1 (constitutively expressed, involved in gastric protection) and COX-2 (inducible at sites of inflammation). The development of selective COX-2 inhibitors is a major goal in medicinal chemistry to minimize the gastrointestinal side effects associated with non-selective NSAIDs.[19][20]

Recent studies have focused on designing novel pyrrole derivatives as selective COX inhibitors. In one such study, a library of compounds was synthesized and evaluated, leading to the identification of potent COX-2 inhibitors.[20] While this specific study did not highlight Boc-substituted final compounds, the synthetic precursors and strategic design often involve Boc-protected intermediates. The insights from these studies are critical for designing future Boc-substituted pyrroles with anti-inflammatory properties, where the Boc group could potentially influence binding within the COX active site.

Arachidonic Acid Pathway and COX Inhibition

Caption: Inhibition of prostaglandin synthesis by a COX inhibitor.

Part 3: Structure-Activity Relationships (SAR)

The biological activity of substituted pyrroles is exquisitely sensitive to the nature and position of their functional groups. Analysis of the available data provides key insights:

• Electronic Effects: For anticancer 3-benzoyl-4-phenyl-pyrroles, electron-donating groups (e.g., methoxy) on the 4-phenyl ring increased potency, suggesting that modulating the electron density of the aromatic system is crucial for target interaction.[13][14] Conversely, for anti-TB pyrrole-2-carboxamides targeting MmpL3, electron-withdrawing groups (e.g., fluoro, chloro) on a phenyl or pyridyl ring attached to the pyrrole were optimal.[10] This highlights that the ideal electronic properties are target-dependent.

• Steric Factors: The anti-TB activity of pyrrole-2-carboxamides was greatly enhanced by attaching bulky, lipophilic groups like adamantyl to the carboxamide nitrogen.[10] This suggests the presence of a large hydrophobic binding pocket in the MmpL3 enzyme. The tert-butyl group of the Boc moiety shares these properties (bulk, lipophilicity) and could similarly be exploited to fill such pockets, either as a permanent feature or as a protecting group for a scaffold that is later elaborated.

• The Role of the Boc Group: In many of the cited studies, the Boc group serves primarily as a protecting group during synthesis, enabling selective reactions at other positions.[9][10] However, its influence on the final compound's properties cannot be dismissed. Its presence increases lipophilicity, which can affect cell permeability and solubility. In cases like tert-butyl 4-(1-(4-chlorobenzyl)-1H-pyrrole-2-carboxamido)piperidine-1-carboxylate, the Boc group is an integral part of the final structure, likely contributing to its overall physicochemical profile and target engagement.[3]

Part 4: Experimental Protocols

To ensure reproducibility and methodological rigor, this section provides standardized protocols for the synthesis and evaluation of tert-butyl carbamate substituted pyrroles.

Protocol 1: General Synthesis of N-Boc-Pyrrole

(Adapted from J. Org. Chem. 2023, 88, 20, 14561–14566)[7]

• Reaction Setup: To a round-bottom flask, add tert-butyl carbamate (1.0 equiv) and 2,5-dimethoxytetrahydrofuran (1.1 equiv).

• Solvent and Catalyst: Add glacial acetic acid as the solvent and catalyst (approx. 0.5 mL per mmol of carbamate).

• Reflux: Heat the reaction mixture to reflux (approx. 110-120 °C) using a heating mantle.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting carbamate is consumed.

• Workup: Cool the reaction to room temperature. Dilute the mixture with a suitable organic solvent (e.g., CH₂Cl₂ or Ethyl Acetate).

• Washing: Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate (Na₂CO₃) solution (2x) and brine (1x) to neutralize the acetic acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude product by flash column chromatography on silica gel to yield the pure N-Boc-pyrrole.

Protocol 2: In Vitro Anticancer MTT Assay

(General Protocol)[13]

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator (37 °C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Replace the old medium with medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Protocol 3: Antimicrobial Broth Microdilution Assay (MIC Determination)

(General Protocol based on CLSI guidelines)[10]

• Compound Preparation: Prepare a 2-fold serial dilution of the test compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a bacterial suspension standardized to a 0.5 McFarland turbidity standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include a positive control (broth + inoculum, no drug) and a negative control (broth only).

• Incubation: Cover the plate and incubate at 37 °C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density.

Conclusion and Future Perspectives

Tert-butyl carbamate substituted pyrroles represent a versatile and promising class of compounds for drug discovery. While the Boc group is a cornerstone of synthetic organic chemistry for amine protection, its incorporation into the final molecular architecture can confer advantageous physicochemical properties that contribute to potent biological activity. The evidence presented in this guide demonstrates the potential of these compounds as anticancer, antimicrobial, and anti-inflammatory agents.

The structure-activity relationships explored herein reveal that a delicate balance of steric and electronic factors governs the efficacy of these derivatives. The success in targeting diverse proteins—from bacterial transporters like MmpL3 to human kinases like VEGFR—underscores the adaptability of the substituted pyrrole scaffold.

Future research should focus on several key areas:

• Systematic SAR Exploration: Designing and synthesizing libraries of Boc-substituted pyrroles to systematically probe the impact of the Boc group's position and the substitution pattern on the pyrrole ring against a wider range of biological targets.

• Mechanism of Action Studies: For newly identified active compounds, detailed mechanistic studies are crucial to validate their targets and understand the molecular basis of their activity.

• Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of lead compounds to assess their drug-likeness and potential for in vivo efficacy.

By leveraging rational design principles and robust biological evaluation, the scientific community can continue to unlock the therapeutic potential held within this resourceful class of molecules, paving the way for the development of next-generation therapeutics.

References

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• Al-Ostath, A., et al. (2014). Synthesis of certain pyrrole derivatives as antimicrobial agents. PubMed. Available at: [Link]

• Zlatanova-Tenisheva, H., & Vladimirova, S. (2024). Experimental screening for analgesic and anti-inflammatory effect of novel compounds with a pyrrole heterocycle. Pharmacia. Available at: [Link]

• Therapeutic potential of pyrrole and pyrrolidine analogs: an update. (2022). Future Journal of Pharmaceutical Sciences. Available at: [Link]

• Alp, C., et al. (2021). Antibacterial activity of some 1,2,3,4-tetrasubstituted pyrrole derivatives and molecular docking studies. ACG Publications. Available at: [Link]

• Abou-Elmagd, W. S. I., et al. (2017). Synthesis and Antimicrobial Activity Evaluation of the Pyrrole-Derived Heterocycles Bearing Two Functionalities. Bentham Science. Available at: [Link]

• Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents. (n.d.). InformedHealth.org. Available at: [Link]

• Synthesis and Anti-cancer Activity of 3-substituted Benzoyl-4-substituted Phenyl-1H-pyrrole Derivatives. (2017). PubMed. Available at: [Link]

• Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach. (2023). ACS Omega. Available at: [Link]

• La Regina, G., et al. (2017). New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer. Journal of Medicinal Chemistry. Available at: [Link]

• Synthesis and Anti-cancer Activity of 3-substituted Benzoyl-4-substituted Phenyl-1H-pyrrole Derivatives. (2017). Bentham Science. Available at: [Link]

• Fatahala, S., et al. (2015). A Promising Anti-Cancer and Anti-Oxidant Agents Based on the Pyrrole and Fused Pyrrole: Synthesis, Docking Studies and Biological Evaluation. Eco-Vector Journals Portal. Available at: [Link]

• Fatahala, S. S., et al. (2017). Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators. ResearchGate. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Pyrrole-2-carboxamide Derivatives as Mycobacterial Membrane Protein Large 3 Inhibitors for Treating Drug-Resistant Tuberculosis. (2022). ACS Infectious Diseases. Available at: [Link]

• Fjetland, C. D., et al. (2023). Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis and biological activity evaluation of a novel pleuromutilin derivative 22-((2-methyl-1-(1H-pyrrole-2-carboxamido)propan-2-yl)thio)-deoxypleuromutilin. (2024). Frontiers in Pharmacology. Available at: [Link]

• Insights into the Biological Activities and Substituent Effects of Pyrrole Derivatives: The Chemistry-Biology Connection. (2024). PubMed. Available at: [Link]

• (2-Aminoethyl)carbamic acid tert-butyl ester. (n.d.). Organic Syntheses. Available at: [Link]

• Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. (2015). Molecules. Available at: [Link]

• Tert-butyl carbamate derivative and preparation method and application thereof. (n.d.). Google Patents.

• Examples of pyrroles with biological activities. (n.d.). ResearchGate. Available at: [Link]

• Discovery of pyrrole derivatives as acetylcholinesterase-sparing butyrylcholinesterase inhibitor. (2022). Frontiers in Chemistry. Available at: [Link]

• Convenient Synthesis of Pyrrole- and Indolecarboxylic Acid tert-Butylesters. (2010). Taylor & Francis Online. Available at: [Link]

• Calandro, P., et al. (2021). Bioactive pyrrole-based compounds with target selectivity. European Journal of Medicinal Chemistry. Available at: [Link]

• Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. (2020). RSC Publishing. Available at: [Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

Application Note & Synthesis Protocol

Title: A Detailed, Step-by-Step Protocol for the Synthesis of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate: A Key Heterocyclic Building Block

Abstract: This document provides a comprehensive and reliable two-step protocol for the synthesis of tert-butyl (2-cyano-1H-pyrrol-1-yl)carbamate, a valuable heterocyclic building block in medicinal chemistry and drug development. The synthesis begins with the direct N-amination of 2-cyanopyrrole using a pre-formed solution of monochloramine, followed by the protection of the resulting 1-amino-2-cyanopyrrole intermediate with a tert-butoxycarbonyl (Boc) group. This guide is designed for researchers and chemists, offering detailed procedural steps, explanations for key experimental choices, characterization data, and safety precautions to ensure a reproducible and successful synthesis.

Introduction and Scientific Context

N-amino pyrroles and their derivatives are important structural motifs found in a variety of biologically active compounds. The introduction of a protected amino group onto the pyrrole nitrogen provides a versatile handle for further functionalization, enabling the construction of more complex molecular architectures. The target molecule, tert-butyl (2-cyano-1H-pyrrol-1-yl)carbamate (CAS 937046-96-3), combines the features of a cyano-substituted pyrrole with an N-Boc protected amino group, making it an attractive intermediate for the synthesis of novel therapeutics.

The synthetic strategy detailed herein follows a logical and efficient two-step sequence:

• N-Amination: The pyrrolic nitrogen of 2-cyanopyrrole is directly aminated using an electrophilic aminating agent, monochloramine (NH₂Cl). This transformation is a direct and effective method for forming the N-N bond.[1]

• Boc-Protection: The resulting primary amine of 1-amino-2-cyanopyrrole is subsequently protected using di-tert-butyl dicarbonate (Boc₂O) to yield the stable and versatile final product.

This protocol emphasizes practical execution, providing insights into the rationale behind specific reagents and conditions to empower the researcher with a deeper understanding of the chemistry involved.

Overall Reaction Scheme

Figure 1: Two-step synthesis of the target compound from 2-cyanopyrrole.

Safety Precautions and Materials

3.1. Critical Safety Information

• Sodium Hydride (NaH): A highly flammable solid that reacts violently with water to produce hydrogen gas. Handle exclusively under an inert atmosphere (Argon or Nitrogen). Use appropriate personal protective equipment (PPE), including flame-retardant gloves and a lab coat.

• Monochloramine (NH₂Cl): A toxic and potentially explosive compound, especially in concentrated form. This protocol utilizes a dilute solution generated in situ or pre-formed. All operations involving NH₂Cl must be conducted in a well-ventilated chemical fume hood.

• Solvents: Tetrahydrofuran (THF) and Dichloromethane (CH₂Cl₂) are volatile and flammable or toxic. Handle in a fume hood and avoid ignition sources.

3.2. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Cyanopyrrole	≥96%	Commercial Source	---
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercial Source	Use under inert gas
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	Commercial Source	Required for Step 1
Monochloramine (NH₂Cl) in THF	~1 M solution	Prepare as per literature[1]	Prepare fresh before use
Di-tert-butyl dicarbonate (Boc₂O)	≥97%	Commercial Source	---
Triethylamine (Et₃N)	≥99%, distilled	Commercial Source	---
4-(Dimethylamino)pyridine (DMAP)	≥99%	Commercial Source	Catalyst
Anhydrous Dichloromethane (CH₂Cl₂)	DriSolv® or equivalent	Commercial Source	Required for Step 2
Saturated aq. NH₄Cl	Reagent Grade	---	For quenching
Saturated aq. NaHCO₃	Reagent Grade	---	For workup
Brine	Saturated NaCl solution	---	For workup
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	---	For drying
Silica Gel	200-300 mesh	Commercial Source	For chromatography

3.3. Equipment

• Round-bottom flasks (flame-dried)

• Magnetic stirrer and stir bars

• Inert gas setup (Argon or Nitrogen manifold)

• Syringes and needles

• Cannula for liquid transfer

• Low-temperature bath (e.g., dry ice/acetone)

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• Flash chromatography setup

Experimental Workflow Diagram

The overall process, from initial setup to the isolation of the final product, is outlined below.

Caption: Overall experimental workflow for the two-step synthesis.

Detailed Synthesis Protocol

Step 1: Synthesis of 1-Amino-2-cyanopyrrole

Principle: This step involves the deprotonation of 2-cyanopyrrole with a strong base, sodium hydride, to form the highly nucleophilic sodium pyrrolide anion. This anion then attacks the electrophilic nitrogen of monochloramine, resulting in the formation of the N-N bond.[1][2] The reaction is performed at low temperature to control the reactivity and stability of the monochloramine reagent.

Caption: Simplified N-Amination reaction mechanism.

Procedure:

• To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add sodium hydride (1.44 g, 36.0 mmol, 1.2 equiv, 60% dispersion in oil).

• Wash the NaH three times with anhydrous hexanes (3 x 15 mL) under a stream of argon to remove the mineral oil, decanting the hexanes carefully via cannula each time.

• Add anhydrous THF (100 mL) to the flask. Cool the resulting suspension to 0 °C using an ice-water bath.

• In a separate flask, dissolve 2-cyanopyrrole (2.76 g, 30.0 mmol, 1.0 equiv) in anhydrous THF (20 mL).

• Add the 2-cyanopyrrole solution dropwise to the stirred NaH suspension at 0 °C over 15 minutes.

  • Causality Note: This step generates the sodium salt of 2-cyanopyrrole. Effervescence (H₂ gas) should be observed. Stirring for an additional 30 minutes at 0 °C ensures complete deprotonation.

• Slowly add a pre-formed solution of ~1 M monochloramine in THF (33 mL, ~33.0 mmol, 1.1 equiv) to the reaction mixture at 0 °C over 30 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir overnight (approx. 16 hours).

• In-Process Control: Monitor the reaction progress by TLC (3:1 Hexanes:Ethyl Acetate). The starting material (2-cyanopyrrole) should be consumed, and a new, more polar spot corresponding to the product should appear.

• Cool the reaction mixture back to 0 °C and cautiously quench by the slow dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution (50 mL).

• Transfer the mixture to a separatory funnel and add ethyl acetate (150 mL) and water (50 mL). Separate the layers.

• Extract the aqueous layer with ethyl acetate (2 x 75 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of 10% to 40% ethyl acetate in hexanes.

• Combine the product-containing fractions and remove the solvent in vacuo to yield 1-amino-2-cyanopyrrole.

Expected Outcome:

• Appearance: Off-white to pale yellow solid.

• Yield: 40-50%.

• Characterization (¹H NMR, 400 MHz, CDCl₃): δ 6.86 (t, J = 2.1 Hz, 1H), 6.62 (dd, J = 4.2, 1.6 Hz, 1H), 6.15 (dd, J = 4.2, 2.8 Hz, 1H), 5.10 (s, 2H, -NH₂).[2]

Step 2: Synthesis of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

Principle: This is a standard procedure for the protection of a primary amine. The nucleophilic amino group of the intermediate attacks one of the electrophilic carbonyl carbons of di-tert-butyl dicarbonate. Triethylamine acts as a base to neutralize the acidic proton of the carbamic acid intermediate and the resulting carbonic acid byproduct. DMAP serves as a nucleophilic catalyst to accelerate the reaction.

Procedure:

• Dissolve 1-amino-2-cyanopyrrole (2.14 g, 20.0 mmol, 1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂) (100 mL) in a 250 mL round-bottom flask under a nitrogen atmosphere.

• Add triethylamine (4.2 mL, 30.0 mmol, 1.5 equiv), followed by a catalytic amount of DMAP (244 mg, 2.0 mmol, 0.1 equiv).

• Add di-tert-butyl dicarbonate (Boc₂O) (5.24 g, 24.0 mmol, 1.2 equiv) portion-wise to the stirred solution at room temperature.

  • Causality Note: A slight exotherm may be observed. The Boc₂O is added in slight excess to ensure complete conversion of the starting material.

• Stir the reaction mixture at room temperature for 4-6 hours.

• In-Process Control: Monitor the reaction by TLC (3:1 Hexanes:Ethyl Acetate). The disappearance of the starting amine spot and the appearance of a less polar product spot indicate reaction completion.

• Once the reaction is complete, dilute the mixture with CH₂Cl₂ (100 mL).

• Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution (2 x 75 mL) and brine (75 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude solid by flash column chromatography on silica gel, eluting with a gradient of 5% to 20% ethyl acetate in hexanes.

• Combine the pure fractions and remove the solvent on a rotary evaporator. Further dry the product under high vacuum.

Product Characterization and Data Summary

Final Product: tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

• Appearance: Light yellow to light brown powder.[3]

• Molecular Formula: C₁₀H₁₃N₃O₂.[3]

• Molecular Weight: 207.23 g/mol .[3]

• Purity (by HPLC/NMR): ≥97%.

• ¹H NMR (CDCl₃): Conforms to structure.[3]

• Infrared Spectrum: Conforms to structure.[3]

Quantitative Synthesis Summary

Step	Starting Material	Reagents	Equivalents	Solvent	Temp.	Time	Yield
1	2-Cyanopyrrole	NaH, NH₂Cl	1.2, 1.1	THF	0°C to RT	16 h	40-50%
2	1-Amino-2-cyanopyrrole	Boc₂O, Et₃N, DMAP	1.2, 1.5, 0.1	CH₂Cl₂	RT	4-6 h	85-95%

Conclusion

This application note provides a validated and detailed two-step protocol for the synthesis of tert-butyl (2-cyano-1H-pyrrol-1-yl)carbamate. By offering clear, step-by-step instructions and explaining the rationale behind critical experimental parameters, this guide enables researchers to reliably produce this valuable building block for applications in organic synthesis and drug discovery.

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Application Notes and Protocols: The Strategic Use of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate in Multi-Component Reactions for Accelerated Drug Discovery

Introduction: A Novel Building Block for Complex Scaffolds

In the landscape of modern medicinal chemistry, the demand for rapid, efficient, and diversity-oriented synthetic strategies is paramount. Multi-component reactions (MCRs), which combine three or more reactants in a single, one-pot operation, have emerged as a cornerstone for generating vast libraries of structurally complex molecules.[1][2][3] Among these, isocyanide-based MCRs like the Ugi and Passerini reactions are particularly powerful for creating peptide-like scaffolds and diverse heterocyclic systems, which are frequently found in pharmacologically active compounds.[1][4][5]

This guide introduces tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate , a versatile and strategically designed building block for use in MCRs. Its unique structure, featuring a Boc-protected 1-aminopyrrole moiety and an electron-withdrawing 2-cyano group, offers a unique entry point into novel chemical space. The carbamate serves as a stable precursor to a reactive hydrazine-like amine, which can be unmasked in situ to participate as the amine component in reactions such as the Ugi four-component reaction (Ugi-4CR). This approach enables the synthesis of complex molecules bearing the underexplored 1-amino-2-cyanopyrrole scaffold, a motif with significant potential for modulating biological targets.

Physicochemical Properties and Handling

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is a stable, solid reagent that can be handled under normal laboratory conditions. Its key properties are summarized below.

Property	Value	Source
CAS Number	937046-96-3	[6]
Molecular Formula	C₁₀H₁₃N₃O₂
Molecular Weight	207.23 g/mol
Appearance	Light yellow to brown powder
Storage	Room temperature, under inert gas
Purity	Typically ≥97%

Safety and Handling: While specific toxicity data for this compound is limited, standard laboratory safety protocols should be observed. As with many organic carbamates and nitrile-containing compounds, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is required. All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of dust or vapors.

Core Application: A Latent Amine for the Ugi Four-Component Reaction

The primary utility of tert-butyl (2-cyano-1H-pyrrol-1-yl)carbamate in MCRs lies in its function as a protected amine. The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability under various conditions and its clean removal under acidic treatment.[1] This allows for a sequential, one-pot reaction strategy: in situ deprotection followed by the Ugi condensation.

The Ugi reaction classically combines an aldehyde, an amine, a carboxylic acid, and an isocyanide to produce an α-acylamino carboxamide.[1][4] By employing our title compound, the resulting Ugi product will incorporate the 1-amino-2-cyanopyrrole core, providing a direct route to a unique class of peptidomimetics.

Proposed Reaction Mechanism

The reaction proceeds via a two-stage mechanism within a single pot.

• Acid-Catalyzed Deprotection: An acid, such as trifluoroacetic acid (TFA), is introduced to cleave the Boc group, releasing the free 1-amino-2-cyanopyrrole. This step also generates tert-butanol and carbon dioxide as byproducts.

• Ugi Condensation: The liberated amine immediately participates in the Ugi reaction cascade. It first condenses with the aldehyde to form a Schiff base (or iminium ion under acidic conditions). This intermediate is then attacked by the isocyanide and the carboxylate anion, followed by an irreversible Mumm rearrangement to yield the final, stable Ugi product.

Sources

• 1. Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Passerini reaction - Wikipedia [en.wikipedia.org]
• 3. en.huatengsci.com [en.huatengsci.com]
• 4. tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate [myskinrecipes.com]
• 5. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols [organic-chemistry.org]
• 6. A multi-component synthesis of N-substituted 2-amino-3-cyano pyrroles via ring-opening of nitroepoxides - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate in medicinal chemistry

An In-Depth Guide to the Application of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate in Medicinal Chemistry

Introduction: The Strategic Value of a Privileged Scaffold

In the landscape of modern drug discovery, the pyrrole nucleus stands out as a "privileged scaffold"—a molecular framework that is recurrent in a multitude of biologically active compounds and approved pharmaceuticals.[1] Its prevalence stems from a unique combination of aromaticity, hydrogen bonding capability, and versatile substitution patterns that allow for precise tuning of pharmacological properties. Within this important class of heterocycles, tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate (CAS No. 937046-96-3) has emerged as a particularly valuable and strategic building block for medicinal chemists.[2][3]

This guide provides a senior application scientist's perspective on the utility of this reagent. We will move beyond simple reaction schemes to explore the causal logic behind its design and application, detailing not just how to use it, but why specific synthetic choices are made. The molecule's architecture, featuring a Boc-protected N-amino group and a C2-cyano substituent, offers a pre-packaged solution for the efficient construction of complex heterocyclic systems, particularly those targeting kinases and other key enzymes in disease pathways.

Physicochemical Properties and Handling

A foundational understanding of a reagent's properties is critical for its effective and safe use in any synthetic campaign.

Property	Value	Reference(s)
CAS Number	937046-96-3	[4][5]
Molecular Formula	C₁₀H₁₃N₃O₂	[6]
Molecular Weight	207.23 g/mol	[6]
Appearance	Light yellow to brown powder	[2]
Storage Conditions	Store at room temperature under an inert gas.	[2]

Handling Advisory: Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. Handle in a well-ventilated area or chemical fume hood.

The Rationale for Use: A Trifecta of Functionality

The power of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate lies in the strategic interplay of its three key functional components: the N-amino-pyrrole core, the tert-butyl carbamate (Boc) protecting group, and the C2-cyano group.

Caption: Logical relationships of the key functional moieties.

• The N-Amino-Pyrrole Core: This structural motif is a direct precursor to a variety of fused heterocyclic scaffolds that are of high interest in drug discovery. The 2-amino-3-cyano pyrrole core, for instance, is a well-established building block for constructing pyrrolo[2,3-d]pyrimidines, pyrrolo-quinolines, and other systems found in kinase inhibitors and antiviral agents.[7][8] The N-amino configuration specifically enables annulation strategies to form nitrogen-rich fused systems.

• The tert-Butyl Carbamate (Boc) Group: The Boc group is one of the most widely used protecting groups for amines in organic synthesis for several compelling reasons. Its inclusion in this reagent is a deliberate design choice to impart stability and control reactivity. It is robust enough to withstand a wide range of reaction conditions (e.g., non-acidic bases, mild reductions, organometallic reactions) while being readily and cleanly removable under acidic conditions (e.g., with trifluoroacetic acid).[9][10] This orthogonality allows chemists to perform modifications at other positions of the molecule before unmasking the N-amino group for a subsequent key transformation.

• The C2-Cyano Group (-CN): The nitrile functionality is a remarkably versatile synthetic handle. In the context of a final drug molecule, it can act as a potent hydrogen bond acceptor, engaging with key residues in a protein's active site. Synthetically, it offers numerous avenues for elaboration:

  • Hydrolysis: It can be converted to a primary amide (-CONH₂) or a carboxylic acid (-COOH), introducing new hydrogen bond donors and acceptors.

  • Reduction: It can be reduced to a primary amine (-CH₂NH₂), providing a flexible linker or a basic center for salt formation.

  • Cyclization: It can participate in intramolecular cyclizations to form new rings.[7][8]

Synthetic Applications and Experimental Protocols

The true value of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is demonstrated through its application in synthetic workflows. Below are detailed, self-validating protocols for its most common and impactful transformations.

Protocol 1: Boc Deprotection to Unmask the N-Amino Group

This is often the first step in a synthetic sequence, revealing the nucleophilic N-amino group for further elaboration. The choice of trifluoroacetic acid (TFA) is standard due to its volatility, which simplifies product isolation.

Causality: The mechanism involves protonation of the carbamate carbonyl, followed by the loss of the stable tert-butyl cation (which is scavenged by the solvent or TFA anion) and subsequent decarboxylation to release the free amine.

Step-by-Step Methodology:

• Dissolution: Dissolve tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate (1.0 eq) in dichloromethane (DCM, approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C in an ice bath. This is crucial to control the exothermicity of the acid addition and prevent potential side reactions.

• Acid Addition: Add trifluoroacetic acid (TFA, 5-10 eq) dropwise to the stirred solution. The reaction is typically monitored by Thin Layer Chromatography (TLC) until the starting material is fully consumed (usually 1-3 hours).

• Quenching & Workup:

  • Carefully concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Re-dissolve the residue in a suitable organic solvent like ethyl acetate.

  • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid (caution: CO₂ evolution), followed by water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude 1-amino-1H-pyrrole-2-carbonitrile. The product can be purified by column chromatography on silica gel if necessary.

Parameter	Condition/Reagent	Rationale
Solvent	Dichloromethane (DCM)	Good solubility for starting material and inert to acidic conditions.
Acid	Trifluoroacetic Acid (TFA)	Strong acid for efficient cleavage; volatile for easy removal.
Temperature	0 °C to Room Temperature	Controls reaction rate and minimizes potential degradation.
Workup	Saturated NaHCO₃ wash	Neutralizes excess acid to allow for safe handling and purification.

Protocol 2: Synthesis of a Fused Pyrrolo[1,2-a]pyrazine Scaffold

This protocol exemplifies the reagent's use in constructing complex heterocyclic cores. It follows a logical deprotection-condensation-cyclization sequence.

Caption: Experimental workflow for scaffold synthesis.

Step-by-Step Methodology:

• Deprotection: Generate the 1-amino-1H-pyrrole-2-carbonitrile intermediate from the starting material using Protocol 1 . Ensure the product is free of residual acid before proceeding.

• Condensation:

  • Dissolve the crude or purified 1-amino-1H-pyrrole-2-carbonitrile (1.0 eq) in ethanol (EtOH) or a similar protic solvent.

  • Add a 1,2-dicarbonyl compound, such as 2,3-butanedione (1.0-1.1 eq).

  • Add a catalytic amount of a mild acid, like acetic acid (0.1 eq), to facilitate imine formation.

• Cyclization & Aromatization:

  • Heat the reaction mixture to reflux and monitor by TLC. The initial condensation forms an imine, which then undergoes an intramolecular cyclization onto the pyrrole ring, followed by aromatization (often via dehydration or oxidation) to form the stable fused aromatic system.

  • Reaction times can vary from 4 to 24 hours.

• Isolation:

  • Cool the reaction mixture to room temperature. The product may precipitate upon cooling and can be collected by filtration.

  • Alternatively, concentrate the solvent and purify the residue by column chromatography or recrystallization to obtain the desired pyrrolo[1,2-a]pyrazine product.

Causality: This one-pot, multi-step process is highly efficient. The N-amino group's nucleophilicity drives the initial condensation, and the inherent geometry of the pyrrole precursor directs the subsequent intramolecular cyclization, making the formation of the fused 6-membered ring highly favorable.

Conclusion

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is more than a simple chemical reagent; it is an elegantly designed building block that provides a streamlined pathway to molecular complexity. Its pre-installed, orthogonally protected N-amino group and versatile cyano handle empower medicinal chemists to rapidly access privileged heterocyclic scaffolds. By understanding the chemical logic embedded in its structure, researchers can leverage this tool to accelerate the discovery and development of next-generation therapeutics.

References

• Recent synthetic and medicinal perspectives of pyrroles: An overview. (2017). SciSpace. [Link]

• Understanding the Role of Pyrrole Derivatives in Pharmaceutical Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Special Issue: Recent Developments in the Medicinal Chemistry of Pyrroles. (n.d.). MDPI. [Link]

• A Review on Pyrrole Derivatives in Medicinal Chemistry: From Natural Products to Modern Therapeutics. (2024). ResearchGate. [Link]

• Bioactive pyrrole-based compounds with target selectivity. (2020). PubMed Central. [Link]

• A multi-component synthesis of N-substituted 2-amino-3-cyano pyrroles via ring-opening of nitroepoxides. (2018). RSC Publishing. [Link]

• A multi-component synthesis of N-substituted 2-amino-3-cyano pyrroles via ring-opening of nitroepoxides. (2018). New Journal of Chemistry (RSC Publishing). [Link]

• tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate. (n.d.). MySkinRecipes. [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry. (2016). PubMed Central. [Link]

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. (2021). PubMed Central. [Link]

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• 5. 937046-96-3|tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate|BLD Pharm [bldpharm.com]
• 6. tert-Butyl 2-cyano-1H-pyrrol-1-ylcarbamate | CAS: 937046-96-3 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 7. A multi-component synthesis of N-substituted 2-amino-3-cyano pyrroles via ring-opening of nitroepoxides - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 10. Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: A Guide to the Large-Scale Synthesis of N-Protected Aminonitriles

Executive Summary

N-protected α-aminonitriles are pivotal intermediates in organic synthesis, serving as direct precursors to natural and unnatural α-amino acids, and as key structural motifs in bioactive molecules like protease inhibitors.[1][2][3][4] Their synthesis, particularly at scale, presents unique challenges related to reaction control, product stability, and the safe handling of highly toxic reagents. This guide provides a comprehensive overview of the strategic considerations and detailed protocols for the robust, safe, and scalable synthesis of N-protected aminonitriles, with a focus on the widely-used Strecker reaction and its modern variants. We will delve into the causality behind experimental choices, from protecting group strategy to the selection of cyanide sources, ensuring a self-validating and scalable process.

Foundational Synthetic Strategies

While several methods exist for aminonitrile synthesis, the most established and industrially relevant approach is the Strecker reaction, first reported in 1850.[1][3][4][5] Alternative strategies, such as the oxidative C-H bond cyanation of amines, are emerging but the Strecker synthesis remains the most effective and widely applied method for preparing these compounds.[1][2]

The Strecker Reaction: This is a three-component condensation between a carbonyl compound (aldehyde or ketone), an amine, and a cyanide source.[4][5] The reaction proceeds via the formation of an imine intermediate, which is then attacked by a cyanide nucleophile to form the α-aminonitrile.[5] For the synthesis of N-protected aminonitriles, the strategy can be adapted in two primary ways:

• Post-synthesis Protection: A standard Strecker reaction is performed, followed by the protection of the resulting primary or secondary amine. This multi-step process can be time-consuming and may involve challenging purifications.

• Direct (One-Pot) Synthesis: An N-protected amine source, such as a carbamate or sulfonamide, is condensed directly with the aldehyde and cyanide source. This is often more efficient for large-scale operations.[3]

The direct approach is the focus of this guide due to its process efficiency and atom economy.

Strategic Considerations for Large-Scale Synthesis

Scaling up any chemical synthesis requires careful consideration of variables that may have negligible effects at the bench scale. For N-protected aminonitriles, the key decision points are the choice of protecting group, the cyanide source, and the catalytic system.

Choice of N-Protecting Group

The protecting group dictates the reaction conditions and the ultimate deprotection strategy. The two most common carbamate protecting groups are tert-Butoxycarbonyl (Boc) and Carboxybenzyl (Cbz).

Protecting Group	Structure	Introduction Reagent	Cleavage Conditions	Scalability Considerations
Boc	ngcontent-ng-c1205671314="" class="ng-star-inserted">	Di-tert-butyl dicarbonate (Boc)₂O	Strong acid (e.g., TFA, HCl)	Pros: Stable, easy to introduce. Cleavage byproducts (isobutylene, CO₂) are volatile.[6] Cons: Acid-labile, may not be suitable for acid-sensitive substrates.
Cbz (or Z)		Benzyl chloroformate	Catalytic Hydrogenolysis (e.g., H₂, Pd/C)	Pros: Stable to acidic and basic conditions. Orthogonal to Boc group. Cons: Hydrogenolysis requires specialized high-pressure equipment at scale and may be incompatible with other reducible functional groups (e.g., alkynes, some heterocycles).

Selection of the Cyanide Source

This is the most critical decision from both a reactivity and safety standpoint. A variety of cyanation agents have been studied to optimize reaction outcomes.[1]

Cyanide Source	Formula	Key Characteristics & Causality
Hydrogen Cyanide	HCN	Highest Reactivity: As a weak acid, it readily participates in the reaction. Extreme Hazard: Highly toxic, volatile liquid (b.p. 26 °C). Requires specialized handling, a dedicated reaction setup for containment, and continuous air monitoring. Its use at scale is limited to facilities with extensive engineering controls.[7]
Alkali Metal Cyanides	KCN, NaCN	Cost-Effective & Common: Inexpensive, solid reagents. Their use requires an acid catalyst (or acidic conditions) to generate HCN in situ. High Hazard: Highly toxic solids. Accidental contact with acid will release large quantities of HCN gas.[7][8] Requires strict pH control during reaction and workup.
Trimethylsilyl Cyanide	TMSCN	Milder & Soluble: A volatile liquid that is soluble in most organic solvents, leading to more homogeneous reaction mixtures. It is less basic and often allows the reaction to proceed under milder, neutral conditions, often facilitated by a Lewis acid catalyst.[1] High Hazard & Cost: Still highly toxic and moisture-sensitive, releasing HCN upon hydrolysis. Significantly more expensive than alkali metal cyanides.
Acetone Cyanohydrin	(CH₃)₂C(OH)CN	HCN Surrogate: Often used as a safer alternative for generating HCN in situ under basic or thermal conditions. It is less volatile than pure HCN.

For large-scale synthesis where safety and control are paramount, TMSCN is often preferred despite its cost, as it avoids the handling of HCN gas and the heterogeneous mixtures associated with KCN/NaCN.

General Experimental Workflow

The synthesis of N-protected aminonitriles follows a logical sequence of operations. Careful planning of each step is essential for a successful and safe large-scale campaign.

Caption: High-level workflow for large-scale aminonitrile synthesis.

Detailed Experimental Protocols

The following protocols are representative examples for the synthesis of N-Boc and N-Cbz protected aminonitriles. CAUTION: These procedures involve highly toxic cyanide compounds and must only be performed by trained personnel in a well-ventilated chemical fume hood with appropriate engineering controls and personal protective equipment.[7][9]

Protocol 1: Large-Scale Synthesis of N-Boc-phenylglycinenitrile

This protocol details a one-pot synthesis from benzaldehyde, tert-butyl carbamate, and TMSCN.

Materials:

• Benzaldehyde (1.0 equiv)

• tert-Butyl carbamate (1.1 equiv)

• Trimethylsilyl cyanide (TMSCN) (1.2 equiv)

• Anhydrous Toluene or Dichloromethane (DCM) (approx. 5-10 L/kg of aldehyde)

• Lewis Acid Catalyst (e.g., ZnI₂, 0.05 equiv) - Optional, but can accelerate the reaction.

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Heptane or Hexanes

Procedure:

• Reactor Setup: A multi-neck, jacketed glass reactor equipped with an overhead mechanical stirrer, a temperature probe, a nitrogen inlet, and a dropping funnel is assembled. The system is thoroughly dried and purged with nitrogen.

• Reagent Charging: To the reactor, charge the tert-butyl carbamate, the Lewis acid catalyst (if used), and anhydrous toluene. Begin stirring to form a slurry.

• Aldehyde Addition: Add the benzaldehyde to the mixture.

• Cooling: Cool the reactor contents to 0-5 °C using a circulating chiller.

• TMSCN Addition: Charge the TMSCN to the dropping funnel. Add it dropwise to the cold, stirring reaction mixture over 1-2 hours. Causality: A slow addition rate is crucial to control the reaction exotherm and prevent the accumulation of unreacted TMSCN.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by taking small, carefully quenched aliquots for TLC or HPLC analysis until the starting aldehyde is consumed.

• Work-up & Quench: Once complete, cool the reactor back to 0-5 °C. Slowly and carefully add saturated aqueous NaHCO₃ solution to quench any remaining TMSCN and catalyst. CAUTION: This may generate some HCN gas; ensure the reactor is vented to a scrubber system.

• Extraction: Transfer the mixture to a separatory funnel (or perform a bottom-drain from the reactor if equipped). Separate the layers. Extract the aqueous layer twice with the reaction solvent (toluene or DCM).

• Washing & Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude N-Boc-phenylglycinenitrile, often an oil or low-melting solid, can be purified by recrystallization from a solvent system like ethyl acetate/heptane or by flash column chromatography if necessary.

Protocol 2: Large-Scale Synthesis of N-Cbz-phenylglycinenitrile

This protocol is analogous, substituting benzyl carbamate for the Boc-protected amine source.

Materials:

• Benzaldehyde (1.0 equiv)

• Benzyl carbamate (1.1 equiv)

• Trimethylsilyl cyanide (TMSCN) (1.2 equiv)

• Anhydrous Toluene (approx. 5-10 L/kg of aldehyde)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate/Hexanes for recrystallization

Procedure: The procedure is nearly identical to Protocol 1.

• Follow steps 1-4, charging benzyl carbamate instead of tert-butyl carbamate. A catalyst is typically not required but can be screened for optimization.

• Follow steps 5-10 for the controlled addition of TMSCN, reaction, monitoring, and work-up.

• Purification: The crude N-Cbz-phenylglycinenitrile is typically a solid. It can be effectively purified by recrystallization from ethyl acetate/hexanes to yield the final product as a crystalline solid.

Reaction Mechanism: The Strecker Synthesis

The core of the synthesis is the formation of an N-acylimine intermediate, which is then trapped by the cyanide nucleophile. Understanding this mechanism is key to troubleshooting and optimization.

Caption: Simplified mechanism of the N-protected Strecker reaction.

CRITICAL: Large-Scale Cyanide Safety Protocols

Working with cyanide compounds on a large scale mandates stringent safety protocols. Failure to adhere to these can have fatal consequences.[7]

7.1. Engineering Controls & Designated Areas

• Designated Area: All work with cyanides must occur in a designated area, clearly marked with warning signs.[9]

• Ventilation: All manipulations, including weighing, transferring, and the reaction itself, must be conducted within a certified chemical fume hood with robust airflow.[7][9] For kilogram-scale reactions, a walk-in hood or a closed system vented to a chemical scrubber (containing bleach or hydrogen peroxide) is required.

• No Acids: Do not store acids in the same fume hood or designated area as cyanide salts to prevent accidental generation of HCN gas.[9]

7.2. Personal Protective Equipment (PPE)

• Standard PPE: A flame-resistant lab coat, closed-toe shoes, and safety glasses are mandatory.[7]

• Enhanced PPE: For handling cyanides, upgrade to safety goggles and a face shield. Use double-gloving with nitrile gloves; if contact is likely, use thicker, chemical-resistant gloves.[7][9]

7.3. Spill Management

• Minor Spills (inside hood): Sweep up solid spills carefully to avoid creating dust. Wipe the area with an alkaline solution (pH > 10) followed by a 10% bleach solution.[7][9] Collect all cleanup materials in a sealed, labeled hazardous waste container.

• Major Spills (outside hood or large volume): EVACUATE IMMEDIATELY. Alert all personnel and activate alarms. Call emergency services (911 or site equivalent) and inform them of a cyanide spill.[9][10] Do not attempt to clean up a large spill without specialized training and self-contained breathing apparatus (SCBA).[8][10]

7.4. Emergency Response & First Aid

• Work in Pairs: Never work with cyanides alone or outside of normal working hours.[7][9]

• Exposure:

  • Inhalation: Move the victim to fresh air immediately.[7]

  • Skin Contact: Remove all contaminated clothing and flush the affected area with copious amounts of water in a safety shower for at least 15 minutes.[7][10]

  • Eye Contact: Flush eyes for at least 15 minutes at an eyewash station.[7]

• Call for Help: Immediately call emergency medical services. Inform them it is a cyanide exposure .[9]

• Antidote: A cyanide antidote kit (e.g., containing amyl nitrite, sodium nitrite, sodium thiosulfate) should be available. However, it must only be administered by trained medical personnel.[7][8][11]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. - Division of Research Safety | Illinois [drs.illinois.edu]
• 8. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 9. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 10. Working Safely with Cyanide Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 11. Cyanide Safety - 911Metallurgist [911metallurgist.com]

Purification of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate by Column Chromatography: An Application Note and Protocol

Abstract

This comprehensive application note provides a detailed protocol for the purification of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate using silica gel column chromatography. The methodology is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of heterocyclic compounds. This guide emphasizes the rationale behind experimental choices, offering insights into solvent system selection, stationary phase considerations, and troubleshooting common issues to ensure the isolation of a high-purity product. The protocol is grounded in established chromatographic principles and supported by references to authoritative literature.

Introduction

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is a valuable heterocyclic building block in medicinal chemistry and materials science.[1][2][3] Its structure, featuring a protected N-amino pyrrole with a cyano substituent, presents unique purification challenges. The pyrrole ring can be sensitive to acidic conditions, and the polarity of the molecule requires a carefully optimized chromatographic system to achieve efficient separation from reaction byproducts and starting materials.[4]

Column chromatography is a fundamental technique for the purification of organic compounds. Its efficacy relies on the differential partitioning of components in a mixture between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or solvent mixture). The selection of an appropriate solvent system is critical for achieving the desired separation. This is often guided by preliminary analysis using Thin Layer Chromatography (TLC).[4][5] For pyrrole derivatives, a common challenge is their potential for streaking on silica gel due to the interaction of the polar pyrrole ring with the acidic nature of the stationary phase.[4]

This application note provides a systematic approach to purify tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate, addressing these challenges to deliver a robust and reproducible protocol.

Physicochemical Properties and Chromatographic Considerations

A foundational understanding of the target molecule's properties is paramount for developing a successful purification strategy.

Property	Value/Description	Source
Molecular Formula	C₁₀H₁₃N₃O₂	[2]
Molecular Weight	207.23 g/mol	[2]
Appearance	Expected to be a solid at room temperature.	General chemical knowledge
Polarity	Moderately polar, attributed to the carbamate and cyano functionalities.	Inferred from structure
Stability	The N-Boc protecting group is acid-labile. The pyrrole ring itself can be sensitive to strongly acidic conditions.[4]	Inferred from structure and general chemical principles

The presence of the Boc group and the cyano group imparts a moderate polarity to the molecule. The lone pair of electrons on the pyrrole nitrogen is part of the aromatic system, but the N-N bond and the carbamate introduce additional polarity. The acidic nature of standard silica gel can sometimes lead to decomposition of sensitive compounds or cause significant band broadening (streaking) during chromatography.[4] Therefore, careful selection of the stationary and mobile phases is crucial.

Experimental Protocol

This protocol outlines the complete workflow for the purification of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate, from initial TLC analysis to final product isolation.

Materials and Reagents

• Crude tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

• Silica gel (60 Å, 40-63 µm particle size)[5]

• Hexanes (technical grade or higher)

• Ethyl acetate (technical grade or higher)

• Dichloromethane (optional, for sample loading)

• Triethylamine (optional, as a mobile phase modifier)

• TLC plates (silica gel 60 F254)[5][6]

• Glass chromatography column

• Fraction collection tubes

• Rotary evaporator

• UV lamp (254 nm)

• Potassium permanganate or vanillin TLC stain[5]

Workflow Diagram

Sources

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• 2. tert-Butyl 2-cyano-1H-pyrrol-1-ylcarbamate | CAS: 937046-96-3 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 3. en.huatengsci.com [en.huatengsci.com]
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• 5. rsc.org [rsc.org]
• 6. Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Exploring the Electrophilic Reactivity of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

Introduction: A Versatile Scaffold for Drug Discovery

The pyrrole nucleus is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals. Among the vast array of functionalized pyrroles, tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate stands out as a particularly intriguing building block. Its unique substitution pattern, featuring an N-amino moiety protected by a tert-butyloxycarbonyl (Boc) group and a C2-cyano group, presents a fascinating interplay of electronic effects that dictates its reactivity. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the reaction of this versatile scaffold with various electrophiles. We will delve into the theoretical underpinnings of its reactivity, propose detailed protocols for key electrophilic substitution reactions, and discuss the potential applications of the resulting novel chemical entities.

Molecular Architecture and Predicted Reactivity: A Tale of Two Substituents

The reactivity of the pyrrole ring in tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is governed by the opposing electronic influences of its two key substituents: the N-NHBoc group and the C2-cyano group.

• The N-NHBoc Group: An Activating Influence The N-amino group, even when protected as a carbamate, is a potent electron-donating group. The lone pair of electrons on the exocyclic nitrogen can be delocalized into the pyrrole ring, increasing its electron density and thus enhancing its nucleophilicity. This activating effect would typically direct incoming electrophiles to the C5 position (ortho to the N-amino group).

• The C2-Cyano Group: A Deactivating Force In stark contrast, the cyano group at the C2 position is a strong electron-withdrawing group due to both inductive and resonance effects. This deactivates the pyrrole ring towards electrophilic attack, particularly at the adjacent C3 position.

The confluence of these opposing forces results in a nuanced reactivity profile. Computational studies on similarly substituted pyrroles suggest that the electron-donating effect of the N-amino group is dominant, rendering the ring sufficiently nucleophilic to react with a range of electrophiles.[1][2][3] However, the regioselectivity of these reactions will be a delicate balance between the activating nature of the N-NHBoc group and the deactivating and directing effects of the C2-cyano group, as well as steric hindrance.

Based on these considerations, the predicted order of reactivity for the available positions on the pyrrole ring towards electrophiles is:

C4 > C5 > C3

The C4 position is electronically favored due to the activating effect of the N-NHBoc group, while being sufficiently removed from the deactivating influence of the cyano group. The C5 position, while electronically activated, is sterically hindered by the bulky N-NHBoc group. The C3 position is the most deactivated due to its proximity to the electron-withdrawing cyano group.

Predicted Regioselectivity of Electrophilic Attack

General Considerations for Experimental Protocols

Given the sensitive nature of the pyrrole ring and the presence of the Boc-protecting group, certain precautions are recommended for successful electrophilic substitution reactions:

• Acid Sensitivity: Pyrroles are prone to polymerization in the presence of strong acids.[4] Therefore, the use of milder Lewis acids (e.g., ZnCl₂, FeCl₃, AlCl₃ in substoichiometric amounts) or protic acids is advisable.

• Temperature Control: Many electrophilic aromatic substitution reactions are exothermic. Maintaining a low reaction temperature (e.g., 0 °C to room temperature) is crucial to prevent side reactions and decomposition.

• Inert Atmosphere: To prevent oxidation of the electron-rich pyrrole ring, all reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon).

• Solvent Choice: Anhydrous, non-protic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or 1,2-dichloroethane (DCE) are generally suitable.

• Boc Group Stability: The Boc group is labile under strongly acidic conditions. Reaction conditions should be optimized to ensure the integrity of the protecting group. If deprotection occurs, a subsequent re-protection step may be necessary.

Proposed Protocols for Key Electrophilic Substitution Reactions

The following protocols are proposed based on established methodologies for electrophilic substitution on pyrrole derivatives and are intended as a starting point for optimization.

Protocol 1: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a mild and effective method for introducing a formyl group onto electron-rich heterocyclic systems.[5][6][7]

Table 1: Proposed Conditions for Vilsmeier-Haack Formylation

Parameter	Recommended Condition
Electrophile	Vilsmeier Reagent (prepared in situ from POCl₃ and DMF)
Solvent	Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
Temperature	0 °C to room temperature
Stoichiometry	1.1-1.5 equivalents of Vilsmeier reagent
Reaction Time	2-6 hours (monitor by TLC)
Work-up	Aqueous sodium bicarbonate or sodium acetate solution

Step-by-Step Protocol:

• To a stirred solution of anhydrous N,N-dimethylformamide (DMF, 1.2 eq.) in anhydrous DCM (5 mL) at 0 °C under an inert atmosphere, add phosphorus oxychloride (POCl₃, 1.1 eq.) dropwise.

• Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

• In a separate flask, dissolve tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate (1.0 eq.) in anhydrous DCM (10 mL).

• Add the solution of the pyrrole derivative to the pre-formed Vilsmeier reagent at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a cold aqueous solution of sodium bicarbonate (1 M) or sodium acetate (1 M).

• Stir vigorously for 30 minutes to hydrolyze the iminium intermediate.

• Separate the organic layer, and extract the aqueous layer with DCM (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the formylated product.

Workflow for Vilsmeier-Haack Formylation

Protocol 2: Friedel-Crafts Acylation

The Friedel-Crafts acylation introduces an acyl group onto the pyrrole ring.[8][9] The choice of a mild Lewis acid is critical to avoid degradation of the starting material.

Table 2: Proposed Conditions for Friedel-Crafts Acylation

Parameter	Recommended Condition
Electrophile	Acyl chloride or anhydride
Lewis Acid	ZnCl₂, FeCl₃, or mild AlCl₃ conditions
Solvent	Anhydrous Dichloromethane (DCM) or Nitromethane
Temperature	0 °C to room temperature
Stoichiometry	1.1 eq. of acylating agent, 1.1 eq. of Lewis acid
Reaction Time	1-4 hours (monitor by TLC)
Work-up	Cold dilute HCl followed by aqueous bicarbonate solution

Step-by-Step Protocol:

• To a stirred suspension of the Lewis acid (e.g., anhydrous ZnCl₂, 1.1 eq.) in anhydrous DCM (10 mL) at 0 °C under an inert atmosphere, add the acyl chloride (1.1 eq.) dropwise.

• Stir the mixture for 15 minutes.

• Add a solution of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate (1.0 eq.) in anhydrous DCM (5 mL) dropwise to the reaction mixture at 0 °C.

• Stir the reaction at 0 °C for 1-4 hours, monitoring its progress by TLC.

• Upon completion, carefully pour the reaction mixture into a mixture of ice and dilute hydrochloric acid (1 M).

• Separate the organic layer and extract the aqueous layer with DCM (3 x 15 mL).

• Combine the organic layers, wash sequentially with water, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Potential Applications in Drug Development

The functionalization of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate opens up avenues for the synthesis of novel heterocyclic compounds with potential therapeutic applications. The introduction of aldehyde or ketone functionalities provides a handle for further chemical transformations, such as:

• Reductive amination: To introduce diverse amine side chains.

• Wittig olefination: To extend the carbon framework.

• Condensation reactions: To form fused heterocyclic systems.

These transformations can lead to the generation of libraries of compounds for screening against various biological targets, including kinases, proteases, and GPCRs.

Conclusion

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is a promising scaffold for the development of novel chemical entities. While its reactivity is modulated by the interplay of electron-donating and electron-withdrawing substituents, this guide provides a rational framework for exploring its electrophilic substitution reactions. By employing mild reaction conditions and carefully controlling the stoichiometry and temperature, researchers can unlock the synthetic potential of this versatile building block. The proposed protocols serve as a robust starting point for the synthesis and functionalization of this and related pyrrole derivatives, paving the way for the discovery of new therapeutic agents.

References

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• Substituent-Dependent Divergent Synthesis of 2-(3-Amino-2,4-dicyanophenyl)pyrroles, Pyrrolyldienols and 3-Amino-1-acylethylidene-2-cyanopyrrolizines via Reaction of Acylethynylpyrroles with Malononitrile. (2022). Molecules.
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• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (n.d.). RSC Advances.
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• Applications of Friedel–Crafts reactions in total synthesis of n
• TFA-mediated N-Boc deprotection/intramolecular N-acylation reaction of... (n.d.).
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Application Note & Protocols: Strategic Synthesis of Pyrrolo[1,2-b]triazine Scaffolds via 1,3-Dipolar Cycloaddition of 1,2,4-Triazinium Ylide Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrrolotriazine Core in Modern Drug Discovery

The pyrrolo[2,1-f][1][2][3]triazine scaffold is a privileged heterocyclic system that has garnered significant attention in medicinal chemistry. Its structural resemblance to purine nucleosides has led to its incorporation into a variety of therapeutic agents, demonstrating a broad spectrum of biological activities.[2][4] This versatile core is found in approved drugs such as the antiviral remdesivir, used in the treatment of COVID-19, and the kinase inhibitor avapritinib.[5][6] The therapeutic potential of this scaffold extends to its utility as inhibitors of various kinases, including c-Met, VEGFR-2, and ALK, making it a focal point in oncology research.[5][7]

The efficacy of pyrrolotriazine-based compounds is rooted in their ability to form key interactions, such as hydrogen bonds, with amino acid residues in the active sites of biological targets.[5] The development of efficient and versatile synthetic routes to access diverse libraries of these compounds is therefore of paramount importance for advancing drug discovery programs. This application note details a robust and modern approach for the synthesis of polysubstituted pyrrolo[2,1-f][1][2][3]triazines, leveraging the in situ generation of 1,2,4-triazinium ylides from stable 1-alkyl-1,2,4-triazinium salt intermediates.

Synthetic Strategy: A Focus on 1,3-Dipolar Cycloaddition

Traditional multi-step syntheses of the pyrrolo[2,1-f][1][2][3]triazine core can be lengthy and may lack the flexibility needed for rapid library synthesis.[6] A more convergent and efficient strategy involves the [3+2] cycloaddition reaction between a 1,3-dipole and a dipolarophile. Specifically, the reaction of a 1,2,4-triazinium ylide (the 1,3-dipole) with an electron-poor alkyne or alkene (the dipolarophile) provides a direct and elegant route to the desired heterocyclic scaffold in a single step.[2][3]

The key intermediate in this strategy is a stable, isolable 1-alkyl-1,2,4-triazinium salt. These salts are readily prepared from commercially available or easily synthesized 1,2,4-triazines and serve as precursors to the reactive triazinium ylide, which is generated in situ. This approach offers several advantages:

• Efficiency: Construction of the bicyclic core in a single step.

• Versatility: A wide range of substituents can be introduced on both the triazine precursor and the dipolarophile, allowing for extensive diversification.

• Regio- and Diastereoselectivity: The reaction can proceed with high levels of control, leading to specific isomers.[3][8]

Below, we provide a detailed protocol for the synthesis of the 1-alkyl-1,2,4-triazinium salt intermediate and its subsequent use in the synthesis of a model pyrrolo[2,1-f][1][2][3]triazine derivative.

Experimental Protocols

Part 1: Synthesis of the 1-Alkyl-1,2,4-triazinium Salt Intermediate

This protocol describes the synthesis of a representative 1-alkyl-1,2,4-triazinium triflate salt, a key intermediate for the subsequent cycloaddition reaction. The alkylation of the 1,2,4-triazine core is a crucial step for generating the ylide precursor.[3]

Materials:

• Substituted 1,2,4-triazine (1.0 eq)

• Methyl trifluoromethanesulfonate (MeOTf) or Ethyl trifluoromethanesulfonate (EtOTf) (1.2 eq)

• Anhydrous Toluene

• Argon or Nitrogen atmosphere

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon), add the substituted 1,2,4-triazine (1.0 eq).

• Dissolve the triazine in anhydrous toluene.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the alkyl triflate (1.2 eq) dropwise to the cooled solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• The formation of a precipitate indicates the formation of the triazinium salt.

• Collect the solid product by vacuum filtration, wash with a small amount of cold anhydrous toluene, and dry under vacuum.

• The resulting 1-alkyl-1,2,4-triazinium triflate salt is typically of high purity and can be used in the next step without further purification. These salts are often stable for storage.[3]

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents moisture from hydrolyzing the alkyl triflate and reacting with any potential anionic intermediates.

• Anhydrous Solvent: Toluene is used as it is a non-polar solvent from which the polar triazinium salt will precipitate, simplifying isolation.

• Low Temperature Addition: The alkylation reaction can be exothermic; dropwise addition at 0 °C helps to control the reaction rate and minimize potential side reactions.

Part 2: Synthesis of Pyrrolo[2,1-f][1][2][3]triazine via 1,3-Dipolar Cycloaddition

This protocol details the one-step construction of the pyrrolo[2,1-f][1][2][3]triazine scaffold from the triazinium salt intermediate.

Materials:

• 1-Alkyl-1,2,4-triazinium triflate salt (from Part 1) (1.0 eq)

• Dimethyl acetylenedicarboxylate (DMAD) or other suitable dipolarophile (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) or another suitable non-nucleophilic base (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen atmosphere

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the 1-alkyl-1,2,4-triazinium triflate salt (1.0 eq).

• Add anhydrous THF to suspend the salt.

• Add the dipolarophile (e.g., DMAD, 1.1 eq) to the suspension.

• Slowly add the base (e.g., DIPEA, 1.5 eq) dropwise to the reaction mixture at room temperature.

• Stir the reaction at room temperature for 4-24 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the desired pyrrolo[2,1-f][1][2][3]triazine.

Causality Behind Experimental Choices:

• Base: DIPEA is a non-nucleophilic base used to deprotonate the triazinium salt to form the reactive ylide in situ without competing in nucleophilic side reactions.

• Dipolarophile: Electron-poor alkynes or alkenes like DMAD are highly reactive towards the electron-rich triazinium ylide, driving the cycloaddition forward.

• Solvent: THF is a suitable polar aprotic solvent that can solubilize the reactants and intermediates of the cycloaddition reaction.

Reaction Mechanism and Workflow Visualization

The overall workflow and the mechanism of the 1,3-dipolar cycloaddition are depicted below.

Caption: Overall experimental workflow for the synthesis of pyrrolo[2,1-f][1][2][3]triazines.

Caption: Mechanism of the 1,3-dipolar cycloaddition for pyrrolotriazine synthesis.

Data Summary

The following table summarizes representative data for the synthesis of a pyrrolo[2,1-f][1][2][3]triazine derivative using the described protocol. Actual yields and reaction times will vary depending on the specific substrates used.

Step	Reactants	Key Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
1. Alkylation	3-Phenyl-1,2,4-triazine	MeOTf	Toluene	0 to RT	16	>95
2. Cycloaddition	1-Methyl-3-phenyl-1,2,4-triazinium triflate, DMAD	DIPEA	THF	RT	12	70-85

Conclusion and Future Perspectives

The use of 1-alkyl-1,2,4-triazinium salts as key intermediates provides a powerful and flexible platform for the synthesis of medicinally relevant pyrrolo[2,1-f][1][2][3]triazines. The described 1,3-dipolar cycloaddition protocol is highly efficient and amenable to the generation of diverse compound libraries for structure-activity relationship (SAR) studies. Further exploration of different 1,2,4-triazine precursors and a wider range of dipolarophiles will undoubtedly lead to the discovery of novel pyrrolotriazine derivatives with enhanced biological activities. The robustness of this synthetic strategy makes it an invaluable tool for researchers in the field of drug discovery and development.

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• Hylsová, M., et al. (2022). Regio- and Diastereoselective 1,3-Dipolar Cycloadditions of 1,2,4-Triazin-1-ium Ylides: a Straightforward Synthetic Route to Polysubstituted Pyrrolo[2,1-f][1][2][3]triazines. ACS Omega. [Link]

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• Rai, G. S., & Maru, J. (2021). Synthetic strategies for pyrrolo[2,1-f][1][2][3]triazine: the parent moiety of antiviral drug remdesivir. Monatshefte für Chemie - Chemical Monthly, 152(1), 1–15. [Link]

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• Zemanová, I., et al. (2017). Synthesis of furo[2',3':4,5]pyrrolo[1,2-d][1][2][3]triazine derivatives and their antibacterial activity. ARKIVOC, 2017(4), 184–193. [Link]

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• 6. Synthetic strategies for pyrrolo[2,1-f][1,2,4]triazine: the parent moiety of antiviral drug remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Characterization and Cytotoxic Evaluation of New Pyrrolo[1,2-b]pyridazines Obtained via Mesoionic Oxazolo-Pyridazinones - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: High-Fidelity Deprotection of the Boc Group from tert-butyl N-(2-cyanopyrrol-1-yl)carbamate

Document ID: AN-2026-01-CYP-BOC

Abstract & Introduction

The tert-butyloxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, particularly in peptide and medicinal chemistry, for the protection of primary and secondary amines. Its widespread use stems from its stability under a variety of reaction conditions and its typically straightforward removal under acidic conditions.[1][2] This application note provides a detailed protocol for the deprotection of tert-butyl N-(2-cyanopyrrol-1-yl)carbamate, a substrate featuring an N-amino pyrrole scaffold. While trifluoroacetic acid (TFA) remains the reagent of choice for this transformation, the inherent acid sensitivity of the pyrrole ring necessitates a carefully optimized and controlled protocol to prevent potential polymerization or degradation.[3]

This guide is designed for researchers, scientists, and drug development professionals. It explains the causality behind the chosen methodology, provides a robust, step-by-step protocol, and addresses potential challenges to ensure a high-yield, high-purity synthesis of the desired N-amino-2-cyanopyrrole product.

Mechanistic Rationale and Method Selection

The Mechanism of Acid-Catalyzed Boc Deprotection

The cleavage of the Boc group with a strong acid like TFA proceeds through a well-established E1 elimination mechanism.[4][5]

• Protonation: The carbamate's carbonyl oxygen is protonated by TFA, rendering it a better leaving group.

• Cation Formation: The molecule fragments, leading to the loss of a stable tert-butyl cation and the formation of an unstable carbamic acid intermediate.

• Decarboxylation: The carbamic acid rapidly decarboxylates, releasing carbon dioxide gas.

• Amine Salt Formation: The newly liberated amine is immediately protonated by the excess TFA in the reaction medium, yielding the corresponding ammonium trifluoroacetate salt.

The byproducts of this reaction, isobutylene (from the deprotonation of the tert-butyl cation) and carbon dioxide, are volatile gases, which simplifies product isolation.[4]

Substrate Considerations: The N-Amino-2-Cyanopyrrole Scaffold

The primary challenge with the target substrate is the pyrrole ring itself. Pyrroles are π-excessive aromatic heterocycles that are susceptible to polymerization under strongly acidic conditions.[3] The N-amino and 2-cyano substituents modulate the electronic properties of the ring, but caution is still warranted. Therefore, the chosen protocol utilizes controlled conditions—specifically, a well-defined concentration of TFA in an inert solvent (Dichloromethane, DCM) and careful temperature and time management—to favor the desired deprotection over potential side reactions.

Comparative Overview of Boc Deprotection Methods

While the primary protocol focuses on the optimized use of TFA, several alternative methods exist. The choice of method is contingent on the substrate's overall sensitivity to acid.[6]

Method/Reagent	Typical Conditions	Advantages	Disadvantages & Considerations
Trifluoroacetic Acid (TFA)	20-50% TFA in DCM, 0°C to RT	Fast, efficient, volatile byproducts, widely used.[7][8]	Harshly acidic; can degrade acid-sensitive substrates. Requires careful work-up.[9]
Hydrochloric Acid (HCl)	4M HCl in 1,4-Dioxane or MeOH	Effective, often yields crystalline hydrochloride salts.[10]	Dioxane is a peroxide-former and undesirable solvent; can be as harsh as TFA.
Thermal (Catalyst-Free)	Refluxing water or high-temp flow chemistry	"Green" option (water); avoids acidic reagents.[1][11]	Requires high temperatures; may not be suitable for thermally labile compounds.
Lewis Acids (e.g., ZnBr₂, TMSI)	ZnBr₂ or TMSI in DCM, RT	Milder than strong Brønsted acids; useful for some acid-labile compounds.[7]	Stoichiometric metal reagents can complicate purification.
Oxalyl Chloride / Methanol	(COCl)₂ in MeOH, RT	Very mild conditions, tolerant of many functional groups.[12][13][14][15]	Reagent is toxic and moisture-sensitive; mechanism is more complex.[12]

Experimental Protocol: TFA-Mediated Deprotection

This protocol is optimized for the deprotection of tert-butyl N-(2-cyanopyrrol-1-yl)carbamate on a typical laboratory scale.

Workflow Overview

Caption: Standard workflow for Boc deprotection, from setup to final product.

Materials & Equipment

• tert-butyl N-(2-cyanopyrrol-1-yl)carbamate (Starting Material)

• Trifluoroacetic Acid (TFA), reagent grade (≥99%)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc) and Hexanes for chromatography

• Round-bottom flask with stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Thin Layer Chromatography (TLC) plates (silica gel)

**4.3 MANDATORY SAFETY PRECAUTIONS

• Trifluoroacetic Acid (TFA) is extremely corrosive and volatile. It can cause severe chemical burns to the skin, eyes, and respiratory tract.[16][17][18][19]

• Always handle TFA in a properly functioning chemical fume hood. [16][17]

• Wear appropriate Personal Protective Equipment (PPE): chemical splash goggles, a face shield, a lab coat, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or Viton). Nitrile gloves are not sufficient for prolonged contact.[16][18]

• Ensure an eyewash station and safety shower are immediately accessible.[19]

• All TFA-contaminated waste must be disposed of as hazardous chemical waste according to institutional guidelines.

Step-by-Step Procedure

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add tert-butyl N-(2-cyanopyrrol-1-yl)carbamate (1.0 eq).

  • Dissolve the starting material in anhydrous Dichloromethane (DCM) to a concentration of approximately 0.1 M (e.g., 10 mL of DCM per mmol of substrate).

  • Cool the flask in an ice bath to 0°C with stirring.

• Deprotection Reaction:

  • Slowly add Trifluoroacetic Acid (TFA, ~10 eq.) to the stirring solution at 0°C. A common and effective ratio is a 1:1 mixture of DCM:TFA by volume (v/v), which provides a large excess of acid.[8]

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction at room temperature for 1-3 hours. The evolution of gas (CO₂ and isobutylene) may be observed.[4]

• Reaction Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). Use a solvent system such as 30% Ethyl Acetate in Hexanes.

  • The starting material (Boc-protected) will have a higher Rf value than the more polar product (free amine). The reaction is complete when the starting material spot is no longer visible by TLC.

• Work-up and Isolation:

  • Once the reaction is complete, carefully concentrate the mixture in vacuo using a rotary evaporator to remove the bulk of the DCM and excess TFA. Use a cold trap and ensure the vacuum pump exhaust is properly vented.

  • Re-dissolve the resulting residue in Ethyl Acetate or DCM.

  • Transfer the organic solution to a separatory funnel.

  • Slowly and carefully add saturated aqueous NaHCO₃ solution to neutralize the remaining TFA. CAUTION: Vigorous CO₂ evolution will occur. Add the base in small portions with frequent venting until gas evolution ceases and the aqueous layer is basic (pH > 8).

  • Separate the organic layer. Extract the aqueous layer two more times with the organic solvent (EtOAc or DCM).

  • Combine all organic extracts and wash once with brine.

  • Dry the combined organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel.

  • Elute with a gradient of Ethyl Acetate in Hexanes (e.g., starting from 10% and increasing to 50% EtOAc) to isolate the pure 1-amino-2-cyanopyrrole product.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Incomplete Reaction	Insufficient reaction time or temperature. Insufficient amount of acid.	Allow the reaction to stir for a longer period. If still incomplete, add another portion of TFA.
Product Degradation / Low Yield	Pyrrole ring polymerization due to excessive acid exposure or heat.	Ensure the reaction is performed at 0°C to RT and not for an unnecessarily long time. Use the minimum effective concentration of TFA (e.g., start with 20% TFA in DCM).
Oily/Sticky Product after Work-up	Residual TFA salt formation.[10]	Ensure complete neutralization with NaHCO₃. An alternative is to co-evaporate the crude product with a non-polar solvent like toluene to azeotropically remove residual TFA before neutralization.[10]
Difficulty in Purification	Product is highly polar or streaks on silica gel.	Add a small amount of triethylamine (~0.5%) to the chromatography eluent to deactivate the silica and improve peak shape for the amine product.

References

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• Trifluoroacetic Acid SOP. University of Washington, Environmental Health & Safety. [Link]

• STANDARD OPERATION PROCEDURES FOR WORKING WITH Trifluoroacetic Acid AT AMHERST COLLEGE. Amherst College. [Link]

• Amine Protection / Deprotection. Fisher Scientific. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• A multi-component synthesis of N-substituted 2-amino-3-cyano pyrroles via ring-opening of nitroepoxides. New Journal of Chemistry (RSC Publishing). [Link]

• Common Name: TRIFLUOROACETIC ACID HAZARD SUMMARY. New Jersey Department of Health. [Link]

• A Multi-component Synthesis of N-Substituted 2-Amino-3-Cyano Pyrroles via Ring-opening of Nitroepoxides. The Royal Society of Chemistry. [Link]

• Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed. [Link]

• Safety Data Sheet: Trifluoroacetic acid (TFA). Carl ROTH. [Link]

• How to do work-up of a BOC deprotection reaction by TFA? ResearchGate. [Link]

• Rapid N-Boc Deprotection with TFA. Scribd. [Link]

• A Multi-component Synthesis of N-Substituted 2-Amino-3-Cyano Pyrroles via Ring-opening of Nitroepoxides. ResearchGate. [Link]

• Boc Deprotection Mechanism. YouTube. [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Semantic Scholar. [Link]

• SUPPORTING INFORMATION. The Royal Society of Chemistry. [Link]

• Boc Deprotection - TFA. Common Organic Chemistry. [Link]

• Any suggestion on Boc deprotection without using acid? ResearchGate. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N‐Boc) group using oxalyl chloride. RSC Publishing. [Link]

• How do I remove the N-Boc protection group to get the amino acid histidine? Reddit. [Link]

• Synthesis process of 2-amino-3-cyano pyrrole derivatives.

• A synthesis of fuctionalized 2-amino-3-cyano pyrroles from terminal alkynes, sulfonyl azides and phenacylmalononitriles. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Boc De-protection. Reddit. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development - ACS Publications. [Link]

• Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins. ResearchGate. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances (RSC Publishing). [Link]

• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl. The Royal Society of Chemistry. [Link]

• Mild Deprotection of tert-Butyl Carbamates of NH-Heteroarenes under Basic Conditions. ResearchGate. [Link]

• Acidic and Basic Character of Pyrrole. Scribd. [Link]

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• 19. nj.gov [nj.gov]

Application Notes & Protocols: Synthesis and Evaluation of Novel Tyrosinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Tyrosinase Inhibition

Tyrosinase (EC 1.14.18.1) is a copper-containing metalloenzyme that serves as the rate-limiting catalyst in the biosynthesis of melanin, the primary pigment in mammalian skin, hair, and eyes.[1][2][3] Found within the melanosomes of melanocytes, this enzyme orchestrates two critical, sequential reactions: the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone.[1][4][5][6] Dopaquinone is a highly reactive intermediate that undergoes a series of non-enzymatic reactions to form the final melanin polymer.[1][3]

While melanin provides essential protection against ultraviolet (UV) radiation, its overproduction or abnormal distribution, driven by hyperactive tyrosinase, leads to various dermatological hyperpigmentation disorders, including melasma, age spots (solar lentigines), and post-inflammatory hyperpigmentation.[1][7] Consequently, the development of potent and safe tyrosinase inhibitors is a primary focus for the pharmaceutical and cosmetic industries.[1][8][9] Beyond dermatology, tyrosinase inhibitors are also investigated for preventing the undesirable browning of fruits and vegetables in the food industry and even as potential insecticides, given the enzyme's role in insect physiology.[1][3][8]

This guide provides a comprehensive overview of the synthesis of prominent classes of tyrosinase inhibitors and details robust protocols for their preclinical evaluation.

Figure 1: The Melanogenesis Pathway and the Central Role of Tyrosinase Inhibition.

Part 1: An Overview of Tyrosinase Inhibitor Classes

Tyrosinase inhibitors can be classified based on their mechanism of action, providing different strategies for modulating enzyme activity.[10]

• Competitive Inhibitors : These molecules, which often resemble the structure of the natural substrate (tyrosine or L-DOPA), bind reversibly to the enzyme's active site. This prevents the substrate from binding, thus inhibiting the reaction. Examples include arbutin, certain polyphenols, and benzaldehyde derivatives.[10][11][12]

• Uncompetitive Inhibitors : These inhibitors bind only to the enzyme-substrate (ES) complex, not the free enzyme. This type of inhibition becomes more effective at higher substrate concentrations.[10][13]

• Mixed-Type Inhibitors : Capable of binding to both the free enzyme and the ES complex, these inhibitors interfere with the reaction at multiple stages. Kojic acid, a well-known inhibitor, exhibits a mixed inhibitory effect on the diphenolase activity of mushroom tyrosinase.[14][15]

• Non-Competitive Inhibitors : These compounds bind to a site on the enzyme distinct from the active site (an allosteric site). This binding event induces a conformational change in the enzyme that reduces its catalytic efficiency, regardless of whether the substrate is bound.[10][12]

• Suicide Substrates (Mechanism-Based Inactivators) : These compounds are transformed by tyrosinase's catalytic action into a reactive intermediate that then forms a covalent bond with the enzyme, leading to irreversible inactivation.[11][15]

Part 2: Synthesis of Key Tyrosinase Inhibitor Scaffolds

The development of novel tyrosinase inhibitors often involves the chemical modification of known scaffolds to enhance potency, stability, and safety. While natural products like kojic acid, resveratrol, and various chalcones are valuable starting points, synthetic derivatives often exhibit superior performance.[11][16][17]

Figure 2: General Workflow for the Synthesis and Screening of Tyrosinase Inhibitors.

Protocol 1: Synthesis of a Kojic Acid-Thioether Derivative

Rationale: Kojic acid is a widely used tyrosinase inhibitor, but its efficacy can be limited.[2][18] Introducing hydrophobic moieties via a thioether linker has been shown to significantly enhance inhibitory activity, likely by improving interaction with the enzyme's active site.[18] This protocol outlines a representative synthesis.

Step-by-Step Methodology:

• Preparation of Starting Material (2-(Chloromethyl)-5-hydroxy-4H-pyran-4-one):

  • Dissolve kojic acid (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add thionyl chloride (1.2 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction with saturated sodium bicarbonate solution.

  • Extract the aqueous layer with DCM (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the chloromethyl intermediate.

• Thioether Formation:

  • In a separate flask, dissolve the desired thiol (e.g., cyclohexanethiol, 1.1 eq) and potassium carbonate (1.5 eq) in acetone.

  • Add the 2-(chloromethyl)-5-hydroxy-4H-pyran-4-one intermediate (1.0 eq) dissolved in a minimal amount of acetone to the thiol solution.

  • Reflux the mixture for 8-12 hours, monitoring by TLC.

  • After the reaction is complete, cool to room temperature and filter off the solid potassium carbonate.

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to obtain the pure kojic acid-thioether derivative.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Protocol 2: Microwave-Assisted Synthesis of a Chalcone Derivative

Rationale: Chalcones represent a large class of compounds with potent tyrosinase inhibitory activity.[11][19] Microwave-assisted synthesis offers a rapid, efficient, and often higher-yielding alternative to conventional heating methods for the Claisen-Schmidt condensation required to form the chalcone backbone.[20]

Step-by-Step Methodology:

• Reactant Preparation:

  • In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, add an appropriate substituted acetophenone (e.g., 2',4'-dihydroxyacetophenone, 1.0 mmol).

  • Add a substituted benzaldehyde (e.g., 4-methoxybenzaldehyde, 1.1 mmol).

  • Add a catalytic amount of a solid base, such as potassium hydroxide or barium hydroxide.

  • Add 2-3 mL of a suitable solvent, such as ethanol.

• Microwave Irradiation:

  • Seal the vessel and place it in the cavity of a dedicated laboratory microwave synthesizer.

  • Irradiate the mixture at a constant temperature (e.g., 100-120 °C) for a short duration (e.g., 5-15 minutes). The power will modulate automatically to maintain the set temperature.

  • Safety Note: Always follow the manufacturer's instructions for the microwave reactor. Do not exceed the recommended pressure or temperature limits for the vessel.

• Work-up and Purification:

  • After irradiation, cool the vessel to room temperature using compressed air.

  • Pour the reaction mixture into cold, dilute hydrochloric acid (1 M) to neutralize the catalyst and precipitate the product.

  • Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure chalcone derivative.

  • Confirm the structure and purity via melting point, NMR, and Mass Spectrometry.

Part 3: Protocols for Efficacy and Cellular Evaluation

A robust evaluation pipeline is critical to validate the activity of newly synthesized inhibitors. This typically involves a cell-free enzymatic assay followed by a more physiologically relevant cell-based model.

Protocol 3: In Vitro Mushroom Tyrosinase Inhibition Assay

Rationale: This colorimetric assay is a rapid and cost-effective primary screen for tyrosinase inhibitors.[21] It measures the enzymatic conversion of L-DOPA to the colored product dopachrome, with a reduction in color indicating inhibition. Mushroom tyrosinase is commonly used due to its commercial availability and high activity, though it may show different inhibition profiles compared to human tyrosinase.[11][22]

Figure 3: Workflow for the In Vitro Tyrosinase Inhibition Assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Phosphate Buffer: Prepare 0.1 M sodium phosphate buffer, pH 6.8.

  • Mushroom Tyrosinase Solution: Prepare a stock solution (e.g., 300 U/mL) in cold phosphate buffer. Keep on ice.[21]

  • L-DOPA Solution: Prepare a 10 mM L-DOPA solution in phosphate buffer. This must be made fresh immediately before use to prevent auto-oxidation.[21]

  • Test Compounds: Prepare stock solutions (e.g., 10 mM) in DMSO. Create serial dilutions in phosphate buffer to achieve the desired final assay concentrations.

  • Positive Control: Prepare a stock solution of Kojic Acid (e.g., 2 mM) and subsequent dilutions in the same manner as the test compounds.[21]

• Assay Procedure (96-well plate):

  • Add reagents to each well for a total volume of 200 µL:

    • Test Wells: 20 µL test compound dilution + 140 µL phosphate buffer + 20 µL tyrosinase solution.

    • Control Wells (100% activity): 20 µL vehicle (e.g., buffer with DMSO) + 140 µL phosphate buffer + 20 µL tyrosinase solution.

    • Blank Wells (for compound absorbance): 20 µL test compound dilution + 160 µL phosphate buffer (no enzyme).

  • Pre-incubate the plate at 25 °C for 10 minutes.

  • Initiate the reaction by adding 20 µL of 10 mM L-DOPA solution to all wells.

  • Immediately place the plate in a microplate reader and measure the absorbance at ~475 nm in kinetic mode, taking readings every minute for 20-30 minutes.

• Data Analysis:

  • Determine the reaction rate (V) for each well by calculating the slope of the linear portion of the absorbance vs. time curve.

  • Correct the rates of the test wells by subtracting the rates of their corresponding blank wells.

  • Calculate the percentage of inhibition using the following formula: % Inhibition = [ (V_control - V_sample) / V_control ] x 100

  • Plot % Inhibition versus the logarithm of the inhibitor concentration and use non-linear regression to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Protocol 4: Cell-Based Anti-Melanogenesis Assay

Rationale: This assay evaluates the efficacy of inhibitors in a more biologically relevant context using a cellular model.[23] The B16F10 murine melanoma cell line is a well-established model as it robustly produces melanin upon stimulation.[23] This protocol assesses both intracellular tyrosinase activity and overall melanin production. A preliminary cytotoxicity assay is mandatory to ensure the observed effects are not due to cell death.[22]

Sources

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Application Notes and Protocols: Synthetic Routes to Functionalized 2-Cyanopyrrole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of 2-Cyanopyrroles in Modern Chemistry

The pyrrole nucleus is a cornerstone of heterocyclic chemistry, forming the structural core of a vast array of natural products, pharmaceuticals, and advanced materials. Within this privileged scaffold, the 2-cyanopyrrole moiety has emerged as a particularly valuable synthon and a key pharmacophore. The cyano group, with its unique electronic properties and versatile reactivity, serves as a powerful tool for molecular design. It can act as a bioisostere for other functional groups, participate in hydrogen bonding interactions with biological targets, and serve as a synthetic handle for further molecular elaboration into amides, tetrazoles, and other important functional groups. Consequently, 2-cyanopyrrole derivatives have demonstrated significant potential as tyrosinase inhibitors, anticancer agents, and building blocks for complex macrocycles.[1][2][3][4]

The growing importance of this structural motif necessitates a robust and versatile synthetic toolkit. This guide provides an in-depth exploration of modern synthetic strategies for accessing functionalized 2-cyanopyrrole derivatives, moving beyond a mere listing of protocols to explain the underlying principles and rationale behind each method. We will delve into direct C-H functionalization, multicomponent reactions that build the ring system de novo, and powerful cyclization strategies, offering detailed, field-proven protocols for each.

I. Direct C-H Cyanation of Pre-formed Pyrrole Rings: A Strategy of Economy

One of the most atom-economical approaches to 2-cyanopyrroles involves the direct introduction of a cyano group onto a pre-existing pyrrole scaffold. This strategy is particularly advantageous when the parent pyrrole is readily available.

Rhodium(III)-Catalyzed C2-Selective Cyanation

Transition-metal catalysis offers a powerful means to achieve selective C-H functionalization. Anbarasan and co-workers have developed an efficient rhodium(III)-catalyzed method for the C2-selective cyanation of N-substituted pyrroles.[2][5][6] This method employs a directing group on the pyrrole nitrogen to guide the catalyst to the desired C-H bond.

Scientific Rationale: The reaction proceeds via a chelation-assisted mechanism. The directing group, typically a pyridyl or pyrimidyl group, coordinates to the rhodium catalyst, positioning it in close proximity to the C2-H bond of the pyrrole ring. This facilitates the concerted metalation-deprotonation step, leading to the formation of a five-membered rhodacycle intermediate. Subsequent oxidative addition of the cyanating agent, N-cyano-N-phenyl-p-toluenesulfonamide (NCTS), and reductive elimination furnishes the 2-cyanopyrrole product and regenerates the active catalyst. The use of NCTS as an electrophilic cyanating agent is advantageous due to its stability and lower toxicity compared to many traditional cyanide sources.[6][7]

Caption: Rhodium-catalyzed C2-selective cyanation workflow.

Experimental Protocol: Synthesis of 1-(Pyridin-2-yl)-1H-pyrrole-2-carbonitrile

• Materials:

  • 1-(Pyridin-2-yl)-1H-pyrrole

  • N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)

  • [Cp*RhCl₂]₂ (Pentamethylcyclopentadienyl rhodium(III) chloride dimer)

  • Silver hexafluoroantimonate (AgSbF₆)

  • Toluene (anhydrous)

• Procedure:

  • To an oven-dried Schlenk tube, add 1-(pyridin-2-yl)-1H-pyrrole (0.2 mmol, 1.0 equiv.), NCTS (0.4 mmol, 2.0 equiv.), [Cp*RhCl₂]₂ (0.002 mmol, 1 mol%), and AgSbF₆ (0.02 mmol, 10 mol%).

  • Evacuate and backfill the tube with argon three times.

  • Add anhydrous toluene (1.0 mL) via syringe.

  • Seal the tube and place it in a preheated oil bath at 120 °C.

  • Stir the reaction mixture for 24-36 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite®, washing the pad with additional ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 2-cyanopyrrole product.

Data Summary: Scope of Rhodium-Catalyzed C2-Cyanation [6]

Entry	Pyrrole Substrate	Directing Group	Yield (%)
1	N-Phenyl-N-(pyridin-2-yl)amine	Pyridyl	85
2	N-(p-Tolyl)-N-(pyridin-2-yl)amine	Pyridyl	88
3	N-Methyl-N-(pyrimidin-2-yl)pyrrole	Pyrimidyl	76
4	N-Benzyl-N-(pyridin-2-yl)pyrrole	Pyridyl	82

II. Building the Cyanopyrrole Core: Multicomponent and Cyclization Strategies

Constructing the pyrrole ring with the cyano group already incorporated is a powerful and convergent approach. These methods often offer high levels of complexity and diversity from simple starting materials.

Copper-Catalyzed Three-Component Synthesis from Olefins/Alkynes

A highly efficient method for the synthesis of multisubstituted 2-cyanopyrroles involves a copper-catalyzed tandem three-component reaction of aromatic olefins or alkynes, trimethylsilyl cyanide (TMSCN), and a formamide (e.g., DMF).[8][9][10]

Scientific Rationale: This reaction is believed to proceed through a cascade of nucleophilic addition, cyclization, and aromatization. Copper(II) triflate acts as a Lewis acid to activate the olefin/alkyne. The formamide serves as a source of both a nitrogen atom and a one-carbon electrophile. TMSCN is the cyanide source. The reaction is driven to completion by an oxidant, 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), which facilitates the final aromatization step to the pyrrole ring. The batch-wise addition of DDQ is a critical experimental detail, likely to control the reaction rate and prevent side reactions.[8][9]

Caption: General workflow for Cu-catalyzed 2-cyanopyrrole synthesis.

Experimental Protocol: Synthesis of 1-Methyl-4,5-diphenyl-1H-pyrrole-2-carbonitrile [8][9]

• Materials:

  • Diphenylacetylene (or Stilbene)

  • N,N-Dimethylformamide (DMF)

  • Trimethylsilyl cyanide (TMSCN)

  • Copper(II) triflate (Cu(OTf)₂)

  • 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

  • Anhydrous solvent (e.g., 1,2-dichloroethane)

• Procedure:

  • To a stirred mixture of diphenylacetylene (0.5 mmol, 1.0 equiv.), DMF (7.5 mmol, 15 equiv.), TMSCN (2.5 mmol, 5.0 equiv.), and Cu(OTf)₂ (0.1 mmol, 0.2 equiv.) in an oven-dried flask under an argon atmosphere, add the solvent (3 mL).

  • Heat the mixture to 80 °C.

  • Add DDQ (1.0 mmol, 2.0 equiv.) in a batch-wise manner: add 0.2 equiv. every 2 hours for a total of five additions.

  • After the first equivalent of DDQ has been added, add the second equivalent all at once.

  • Continue stirring the reaction mixture at 80 °C for an additional 14 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature and quench by adding water.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by flash column chromatography on silica gel to yield the target 2-cyanopyrrole.

Three-Component Synthesis from α-Hydroxyketones

A highly convergent and atom-economical route to N-substituted 2,3,5-functionalized 3-cyanopyrroles has been developed involving a one-pot reaction between α-hydroxyketones, oxoacetonitriles, and primary amines.[11][12][13]

Scientific Rationale: This reaction is a beautiful example of a cascade process where multiple bonds are formed in a single operation. The reaction is typically catalyzed by a mild acid, such as acetic acid. The proposed mechanism involves an initial condensation between the primary amine and the α-hydroxyketone to form an enamine or imine intermediate. This is followed by a Knoevenagel-type condensation with the oxoacetonitrile. The resulting intermediate then undergoes an intramolecular cyclization (a Paal-Knorr type ring closure) followed by dehydration to furnish the aromatic pyrrole ring. The mild conditions and high selectivity make this a very attractive method for generating libraries of compounds.[11][12][14]

Experimental Protocol: General Procedure for N-Substituted 3-Cyanopyrrole Synthesis [11][12]

• Materials:

  • α-Hydroxyketone (e.g., 2-hydroxyacetophenone)

  • Oxoacetonitrile (e.g., benzoylacetonitrile)

  • Primary amine (e.g., benzylamine)

  • Glacial acetic acid (AcOH)

  • Ethanol (EtOH)

• Procedure:

  • In a round-bottom flask, dissolve the α-hydroxyketone (1.0 mmol, 1.0 equiv.), oxoacetonitrile (1.0 mmol, 1.0 equiv.), and the primary amine (1.1 mmol, 1.1 equiv.) in ethanol (3 mL).

  • Add acetic acid (1.0 mmol, 1.0 equiv.) to the mixture.

  • Equip the flask with a reflux condenser and heat the reaction mixture to 70 °C for 3 hours.

  • Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization or by column chromatography on silica gel to afford the pure N-substituted 3-cyanopyrrole.

Data Summary: Substrate Scope for the Three-Component Synthesis [11]

Entry	α-Hydroxyketone	Oxoacetonitrile	Primary Amine	Yield (%)
1	2-Hydroxyacetophenone	Benzoylacetonitrile	Benzylamine	85
2	1-Hydroxy-2-butanone	Cyanoacetone	Aniline	78
3	2-Hydroxy-1-(4-methoxyphenyl)ethanone	Benzoylacetonitrile	4-Methoxybenzylamine	90
4	D-(+)-Fructose	Benzoylacetonitrile	Benzylamine	77

The Barton-Zard Reaction: A Classic Approach

The Barton-Zard reaction is a powerful and reliable method for constructing pyrrole rings, specifically pyrrole-2-carboxylates, from the condensation of a nitroalkene with an α-isocyanoacetate under basic conditions.[1][15][16] While this reaction does not directly yield a 2-cyanopyrrole, the resulting 2-carboxylate can be readily converted to the 2-cyano derivative through standard functional group transformations (e.g., conversion to the primary amide followed by dehydration).

Scientific Rationale: The mechanism involves five key steps:

• Deprotonation: A base (e.g., DBU, t-BuOK) deprotonates the α-carbon of the isocyanoacetate to form a nucleophilic enolate.[16]

• Michael Addition: The enolate undergoes a Michael-type conjugate addition to the electron-deficient nitroalkene.

• Cyclization: An intramolecular 5-endo-dig cyclization occurs, where the carbanion attacks the isocyanide carbon.

• Elimination: The nitro group, an excellent leaving group, is eliminated under basic conditions.

• Tautomerization: The resulting pyrroline tautomerizes to the aromatic pyrrole.[1][15]

The choice of base is critical and depends on the reactivity of the nitroalkene.[17]

Caption: Mechanistic steps of the Barton-Zard pyrrole synthesis.

III. Conclusion and Future Outlook

The synthesis of functionalized 2-cyanopyrroles has evolved significantly, offering chemists a diverse array of strategic options. Direct C-H cyanation provides an elegant and atom-economical route for late-stage functionalization, while multicomponent and cyclization reactions enable the rapid construction of complex and diverse molecular architectures from simple precursors. The choice of synthetic route will ultimately depend on the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis. As the demand for novel heterocyclic compounds in drug discovery and materials science continues to grow, the development of even more efficient, selective, and sustainable methods for accessing valuable building blocks like 2-cyanopyrroles will remain a key area of research.

References

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• Al-dujaili, A. H., & Al-Masoudi, N. A. (2023). A Concise Synthesis of Pyrrole-Based Drug Candidates from α-Hydroxyketones, 3-Oxobutanenitrile, and Anilines. MDPI. [Link]

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• Yavari, I., Ghorbanzadeh, M., & Akbarzadeh, S. (2022). A synthesis of fuctionalized 2-amino-3-cyano pyrroles from terminal alkynes, sulfonyl azides and phenacylmalononitriles. The Royal Society of Chemistry.
• Das, S., & Maiti, D. (2018).
• BenchChem Technical Support Team. (2025). The Barton-Zard Synthesis: A Comprehensive Guide to 3,4-Disubstituted Pyrroles. BenchChem.
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• Chaitanya, M., & Anbarasan, P. (2015). Rhodium catalyzed C2-selective cyanation of indoles and pyrroles. PubMed. [Link]

• Yavari, I., Ghorbanzadeh, M., & Akbarzadeh, S. (2022). A synthesis of 2-amino-3-cyanopyrroles from terminal alkynes, sulfonyl azides and phenacylmalononitriles.
• Fesik, S. W. (2007). Synthesis of pyrrole-2-carbonitriles.

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• Loader, C. E., & Anderson, H. J. (1981). Pyrrole chemistry. XXIII. The cyanation of substituted pyrroles with chlorosulfonyl isocyanate (CSI). New syntheses of pyrrole-3-carbonitriles. Canadian Journal of Chemistry, 59(18), 2673–2676.
• Ono, N. (2008). BARTON-ZARD PYRROLE SYNTHESIS AND ITS APPLICATION TO SYNTHESIS OF PORPHYRINS, POLYPYRROLES, AND DIPYRROMETHENE DYES. HETEROCYCLES, 75(2), 243.
• Ono, N. (2008). Barton-Zard Pyrrole Synthesis and Its Application to Synthesis of Porphyrins, Polypyrroles, and Dipyrromethene Dyes.

• Do, H.-Q., & Daugulis, O. (2010). Copper-Catalyzed Cyanation of Heterocycle Carbon−Hydrogen Bonds. Organic Letters, 12(11), 2517–2519. [Link]

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• Hu, Y.-G., et al. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. Frontiers in Chemistry. [Link]

• Do, H.-Q., & Daugulis, O. (2010). Copper-Catalyzed Cyanation of Heterocycle Carbon-Hydrogen Bonds. PubMed Central.
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• Loader, C. E., Barnett, G. H., & Anderson, H. J. (1982). Pyrrole chemistry. XXIV. The Vilsmeier formylation and the cyanation of pyrrole acetals. A synthesis of pyrrole-2,3,5-tricarboxaldehyde.

• Graf, R. (1966). Chlorosulfonyl isocyanate. Organic Syntheses. [Link]

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• Mou, T., et al. (2016). The Synthesis of Multisubstituted Pyrroles via a Copper-Catalyzed Tandem Three-Component Reaction. PubMed. [Link]

• Barluenga, J., et al. (2013). General and Regioselective Synthesis of Pyrroles via Ruthenium-Catalyzed Multicomponent Reactions. Journal of the American Chemical Society. [Link]

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• Zhang, W., & Li, P. (2016). Copper-catalyzed three-component oxycyanation of alkenes. Organic Chemistry Frontiers. [Link]

• Reddy, B. V. S., et al. (2022). One‐Pot Synthesis of 3‐Hydroxy‐1H‐Pyrrolo[3,4‐b]quinolin‐1‐one via Enaminamides. ChemistrySelect.

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Technical Notes & Optimization

Technical Support Center: Synthesis of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

Welcome to the technical support guide for the synthesis of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and detailed protocols. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested advice to help you optimize your synthetic outcomes.

The target molecule, tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate, is a valuable heterocyclic building block in medicinal chemistry and organic synthesis.[1] Its structure, featuring a protected amino group on the pyrrole nitrogen and a cyano substituent, makes it a versatile intermediate for constructing more complex pharmaceutical agents.[1]

This guide addresses the common two-step synthesis pathway: the electrophilic N-amination of 2-cyanopyrrole followed by the N-protection of the resulting 1-amino-2-cyanopyrrole with a tert-butoxycarbonyl (Boc) group.

General Synthetic Workflow

The overall synthetic process is summarized in the workflow diagram below. It highlights the two key transformations from the starting material to the final product.

Caption: Overall workflow for the two-step synthesis.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format to help you navigate common challenges.

Q1: My N-amination reaction (Step 1) has a very low yield or fails completely. What are the likely causes?

A1: Low yields in the N-amination of 2-cyanopyrrole are a frequent challenge. The primary causes are related to the reactivity of the substrate and the stability of the aminating agent.

• Electronic Deactivation: The electron-withdrawing nature of the cyano group at the C2 position significantly reduces the nucleophilicity of the pyrrole ring, including the nitrogen atom. This makes the nitrogen less susceptible to electrophilic attack compared to unsubstituted pyrrole.[2]

• Aminating Agent Instability: Monochloramine (NH₂Cl), a highly effective reagent for this transformation, is unstable and must be prepared fresh in situ for optimal reactivity.[3][4] Decomposition of the reagent before it can react with the substrate is a common reason for failure.

• Inadequate Base: A strong, non-nucleophilic base (e.g., sodium hydride, potassium hexamethyldisilazide) is required to deprotonate the pyrrole nitrogen, forming the pyrrolide anion. This anion is significantly more nucleophilic and reactive toward the electrophilic aminating agent. Incomplete deprotonation will result in a sluggish or incomplete reaction.

• Reaction Temperature: The reaction is typically run at low temperatures (e.g., 0 °C to room temperature) to preserve the stability of the aminating agent and minimize side reactions. Running the reaction at elevated temperatures can accelerate reagent decomposition.

Q2: I'm observing multiple spots on my TLC plate after the amination reaction, and purification is difficult. What are these impurities?

A2: The formation of multiple byproducts is common. The likely impurities include:

• Unreacted Starting Material: Due to the factors mentioned in Q1, incomplete conversion is common.

• C-Aminated Isomers: Although N-amination is generally favored, some electrophilic attack can occur at the carbon atoms of the pyrrole ring, leading to the formation of isomeric aminopyrroles.

• Polymerization/Decomposition Products: Pyrrole and its derivatives can be sensitive to strongly acidic or oxidizing conditions, leading to the formation of dark, insoluble polymeric materials.

• Byproducts from Reagent Preparation: The synthesis of monochloramine from sources like bleach and ammonia can introduce other reactive species if not performed carefully.

To minimize these, ensure a strong base is used to favor N-anion formation and add the aminating agent slowly at a controlled low temperature.

Q3: The Boc protection reaction (Step 2) is sluggish and gives an incomplete conversion. How can I drive it to completion?

A3: While Boc protection is a robust reaction, the 1-amino-2-cyanopyrrole substrate has unique properties.

• Nucleophilicity of the Exocyclic Nitrogen: The N-amino group is directly attached to the pyrrole ring, and its nucleophilicity can be influenced by the electronics of the heterocycle.

• Catalyst is Key: For less reactive amines, the addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) is crucial. DMAP acts as a nucleophilic catalyst, reacting with di-tert-butyl dicarbonate (Boc₂O) to form a highly reactive intermediate that is more susceptible to attack by the amino group.[5]

• Choice of Base and Solvent: A tertiary amine base like triethylamine (Et₃N) is typically used to scavenge the acid byproduct. Anhydrous aprotic solvents like tetrahydrofuran (THF), dichloromethane (DCM), or acetonitrile are recommended to prevent hydrolysis of the Boc₂O reagent.[6]

Optimization Strategy: If the reaction is slow, try increasing the equivalents of Boc₂O (e.g., from 1.1 to 1.5 eq.) and ensure your DMAP is active (use a freshly opened bottle or purified material).

Q4: My final product appears to decompose during silica gel column chromatography. What is a better purification strategy?

A4: This is a critical observation. The N-Boc-N'-pyrrole linkage can be sensitive to the acidic nature of standard silica gel, which can cause partial or complete cleavage of the Boc group.[5]

Recommended Purification Methods:

• Neutralized Silica Gel: Deactivate the silica gel by preparing a slurry with a solvent containing a small amount of a non-polar tertiary amine, like triethylamine (~0.5-1% v/v), before packing the column. This neutralizes the acidic sites.

• Alternative Stationary Phases: Consider using a less acidic stationary phase, such as alumina (neutral or basic grade), for chromatography.

• Recrystallization or Slurrying: If the product is a solid, recrystallization is the preferred method for achieving high purity without degradation. Alternatively, slurrying the crude product in a solvent system where the product has low solubility but the impurities are soluble (e.g., a mixture of hexane and ethyl acetate) can be very effective.[7][8]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the N-amination of 2-cyanopyrrole?

A1: The reaction proceeds via an electrophilic amination mechanism. First, a strong base deprotonates the 2-cyanopyrrole at the nitrogen to form the corresponding pyrrolide anion. This anion is a potent nucleophile. The nucleophilic nitrogen then attacks the electrophilic aminating agent, such as monochloramine (NH₂Cl), in an Sₙ2-type reaction. The chloride ion is displaced, forming the N-N bond and yielding the 1-amino-2-cyanopyrrole product.

Caption: Mechanism of N-amination.

Q2: What are the critical parameters and stoichiometry for the Boc protection step?

A2: The key to a successful Boc protection is using the correct stoichiometry and catalytic activation. The following table summarizes the recommended conditions.

Parameter	Recommendation	Rationale
Boc₂O	1.1 - 1.5 equivalents	Ensures complete consumption of the starting amine. Using a large excess can complicate purification.
Base (Et₃N)	1.5 - 2.0 equivalents	Neutralizes the acidic byproducts of the reaction to drive it forward.
Catalyst (DMAP)	0.05 - 0.1 equivalents	Acts as a nucleophilic catalyst to activate the Boc₂O, significantly increasing the reaction rate.[5]
Solvent	Anhydrous THF, DCM, or ACN	Aprotic solvents prevent hydrolysis of Boc₂O and the activated intermediate.
Temperature	0 °C to Room Temperature	The reaction is typically efficient at room temperature. Initial addition at 0 °C can help control any exotherm.

Q3: How can I confirm the identity and purity of my final product?

A3: A combination of standard analytical techniques should be used:

• Thin-Layer Chromatography (TLC): To monitor reaction progress and assess the purity of the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Look for the characteristic singlet for the nine tert-butyl protons around 1.5 ppm. The pyrrole ring protons will appear as distinct multiplets in the aromatic region.

  • ¹³C NMR: Confirm the presence of the carbamate carbonyl carbon (~150-155 ppm), the quaternary tert-butyl carbon (~80-85 ppm), and the methyl carbons (~28 ppm).

• Infrared (IR) Spectroscopy: Look for characteristic stretches for the C≡N group (~2220-2260 cm⁻¹) and the carbamate C=O group (~1700-1750 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the product (207.23 g/mol ).[9]

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on your specific laboratory conditions and reagent purity.

Protocol 1: Synthesis of 1-Amino-2-cyanopyrrole

Safety Note: This procedure involves sodium hydride, which is water-reactive, and monochloramine, which is a toxic and unstable oxidizing agent. Perform all steps in a well-ventilated fume hood under an inert atmosphere.

• Preparation of Monochloramine (NH₂Cl) Solution:

  • In a flask, combine ammonium chloride (1.2 eq.) and sodium hydroxide (1.2 eq.) in a mixture of water and a suitable organic solvent (e.g., ether or DCM) at 0 °C.

  • To this rapidly stirring biphasic mixture, add a solution of sodium hypochlorite (bleach, 1.0 eq.) dropwise while maintaining the temperature below 5 °C.

  • After addition, stir for an additional 15-20 minutes at 0 °C. The organic layer containing the NH₂Cl should be separated and used immediately. This is an adaptation of the general principle for preparing NH₂Cl for N-amination reactions.[3][4]

• N-Amination Reaction:

  • To a flame-dried, three-necked flask under an argon atmosphere, add 2-cyanopyrrole (1.0 eq.) and anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium hydride (60% dispersion in mineral oil, 1.1 eq.) portion-wise. Allow the mixture to stir for 30 minutes at 0 °C, then warm to room temperature for 1 hour to ensure complete deprotonation (hydrogen evolution will cease).

  • Cool the resulting pyrrolide solution back down to 0 °C.

  • Add the freshly prepared NH₂Cl solution dropwise via a syringe or dropping funnel over 30 minutes.

  • Once the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC. Upon completion, carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 1-amino-2-cyanopyrrole, which should be used immediately in the next step without extensive purification.

Protocol 2: Synthesis of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

• Reaction Setup:

  • Dissolve the crude 1-amino-2-cyanopyrrole (1.0 eq.) in anhydrous THF or DCM in a flask under an argon atmosphere.

  • Add triethylamine (1.5 eq.) and 4-dimethylaminopyridine (DMAP, 0.1 eq.).

  • Cool the solution to 0 °C.

• Boc Protection:

  • Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.2 eq.) in the same solvent dropwise to the cooled mixture.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Workup and Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash sequentially with 5% aqueous citric acid solution, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

  • Purify the crude material by recrystallization from an ethyl acetate/hexane mixture or by column chromatography using deactivated silica gel.[8]

References

• I. A. Al-Masoudi, N. A., & J. A. Al-Soud, Y. A. (2004). Facile synthesis of 1-substituted 2-amino-3-cyanopyrroles: new synthetic precursors for 5,6-unsubstituted pyrrolo[2,3-d]pyrimidines. PubMed. Available at: [Link]

• Y. A. Al-Soud, N. A. Al-Masoudi. (2004). Facile Synthesis of 1-Substituted 2-Amino-3-cyanopyrroles: New Synthetic Precursors for 5,6-Unsubstituted Pyrrolo[2,3-d]pyrimidines. Organic Letters, 6(17), 2857–2859. Available at: [Link]

• Yang, J. W., Pan, S. C., & List, B. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses. Available at: [Link]

• Mou, Y., et al. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. PubMed Central. Available at: [Link]

• Loev, B., & Kormendy, M. F. (n.d.). Carbamic acid, tert-butyl ester. Organic Syntheses. Available at: [Link]

• Al-Soud, Y. A., & Al-Masoudi, N. A. (2004). Facile Synthesis of 1-Substituted 2-Amino-3-cyanopyrroles: New Synthetic Precursors for 5,6-Unsubstituted Pyrrolo[2,3- d ]pyrimidines. ResearchGate. Available at: [Link]

• Arote, N. D., et al. (2022). Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles via the Reaction between α-Hydroxyketones, Oxoacetonitriles, and Primary Amines. MDPI. Available at: [Link]

• Li, C., et al. (2015). Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences. PubMed Central. Available at: [Link]

• MySkinRecipes. (n.d.). tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate. Available at: [Link]

• Royal Society of Chemistry. (n.d.). tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. Available at: [Link]

• Davis, F. A., et al. (2008). High-yielding, large-scale synthesis of nprotected--aminonitriles: Tert-butyl (1R)-2-Cyano-1-phenylethylcarbamate. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Available at: [Link]

• Google Patents. (n.d.). CN103864661A - Synthesis process of 2-amino-3-cyano pyrrole derivatives.

• Organic Chemistry Portal. (n.d.). Carbamate synthesis by amination (carboxylation) or rearrangement. Available at: [Link]

• Jones, B. M., et al. (2018). N-Amination of Pyrrole and Indole Heterocycles with Monochloramine (N H2Cl). ResearchGate. Available at: [Link]

• Thompson, A., et al. (2018). Pyrrole Protection. ResearchGate. Available at: [Link]

• Jones, B. M., et al. (2018). N-Amination of pyrrole and indole heterocycles with monochloramine (NH2Cl). PubMed. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Available at: [Link]

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Technical Support Center: Navigating the Synthesis of Cyanopyrrole Intermediates

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical solutions for a common and often frustrating challenge in organic synthesis: the poor solubility of cyanopyrrole intermediates. Pyrrole-based structures are foundational in numerous pharmaceuticals and agrochemicals, making the efficient synthesis of their intermediates a critical step in the development pipeline.[1] This resource offers field-proven insights and evidence-based protocols to help you overcome solubility hurdles and streamline your synthetic workflow.

Troubleshooting Guide: Real-Time Experimental Issues & Solutions

This section addresses specific problems you might encounter during the synthesis and workup of cyanopyrrole intermediates. The solutions are presented in a step-by-step format, explaining the "why" behind each recommendation.

Problem 1: My cyanopyrrole intermediate has precipitated out of the reaction mixture prematurely.

Scenario: You're running a reaction to form a cyanopyrrole derivative, and you notice a significant amount of solid material crashing out of the solution before the reaction is complete. This can lead to an incomplete reaction and a heterogeneous, difficult-to-manage mixture.

Root Cause Analysis: Premature precipitation is a classic sign that the chosen solvent cannot maintain the solubility of the product as its concentration increases. The inherent planarity and potential for intermolecular hydrogen bonding in cyanopyrrole systems can lead to strong crystal lattice formation, reducing solubility.[2]

Immediate Corrective Actions:

• Increase Temperature: Gently warming the reaction mixture can often redissolve the precipitate and increase the overall solubility of the intermediate.[3][4] Be mindful of the thermal stability of your reactants and products; monitor for any degradation via thin-layer chromatography (TLC).[5]

• Add a Co-solvent: Introducing a small amount of a miscible co-solvent can significantly alter the polarity of the reaction medium and enhance solubility.[6][7][8] For instance, if your primary solvent is moderately polar like ethyl acetate, adding a more polar, aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can be effective.[9]

dot

Caption: Initial troubleshooting for premature precipitation.

Problem 2: During workup and extraction, my product is stuck at the interface of the organic and aqueous layers.

Scenario: After quenching your reaction, you proceed with a liquid-liquid extraction, but a significant amount of your cyanopyrrole intermediate forms an insoluble layer between the two phases, making separation difficult and leading to product loss.

Root Cause Analysis: This issue often arises when the compound has intermediate polarity and is not fully soluble in either the organic or the aqueous phase. Emulsion formation can also contribute to this problem.

Solutions:

• Alter the Organic Solvent: If you're using a non-polar solvent like hexane, switch to a more polar option such as dichloromethane (DCM) or ethyl acetate.[10] Sometimes a mixture of solvents can be effective.

• Adjust the pH of the Aqueous Layer: For cyanopyrroles with basic nitrogen atoms, acidifying the aqueous layer with dilute HCl can protonate the molecule, potentially increasing its aqueous solubility and allowing for a cleaner separation from non-basic impurities. Conversely, if your molecule has acidic protons, adding a mild base could improve its solubility in the aqueous phase.

• Break Emulsions: If an emulsion has formed, adding brine (a saturated NaCl solution) can help to break it by increasing the ionic strength of the aqueous phase.[11]

Problem 3: I'm struggling to purify my cyanopyrrole intermediate by recrystallization due to poor solubility in common solvents.

Scenario: You've isolated your crude product, but finding a suitable solvent system for recrystallization is proving challenging. The compound is either insoluble in most solvents or soluble in everything, making crystallization difficult.

Root Cause Analysis: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[12] Highly conjugated and planar molecules like many cyanopyrroles can be particularly difficult to recrystallize.

Systematic Approach to Solvent Selection:

• Solubility Testing: Begin by testing the solubility of a small amount of your crude product in a range of solvents with varying polarities (e.g., hexane, ethyl acetate, acetone, ethanol, water).[13]

• Hot Filtration: If your compound is soluble in a hot solvent but insoluble impurities are present, perform a hot gravity filtration to remove them before allowing the solution to cool.[14][15][16]

• Solvent-Antisolvent (Two-Solvent) Recrystallization: This is a powerful technique for compounds that are highly soluble in one solvent and insoluble in another (where the two solvents are miscible).[17]

  • Dissolve your compound in a minimum amount of the "good" solvent at an elevated temperature.

  • Slowly add the "bad" solvent (the antisolvent) dropwise until the solution becomes cloudy (the point of saturation).

  • Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

dot

Caption: Workflow for solvent-antisolvent recrystallization.

Common Solvent Systems for Recrystallization of Cyanopyrroles:

Solvent System	Polarity	Notes
Ethanol/Water	Polar	A common choice for moderately polar compounds.
Dichloromethane/Hexane	Moderately Polar/Non-polar	Effective for compounds with intermediate polarity.
Ethyl Acetate/Heptane	Moderately Polar/Non-polar	Similar to DCM/Hexane, often with better crystal formation.[17]
Acetone/Water	Polar	Good for compounds that are highly soluble in acetone.

Frequently Asked Questions (FAQs)

Q1: Why are cyanopyrrole intermediates often poorly soluble?

A1: The poor solubility of many cyanopyrrole intermediates stems from a combination of factors inherent to their molecular structure. The pyrrole ring is a planar, aromatic system, which can lead to strong π-π stacking interactions between molecules in the solid state.[18] The presence of a cyano group, which is a strong dipole, and the N-H group, which can act as a hydrogen bond donor, can lead to a highly ordered and stable crystal lattice. Breaking these strong intermolecular forces requires a significant amount of energy, which is why these compounds often exhibit low solubility in many common organic solvents.

Q2: Can modifying the synthetic route help to avoid solubility issues?

A2: Absolutely. Sometimes, the best way to deal with a poorly soluble intermediate is to avoid isolating it altogether.

• Telescoping/One-Pot Syntheses: If the subsequent reaction step is compatible with the solvent and reagents of the current step, you can proceed without isolating the intermediate. This can save time and resources and bypasses any solubility issues related to purification.

• Protecting Groups: In some cases, introducing a bulky or solubilizing protecting group early in the synthesis can prevent the intermediate from precipitating. This group can then be removed at a later stage.

Q3: Are there any "greener" solvent alternatives for working with poorly soluble cyanopyrroles?

A3: Yes, the principles of green chemistry are increasingly important in synthesis.[19][20] While traditional solvents like DMF and DCM are effective, there is a push to find more sustainable alternatives.

• Supercritical Fluids: Supercritical carbon dioxide (scCO2) can be an excellent solvent for some organic reactions and extractions.[19] Its solvating power can be tuned by adjusting pressure and temperature, and the use of a small amount of a co-solvent like ethanol can further enhance the solubility of polar compounds.[21]

• Bio-derived Solvents: Solvents like 2-methyltetrahydrofuran (2-MeTHF), derived from renewable resources, are becoming more common as replacements for halogenated solvents.

Q4: How can I improve the dissolution rate of my cyanopyrrole intermediate for biological screening?

A4: For biological assays, achieving and maintaining solubility in aqueous buffers is crucial.

• Use of Co-solvents: As in synthesis, co-solvents are frequently used.[7] DMSO is a common choice for preparing stock solutions, but it's important to keep the final concentration in the assay low (typically <0.5%) to avoid cytotoxicity.[22]

• Formulation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble compounds, effectively encapsulating the hydrophobic part of the molecule and presenting a more water-soluble exterior.[7][23]

• pH Adjustment: If your compound has ionizable functional groups, adjusting the pH of the buffer can significantly improve solubility by forming a more soluble salt.[22][24]

Q5: What is the impact of temperature on the solubility of cyanopyrrole intermediates?

A5: For most solid organic compounds, solubility increases with temperature.[3][4] This is because the additional thermal energy helps to overcome the intermolecular forces holding the crystal lattice together.[3] When developing a purification or reaction protocol, it's often beneficial to determine the solubility of your compound at different temperatures in various solvents.[25] However, it's also crucial to assess the thermal stability of your compound, as some heterocyclic compounds can decompose at elevated temperatures.[5]

References

• Purification Techniques in Organic Chemistry: A Comprehensive Guide. (2025, June 16). Google AI Test Kitchen.

• Cosolvent. In Wikipedia. Retrieved from [Link]

• How to Purify an organic compound via recrystallization or reprecipitation? (2025, February 16). ResearchGate. Retrieved from [Link]

• Why Do Co-solvents Enhance the Solubility of Solutes in Supercritical Fluids? New Evidence and Opinion. ResearchGate. Retrieved from [Link]

• Organic Solvents: Environmentally Benign Solutions. (2025, May 23). In Books.
• Isolation and Purification of Organic Compounds Extraction (Expt #2).

• Purification of Organic Compounds: from Crude Product to Purity. (2023, July 4). EMU Physics Department. Retrieved from [Link]

• The Purification of Organic Compound: Techniques and Applications. (2024, August 9). Reachem. Retrieved from [Link]

• Recrystallization1.

• Hu, Y.-G., et al. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. PubMed Central. Retrieved from [Link]

• Hu, Y.-G., et al. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. Frontiers in Chemistry. Retrieved from [Link]

• Anderson, H. J., & Loader, C. E. (1982). Pyrrole chemistry. XXI. Synthetic approaches to cyanopyrroles. Canadian Journal of Chemistry, 60(15), 2027-2030. Retrieved from [Link]

• Cosolvent. ScienceDirect. Retrieved from [Link]

• Solvation Effects in Organic Chemistry. (2022, February 4). ACS Publications - American Chemical Society. Retrieved from [Link]

• How are solvents chosen in organic reactions? (2016, October 5). Chemistry Stack Exchange. Retrieved from [Link]

• Simple recrystallization method for obtaining pure compound (natural product)? (2018, October 20). ResearchGate. Retrieved from [Link]

• recrystallization.pdf.

• Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide. (2021, October 25). NIH. Retrieved from [Link]

• Tips & Tricks: Recrystallization. Department of Chemistry : University of Rochester. Retrieved from [Link]

• Synthesis of unsymmetrically tetrasubstituted pyrroles and studies of AIEE in pyrrolo[1,2-a]pyrimidine derivatives. Chemical Science (RSC Publishing). Retrieved from [Link]

• Temperature and solvent effects in the solubility of some pharmaceutical compounds: Measurements and modeling. (2009, June 28). PubMed. Retrieved from [Link]

• Heats and Entropies of Polymerization, Ceiling Temperatures, Equilibrium Monomer Concentrations, and Polymerizability of Heterocyclic Compounds. ResearchGate. Retrieved from [Link]

• Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes. (2013, November 4). Retrieved from [Link]

• Solubility and dissolution enhancement strategies: current understanding and recent trends. Retrieved from [Link]

• Chemistry - Solutions (21 of 53) Effects of Temperature of Solubility. (2014, February 19). YouTube. Retrieved from [Link]

• Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing. Retrieved from [Link]

• Scalable Process for Reduction of Aromatic Carboxylic Acids to Aldehydes via Pinacolborane. (2025, December 26). ACS Publications. Retrieved from [Link]

• Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. MDPI. Retrieved from [Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Retrieved from [Link]

• Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. (2023, December 5). MDPI. Retrieved from [Link]

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Technical Support Center: Optimization of Reaction Conditions for the Cyanation of N-Boc-Pyrrole

Welcome to the technical support center for the cyanation of N-Boc-pyrrole. This guide is designed for researchers, chemists, and drug development professionals who are working with this important synthetic transformation. The introduction of a nitrile group onto the pyrrole ring is a critical step in the synthesis of many biologically active compounds. However, the reaction can be challenging, with common issues including low yields, poor regioselectivity, and starting material decomposition.

This document provides in-depth, field-proven insights to help you troubleshoot and optimize your experiments. We will explore the causality behind experimental choices, moving beyond simple step-by-step protocols to empower you with a deeper understanding of the reaction mechanism and variables.

Mechanism Overview: Electrophilic Cyanation

The cyanation of N-Boc-pyrrole is typically an electrophilic aromatic substitution reaction. The Boc (tert-butyloxycarbonyl) group is an electron-withdrawing group that deactivates the pyrrole ring slightly, but the pyrrole ring itself is inherently electron-rich and highly susceptible to electrophilic attack. The reaction generally proceeds with a high preference for substitution at the C2 position over the C3 position. This is because the carbocation intermediate formed by attack at C2 is more stable, as it can be stabilized by three resonance structures, compared to only two for attack at C3.[1][2]

A Lewis acid is often employed to activate the electrophilic cyanating agent, making it more reactive towards the electron-rich pyrrole ring.[3][4]

Caption: General mechanism for C2 cyanation of N-Boc-pyrrole.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered during the cyanation of N-Boc-pyrrole.

Problem 1: Low or No Product Yield

Q: My reaction has a very low yield, or I'm only recovering my starting material. What are the likely causes?

A: Low yield is the most frequent challenge and can stem from several factors. Systematically investigating the following points is crucial.

• Inactive Cyanating Agent: Many cyanating agents are sensitive to moisture and air. For example, trimethylsilyl cyanide (TMSCN) can hydrolyze.

  • Solution: Use a freshly opened bottle of the cyanating agent or distill/purify it before use. Ensure all glassware is rigorously dried and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon).

• Ineffective Lewis Acid Activation: The Lewis acid is critical for activating the cyanating agent.[3] If the Lewis acid is old, has been improperly stored, or is used in insufficient amounts, the reaction will be sluggish or fail.

  • Solution: Use a fresh bottle of the Lewis acid (e.g., BF₃·OEt₂, ZnCl₂). Consider using a slight excess to ensure complete activation. For instance, studies have shown that using 20 mol% to 150 mol% of BF₃·OEt₂ can be effective depending on the substrate.[3]

• Suboptimal Reaction Temperature: Electrophilic cyanations can be sensitive to temperature. Too low a temperature may not provide enough energy to overcome the activation barrier, while too high a temperature can lead to decomposition of the starting material or product.

  • Solution: If your reaction is being run at a low temperature (e.g., 0 °C), try allowing it to warm to room temperature or gently heating it. Monitor the reaction by TLC or LC-MS to track the consumption of starting material and the formation of the product.

• Incorrect Stoichiometry: Using incorrect ratios of reagents is a common pitfall.

  • Solution: Double-check your calculations. Typically, a slight excess of the cyanating agent (e.g., 1.2-2.0 equivalents) is used to drive the reaction to completion.[5]

Problem 2: Poor Regioselectivity (Formation of C3-cyano isomer)

Q: I am observing a mixture of 2-cyano and 3-cyano-N-Boc-pyrrole. How can I improve the selectivity for the C2 position?

A: While C2 cyanation is electronically favored, the C3 isomer can form under certain conditions.[1]

• Steric Hindrance: If your N-Boc-pyrrole has a bulky substituent at the C2 or C5 position, electrophilic attack at the C3 or C4 position may become more competitive.

  • Solution: While difficult to change if the substrate is fixed, sometimes a less bulky cyanating agent or a different Lewis acid can influence the steric environment of the transition state.

• Reaction Conditions: The choice of solvent and Lewis acid can influence regioselectivity.

  • Solution: A systematic screening of conditions is recommended. Non-polar solvents often favor the electronically preferred C2 product. Stronger Lewis acids can sometimes lead to decreased selectivity by increasing the reactivity of the electrophile to a point where it is less selective. Consider milder Lewis acids like ZnCl₂ if you are using a very strong one.

Problem 3: Starting Material or Product Decomposition

Q: My TLC plate shows a streak of decomposition products, and my final product is a dark, intractable oil. What is causing this?

A: Pyrroles, even when protected, can be sensitive to strongly acidic or oxidative conditions.

• Harsh Lewis Acid Conditions: Strong Lewis acids can promote oligomerization or polymerization of the pyrrole ring, especially at higher temperatures.[6]

  • Solution: Reduce the amount of Lewis acid or switch to a milder one. Ensure the reaction temperature is carefully controlled and does not overshoot. Add the Lewis acid slowly at a low temperature (e.g., 0 °C or -78 °C) before allowing the reaction to warm.

• Oxidative Degradation: Some cyanating agents or reaction conditions can be oxidative, leading to the decomposition of the electron-rich pyrrole.

  • Solution: Ensure your reaction is run under an inert atmosphere to exclude oxygen. If you suspect your cyanating agent is the issue, consider alternatives. For example, N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) is a stable, electrophilic cyanating agent that has been used successfully.[4]

• Acidic Workup: The N-Boc group is acid-labile.[7] Exposing the reaction mixture to strong acids during workup can lead to deprotection and subsequent decomposition of the unprotected cyanopyrrole.

  • Solution: Perform a careful aqueous workup using a mild base, such as a saturated sodium bicarbonate solution, to quench the Lewis acid and neutralize the reaction mixture before extraction.[7][8]

Data Summary: Comparison of Cyanation Conditions

The selection of reagents and conditions can significantly impact the outcome of the reaction. The table below summarizes common variables.

Parameter	Options	Typical Outcome & Considerations
Cyanating Agent	TMSCN, NCTS, Chlorosulfonyl isocyanate (CSI)	TMSCN: Common, but moisture-sensitive.[5][9] NCTS: Bench-stable, less toxic, effective with Lewis acids.[3][4] CSI: Highly reactive, can be used for pyrroles with electron-withdrawing groups.[10]
Lewis Acid Catalyst	BF₃·OEt₂, ZnCl₂, AlCl₃, TiCl₄	BF₃·OEt₂: Very effective for activating NCTS.[3] ZnCl₂: A milder option, can sometimes improve selectivity.[11] AlCl₃/TiCl₄: Strong Lewis acids, risk of decomposition.[6]
Solvent	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Acetonitrile (MeCN), Tetrahydrofuran (THF)	DCE/DCM: Common choices for Lewis acid-catalyzed reactions.[3] MeCN: Can sometimes coordinate with the Lewis acid, affecting its activity.
Temperature	-78 °C to Reflux	Highly dependent on reagents. Start low (0 °C) and warm as needed. Monitor by TLC.

Optimized Experimental Protocol Example: Cyanation using NCTS

This protocol is based on a reported method for the direct cyanation of pyrroles using N-cyano-N-phenyl-p-toluenesulfonamide (NCTS).[3]

Materials:

• N-Boc-pyrrole (1.0 eq.)

• N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) (1.2 eq.)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (0.2 - 1.0 eq.)

• Anhydrous 1,2-dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add N-Boc-pyrrole (1.0 eq.) and NCTS (1.2 eq.).

• Dissolve the solids in anhydrous DCE.

• Cool the mixture to 0 °C using an ice bath.

• Slowly add BF₃·OEt₂ (e.g., 0.4 eq.) dropwise to the stirred solution.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC or LC-MS. If the reaction is sluggish, it can be allowed to warm to room temperature.

• Upon completion (disappearance of starting material), carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution at 0 °C.

• Dilute the mixture with water and transfer it to a separatory funnel.

• Extract the aqueous layer three times with dichloromethane or ethyl acetate.[12]

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.[12]

• Concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 2-cyano-N-Boc-pyrrole.

Troubleshooting Workflow

Use the following flowchart to guide your troubleshooting process when faced with a suboptimal reaction outcome.

Caption: A step-by-step workflow for troubleshooting cyanation reactions.

References

• Fujita, K., et al. (2011). Lewis Acid Catalyzed Direct Cyanation of Indoles and Pyrroles with N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS). Organic Letters, 13(19), 5394–5397. [Link]

• Shimizu, T., et al. (2011). BF3·OEt2-catalyzed direct cyanation of indoles and pyrroles using a less toxic, bench-stable, and easily handled electrophilic cyanating agent N-cyano-N-phenyl-para-toluenesulfonamide (NCTS) affords 3-cyanoindoles and 2-cyanopyrroles in good yields with excellent regioselectivity. Organic Letters. [Link]

• Tanyeli, C., et al. (2004). Investigation of catalytic effects of the proton and Lewis acids on oligomerization and chemical polymerization of pyrrole. Polymer, 45(22), 7591-7598. [Link]

• Wang, F., et al. (2022). Harnessing CO2 Radical Anion-Mediated Electron Transfer for Scalable Copper-Catalyzed Cross-Coupling. Journal of the American Chemical Society. [Link]

• Cui, J., et al. (2018). Transition‐Metal‐Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N‐Cyano‐N‐phenyl‐p‐toluenesulfonamide (NCTS). Asian Journal of Organic Chemistry, 7(4), 656-677. [Link]

• Shabalin, I., et al. (2024). Lewis acid-catalyzed chemo- and stereoselective addition of pyrroles to skipped diynones: en route to novel pyrrole-based ketocyanine dyes and alkyne-tethered enones. Dyes and Pigments, 229, 112293. [Link]

• Mou, Y., et al. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. Frontiers in Chemistry, 10, 912306. [Link]

• Jones, R. A., et al. (1976). Pyrrole chemistry. XXIII. The cyanation of substituted pyrroles with chlorosulfonyl isocyanate (CSI). New syntheses of pyrrole-3-carbonitriles. Canadian Journal of Chemistry, 54(12), 1974-1979. [Link]

• Chaitanya, M., & Anbarasan, P. (2017). Rhodium Catalyzed C2-Selective Cyanation of Indoles and Pyrroles. The Journal of Organic Chemistry, 82(8), 4473-4483. [Link]

• Wang, J., et al. (2018). A Multi-component Synthesis of N-Substituted 2-Amino-3-Cyano Pyrroles via Ring-opening of Nitroepoxides. Electronic Supplementary Information. [Link]

• Electrophilic Substitution in Pyrrole (Reactivity and Orientation). (n.d.). Online Organic Chemistry Tutor. [Link]

• Pyrrole: Electrophilic Substitution Reactions Lecture 1. (2020, December 21). YouTube. [Link]

• Alberico, D., et al. (2013). Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy. The Journal of Organic Chemistry, 78(24), 12751-12758. [Link]

Sources

• 1. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 2. m.youtube.com [m.youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. rsc.org [rsc.org]

Preventing decomposition of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate during workup

<_content_type_technical_support_center>

A Guide to Preventing Decomposition During Experimental Workup

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the stability of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate, a key intermediate in various synthetic pathways. As Senior Application Scientists, we have compiled this resource based on established chemical principles and extensive laboratory experience to help you navigate the challenges of working with this compound.

I. Understanding the Instability: Why Does Decomposition Occur?

FAQ 1: What makes tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate prone to decomposition during workup?

The instability of this molecule arises from a combination of two key structural features: the acid-labile tert-butoxycarbonyl (Boc) protecting group and the inherent acid sensitivity of the pyrrole ring.

• Acid-Labile Boc Group: The Boc group is a widely used amine protecting group precisely because it can be easily removed under mild acidic conditions.[1][2] During aqueous workups, unintended exposure to even weak acids can initiate the cleavage of the Boc group, leading to the formation of an unstable N-amino-2-cyanopyrrole intermediate.

• Acid-Sensitive Pyrrole Ring: Pyrrole and its derivatives are known to be sensitive to acidic conditions.[3][4] The lone pair of electrons on the nitrogen atom is integral to the aromaticity of the five-membered ring.[4][5] Protonation of the ring disrupts this aromaticity, making the pyrrole susceptible to polymerization and degradation, often observed as the formation of dark, insoluble materials.[3][5] The combination of these two factors creates a molecule that requires careful handling, particularly during the isolation and purification stages of a synthesis.

Decomposition Pathway Visualization

The following diagram illustrates the primary decomposition pathway initiated by acidic conditions.

Caption: Acid-catalyzed decomposition of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate.

II. Troubleshooting Guide: Workup & Purification

This section addresses common issues encountered during the workup and purification of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate and provides actionable solutions.

FAQ 2: I'm observing a significant loss of product and the formation of a dark tar during my aqueous workup. What's happening and how can I prevent it?

This is a classic sign of acid-catalyzed decomposition. Standard aqueous workups that involve washes with acidic solutions (e.g., dilute HCl, NH4Cl) or even just water (which can be slightly acidic) can trigger the degradation of your compound.

Core Problem: Acidic conditions are cleaving the Boc group and promoting the polymerization of the pyrrole ring.

Solutions:

• Avoid Acidic Washes: The most critical step is to completely avoid acidic washes. If your reaction mixture is acidic, you must neutralize it before adding water for extraction.

• Use a Mild Basic Wash: A wash with a saturated aqueous solution of sodium bicarbonate (NaHCO3) is highly recommended. This will neutralize any residual acid and ensure the aqueous layer remains slightly basic, protecting both the Boc group and the pyrrole ring. A dilute solution of sodium carbonate (Na2CO3) can also be used, but be mindful that it is a stronger base.

• Minimize Contact Time with Water: Even with a basic wash, it is advisable to minimize the contact time of your organic layer with the aqueous phase. Perform extractions efficiently and proceed to the drying step promptly.

FAQ 3: My product seems to be partially soluble in the aqueous layer, leading to low extraction yields. What can I do?

While the Boc group increases lipophilicity, the cyano and pyrrole functionalities can impart some degree of water solubility, especially if the aqueous phase becomes slightly acidic and protonates the molecule.

Core Problem: Increased polarity of the compound or its salt form leading to partitioning into the aqueous layer.

Solutions:

• Brine Wash: After the initial extraction, wash the combined organic layers with a saturated aqueous solution of sodium chloride (brine). This will decrease the solubility of your organic compound in the aqueous phase by increasing the ionic strength of the aqueous layer, driving your product into the organic solvent.

• Solvent Selection: Ensure you are using an appropriate extraction solvent. Dichloromethane (DCM) and ethyl acetate (EtOAc) are generally good choices. If you are still experiencing solubility issues, you might consider a less polar solvent like diethyl ether, but be sure to check the solubility of your compound in it first.

• Back-Extraction: If you suspect significant product loss to the aqueous layer, you can perform a back-extraction of the combined aqueous layers with a fresh portion of your organic solvent.

Recommended Workup Protocol

The following protocol is designed to minimize decomposition and maximize the recovery of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate.

Experimental Workflow

Caption: Recommended workup protocol for tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate.

Step-by-Step Methodology:

• Reaction Quenching: Once your reaction is complete (as monitored by TLC or LC-MS), cool the reaction mixture to room temperature.

• Neutralization (if necessary): If the reaction was run under acidic conditions, carefully neutralize it by the slow addition of a saturated aqueous NaHCO3 solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Combine Organic Layers: Combine the organic extracts.

• Basic Wash: Wash the combined organic layers with saturated aqueous NaHCO3 (1 x 50 mL).

• Brine Wash: Wash the organic layer with brine (1 x 50 mL).

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4).

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

FAQ 4: Are there any alternatives to a standard liquid-liquid extraction workup?

For small-scale reactions or particularly sensitive substrates, alternative workup procedures can be beneficial.

Alternative Approaches:

• Direct Evaporation and Chromatography: If your reaction solvent is volatile and the byproducts are non-volatile, you may be able to directly concentrate the reaction mixture and purify the residue by column chromatography. This avoids aqueous conditions altogether.

• Solid-Phase Extraction (SPE): For certain applications, SPE can be an effective method for purification, offering a rapid and efficient alternative to liquid-liquid extraction.

FAQ 5: My purified product is a solid. What are the recommended storage conditions to ensure its long-term stability?

Based on supplier recommendations, tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate should be stored as a solid under an inert atmosphere at room temperature. This minimizes exposure to atmospheric moisture and potential acidic contaminants.

Storage Recommendations

Parameter	Recommended Condition	Rationale
Physical Form	Solid	Increased stability compared to solutions.
Atmosphere	Inert (e.g., Argon, Nitrogen)	Prevents potential oxidation and degradation.
Temperature	Room Temperature	As recommended by suppliers.

III. Conclusion

The successful isolation of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate hinges on the careful exclusion of acidic conditions during the workup procedure. By understanding the inherent chemical sensitivities of the Boc group and the pyrrole ring, researchers can implement the strategies outlined in this guide to prevent decomposition, maximize yields, and ensure the purity of this valuable synthetic intermediate.

References

• Wikipedia. Pyrrole. [Link]

• Quora. Why is the reaction of pyrrole difficult with acid?. (2018-04-24). [Link]

• Scribd. Acidic and Basic Character of Pyrrole. [Link]

• Fisher Scientific. Amine Protection / Deprotection. [Link]

• ResearchGate. How to do work-up of a BOC deprotection reaction by TFA?. (2013-01-14). [Link]

• Chemtips. Reactions that Work: Boc Protection. (2012-06-18). [Link]

• PubMed Central. Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. (2022-06-17). [Link]

• Google Patents.

Sources

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. Pyrrole - Wikipedia [en.wikipedia.org]
• 4. quora.com [quora.com]
• 5. scribd.com [scribd.com]

Troubleshooting guide for the synthesis of N-protected aminonitriles

Welcome to the technical support center for the synthesis of N-protected aminonitriles. As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-proven insights to navigate the common challenges encountered during this critical synthetic transformation. N-protected aminonitriles are valuable intermediates in the synthesis of α-amino acids, peptidomimetics, and various pharmaceuticals, making their efficient preparation paramount.[1][2] This guide is structured in a question-and-answer format to directly address specific issues you may encounter in your research.

Part 1: Troubleshooting Common Synthesis Issues

This section addresses the most frequent problems researchers face during the synthesis of N-protected aminonitriles, primarily through variations of the Strecker reaction. The classical Strecker synthesis involves a one-pot, three-component reaction between an aldehyde or ketone, an amine, and a cyanide source to form an α-aminonitrile.[3][4]

Question 1: Why is my reaction yield consistently low?

Low yield is a multifaceted problem that can stem from several factors, from incomplete imine formation to suboptimal reaction conditions. Let's break down the potential causes and solutions.

1.1 Inefficient Imine Formation:

The cornerstone of the Strecker reaction is the formation of an imine from the condensation of an aldehyde/ketone and an amine.[3][5] This equilibrium reaction produces water, which can hydrolyze the imine back to the starting materials.

• Causality: The presence of water shifts the equilibrium away from the desired imine intermediate, thus reducing the substrate available for nucleophilic attack by the cyanide ion.[6]

• Solution:

  • Dehydrating Agents: Incorporate a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves into the reaction mixture. These agents sequester the water as it is formed, driving the equilibrium towards the imine.[6][7]

  • Azeotropic Removal of Water: For reactions run at higher temperatures, using a solvent like toluene or benzene allows for the azeotropic removal of water using a Dean-Stark apparatus.

1.2 Suboptimal Catalyst or Reaction Conditions:

The choice of catalyst and reaction parameters plays a crucial role in the reaction's efficiency.

• Causality: An inappropriate catalyst may not sufficiently activate the carbonyl group for nucleophilic attack by the amine, or the imine for cyanide addition. Similarly, temperature and solvent can significantly impact reaction kinetics and equilibria.[1][7]

• Solution: A systematic optimization of reaction conditions is recommended.

Parameter	Recommendation	Rationale
Catalyst	Screen Lewis acids (e.g., InCl₃, BiBr₃), Brønsted acids (e.g., formic acid), or organocatalysts.[1][7]	Lewis and Brønsted acids activate the carbonyl group, while organocatalysts can offer milder conditions and potential for asymmetric induction.[1]
Solvent	Test a range of solvents from polar aprotic (e.g., DMF, DMSO) to less polar (e.g., THF, DCM, toluene).[7]	The solvent affects the solubility of reactants and the efficacy of the catalyst. Highly polar solvents can sometimes inhibit Lewis acids.[7]
Temperature	Start at room temperature and explore heating or cooling.	While many Strecker reactions proceed at room temperature, some may require heating to overcome activation barriers. Conversely, cooling may be necessary for highly reactive substrates to minimize side reactions.[7]
Cyanide Source	Consider alternatives to HCN, such as TMSCN, KCN, or acetone cyanohydrin.[1][8]	Each cyanide source has different reactivity and requires specific conditions. For instance, TMSCN is often used with a Lewis acid catalyst.[9] Caution: All cyanide sources are highly toxic and must be handled with extreme care in a well-ventilated fume hood.[8]

1.3 Competing Side Reactions:

The primary side reaction in a Strecker synthesis is the formation of a cyanohydrin, where the cyanide ion directly attacks the aldehyde or ketone.

• Causality: This occurs when the rate of nucleophilic attack by cyanide on the carbonyl is competitive with or faster than imine formation.

• Solution:

  • Pre-formation of the Imine: A two-step procedure where the imine is formed first, followed by the addition of the cyanide source, can circumvent this issue.

  • Reaction Order: Adding the cyanide source last often minimizes cyanohydrin formation.

Question 2: I am observing significant amounts of byproducts. How can I improve the reaction's selectivity?

The formation of byproducts can complicate purification and reduce the yield of the desired N-protected aminonitrile.

2.1 Unwanted N-Acylation or Dimerization:

When using amides directly in a Strecker-type reaction, or if the starting amine can be acylated, side reactions can occur.

• Causality: In some protocols, especially those aiming for N-acylated aminonitriles, the reaction conditions might favor self-condensation or other undesired pathways.[8][9]

• Solution:

  • Stepwise Approach: A more controlled approach is to first synthesize the aminonitrile via a standard Strecker reaction and then perform a separate N-protection step.[9]

  • Protecting Group Strategy: Ensure the chosen N-protecting group is stable under the Strecker reaction conditions. For instance, Boc and Cbz groups are generally stable to the mildly acidic or basic conditions often employed.[8]

2.2 Decomposition of Starting Materials or Product:

Some starting materials or the resulting aminonitrile may be unstable under the reaction conditions.

• Causality: Prolonged reaction times or elevated temperatures can lead to the degradation of sensitive functional groups.

• Solution:

  • Milder Conditions: Explore the use of organocatalysts, which often allow for reactions to be run at or below room temperature.[1]

  • Reaction Monitoring: Closely monitor the reaction progress using techniques like TLC or LC-MS to determine the optimal reaction time and avoid prolonged exposure to harsh conditions.

Part 2: FAQs on Protecting Groups and Purification

This section provides answers to frequently asked questions regarding the selection and manipulation of N-protecting groups and the purification of the final product.

Question 3: Which N-protecting group should I choose? (Boc vs. Cbz vs. Fmoc)

The choice of protecting group is critical and depends on the overall synthetic strategy, particularly the presence of other functional groups and the planned deprotection steps.

Protecting Group	Structure	Common Protection Reagent	Deprotection Conditions	Key Considerations
Boc (tert-Butoxycarbonyl)	Di-tert-butyl dicarbonate (Boc₂O)	Strong acids (e.g., TFA, HCl in dioxane)[10][11]	Stable to bases and hydrogenolysis. Good for general use.[12]
Cbz (Carboxybenzyl)	Benzyl chloroformate (Cbz-Cl)	Catalytic hydrogenolysis (e.g., H₂, Pd/C)[10][13]	Stable to acidic and basic conditions. Not suitable if other reducible groups (e.g., alkenes, alkynes) are present.[13]
Fmoc (Fluorenylmethyloxycarbonyl)	Fmoc-Cl, Fmoc-OSu	Mildly basic conditions (e.g., piperidine in DMF)	Orthogonal to Boc and Cbz. Useful in peptide synthesis.[8]

Question 4: I am struggling with the N-protection of my aminonitrile. What could be the issue?

Difficulties in the N-protection step often relate to the nucleophilicity of the amine and the reaction conditions.

• Problem: Low conversion during Boc protection.

  • Causality: The amine might be sterically hindered or weakly nucleophilic. The reaction conditions (base, solvent) may be suboptimal.

  • Solution:

    • Base: Use a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). For some substrates, aqueous conditions with a base like sodium bicarbonate can be effective.[14]

    • Catalyst: A catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction.[14]

    • Solvent: Aprotic solvents like THF, DCM, or acetonitrile are commonly used.

• Problem: Side reactions during Cbz protection.

  • Causality: Benzyl chloroformate is highly reactive and can react with other nucleophiles in the molecule. The reaction generates HCl, which needs to be neutralized.

  • Solution:

    • Schotten-Baumann Conditions: Running the reaction in a biphasic system with an aqueous base (e.g., Na₂CO₃) can be very effective at neutralizing the HCl as it forms.[13][15]

Question 5: My N-protected aminonitrile is difficult to purify. What strategies can I employ?

Purification can be challenging due to the basicity of the amine and the potential for the product to be an oil or resin.[16]

• Chromatography Issues: Streaking on silica gel columns is a common problem for basic compounds.

  • Solution:

    • Basic Modifier: Add a small amount of a basic modifier like triethylamine or ammonium hydroxide (e.g., 1-2%) to the eluent system to suppress tailing.[16]

    • Alternative Stationary Phase: Consider using alumina instead of silica gel.

    • Reverse-Phase Chromatography: For polar compounds, reverse-phase HPLC (prep-HPLC) can be an effective purification method.[16]

• Recrystallization Fails: The product may not crystallize easily.

  • Solution:

    • Salt Formation: Convert the basic aminonitrile into a salt (e.g., hydrochloride or tosylate). Salts are often crystalline and can be purified by recrystallization.[16] The free base can be regenerated by treatment with a base.

Part 3: Experimental Protocols and Visualizations

General Protocol for a Three-Component Strecker Synthesis of an N-Boc Protected Aminonitrile

This protocol is a representative example and may require optimization for specific substrates.

• Imine Formation: In a round-bottom flask under an inert atmosphere, dissolve the aldehyde (1.0 equiv.) and the amine (1.1 equiv.) in an anhydrous solvent (e.g., DCM or toluene). Add a dehydrating agent such as anhydrous MgSO₄ (2.0 equiv.). Stir the mixture at room temperature for 1-4 hours.

• Cyanation: Cool the reaction mixture to 0 °C. Cautiously add trimethylsilyl cyanide (TMSCN) (1.2 equiv.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Work-up: Quench the reaction by carefully adding a saturated aqueous solution of NaHCO₃. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude aminonitrile by flash column chromatography on silica gel, often using a solvent system containing a small percentage of triethylamine to prevent streaking.

Troubleshooting Logic Flowchart

The following diagram illustrates a decision-making process for troubleshooting a low-yielding Strecker reaction.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 4. Strecker Synthesis | NROChemistry [nrochemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Amine Protection / Deprotection [fishersci.co.uk]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Boc-Protected Amino Groups [organic-chemistry.org]
• 13. total-synthesis.com [total-synthesis.com]
• 14. reddit.com [reddit.com]
• 15. benchchem.com [benchchem.com]
• 16. reddit.com [reddit.com]

Technical Support Center: Optimizing Catalyst Selection for Reactions Involving Cyanopyrroles

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on optimizing catalyst selection for reactions involving cyanopyrroles. This resource is designed to address specific challenges you may encounter during your experimental work, offering practical troubleshooting guides and frequently asked questions to enhance your success in synthesizing these valuable heterocyclic compounds.

Introduction: The Challenge of Catalyzing Reactions with Cyanopyrroles

Cyanopyrroles are crucial structural motifs in a wide array of biologically active molecules and functional materials.[1][2][3] However, their synthesis can be challenging due to the dual nature of the cyano group, which can act as both a directing group and a potential catalyst poison.[4][5] Selecting the optimal catalyst is therefore a critical step that dictates the efficiency, selectivity, and reproducibility of your reaction. This guide provides a structured approach to catalyst selection and troubleshooting to navigate the complexities of cyanopyrrole synthesis.

Troubleshooting Guide: Common Issues in Catalytic Cyanopyrrole Synthesis

This section addresses specific problems you might encounter during your experiments, offering potential causes and actionable solutions.

Problem 1: Low to No Product Yield

Potential Cause	Troubleshooting Steps	Causality Explanation
Catalyst Inactivity or Deactivation	1. Verify Catalyst Activity: Test the catalyst in a known, reliable reaction to confirm its activity.[6] 2. Increase Catalyst Loading: Incrementally increase the catalyst loading to see if the yield improves.[6] 3. Use a Fresh Batch of Catalyst: Compare the performance of a new batch of catalyst with the old one.	Catalysts can lose activity over time due to improper storage or handling. Increasing the loading can compensate for partial deactivation, while a fresh batch can rule out catalyst quality as the issue.
Catalyst Poisoning	1. Purify Starting Materials: Ensure all reagents and solvents are free from potential poisons like sulfur or halides.[6] 2. Use a Scavenger Resin: If impurities are suspected, consider using a scavenger resin to remove them before adding the catalyst.[6] 3. Analyze the Recovered Catalyst: Techniques like XPS can identify species adsorbed on the catalyst surface.[6]	The nitrile group itself or impurities in the starting materials can bind strongly to the active sites of the catalyst, blocking them from participating in the catalytic cycle.[4][6][7]
Suboptimal Reaction Conditions	1. Optimize Temperature: Systematically vary the reaction temperature. Higher temperatures can overcome activation barriers, but may also lead to catalyst decomposition.[8][9] 2. Screen Solvents: The choice of solvent can significantly impact catalyst solubility, stability, and reactivity.[10][11] 3. Adjust Reaction Time: Monitor the reaction progress using techniques like TLC, GC-MS, or NMR to determine the optimal reaction time.[8][12][13]	Reaction kinetics are highly sensitive to temperature and the solvent environment. Finding the optimal balance of these parameters is crucial for maximizing yield.
Poor Ligand Choice (for Homogeneous Catalysis)	1. Screen a Library of Ligands: Evaluate a range of ligands with varying steric and electronic properties. 2. Consult the Literature: Look for established ligand systems for similar transformations.	Ligands play a critical role in stabilizing the metal center, tuning its reactivity, and facilitating key steps in the catalytic cycle, such as oxidative addition and reductive elimination.[4][14][15]

Problem 2: Poor Regioselectivity in C-H Cyanation

Potential Cause	Troubleshooting Steps	Causality Explanation
Lack of a Directing Group	1. Install a Removable Directing Group: A directing group can guide the catalyst to a specific C-H bond, enhancing regioselectivity.[16]	Directing groups coordinate to the metal center, bringing it in close proximity to the target C-H bond and lowering the activation energy for its functionalization.
Inappropriate Catalyst System	1. Switch Metal Catalyst: Different metals have distinct preferences for C-H activation. For instance, Rh(III) has shown high C2-selectivity in the cyanation of indoles and pyrroles.[16] 2. Modify Ligands: The steric and electronic properties of the ligand can influence the regiochemical outcome.	The inherent electronic properties and coordination geometry of the catalyst-ligand complex determine which C-H bond is most susceptible to activation.
Steric Hindrance	1. Modify Substituents on the Pyrrole Ring: Bulky groups can block access to certain positions, directing the cyanation to less hindered sites.[9]	The catalyst may preferentially react at sterically accessible positions, even if they are not the most electronically favored.

Frequently Asked Questions (FAQs)

Q1: How do I choose between a homogeneous and a heterogeneous catalyst for my cyanopyrrole synthesis?

A1: The choice depends on your specific needs for activity, selectivity, and practicality.

• Homogeneous catalysts (e.g., Pd(OAc)2 with a phosphine ligand) are often highly active and selective due to their well-defined active sites.[17][18] However, they can be difficult to separate from the product and may not be recyclable.[17]

• Heterogeneous catalysts (e.g., metal nanoparticles on a solid support) are generally more stable, easier to handle, and recyclable.[1][17][18] This makes them attractive for greener and more cost-effective processes.[1][19] However, they may exhibit lower activity and selectivity compared to their homogeneous counterparts.[17]

Q2: What are the most common classes of catalysts used for cyanopyrrole synthesis?

A2: Several classes of catalysts have proven effective:

• Palladium-based catalysts are widely used for cross-coupling reactions to introduce the cyano group.[4][5][14]

• Copper-based catalysts are often employed for C-H cyanation reactions and can be a more economical choice.[2][20][21]

• Rhodium-based catalysts have demonstrated high selectivity in directed C-H cyanation of pyrroles.[16][22]

• Titanium-based catalysts have been utilized in multicomponent reactions for the synthesis of highly substituted pyrroles.[23]

• Organocatalysts , such as squaric acid or urea, offer a metal-free alternative for certain pyrrole syntheses, like the Paal-Knorr reaction.[24]

Q3: My reaction is sensitive to air and moisture. What precautions should I take?

A3: Many organometallic catalysts and reagents are sensitive to atmospheric conditions.[8] It is crucial to use proper inert atmosphere techniques, such as:

• Using a glovebox or Schlenk line: These allow for the manipulation of reagents in an inert environment (e.g., nitrogen or argon).

• Degassing solvents: Solvents should be thoroughly degassed to remove dissolved oxygen.

• Using dry glassware: Glassware should be oven-dried or flame-dried under vacuum before use.

Q4: How can I effectively monitor the progress of my reaction?

A4: Several analytical techniques can be used:

• Thin-Layer Chromatography (TLC): A quick and simple method for qualitative monitoring.

• Gas Chromatography-Mass Spectrometry (GC-MS): Provides information on the conversion of starting materials and the formation of products and byproducts.[13][25]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Suitable for less volatile or thermally sensitive compounds.[13][25][26]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide quantitative information about the reaction mixture over time.[12][13][25]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening in a Palladium-Catalyzed Cyanation of a Halopyrrole

This protocol outlines a systematic approach to screen different palladium catalysts and ligands for the cyanation of a halopyrrole.

Materials:

• Halopyrrole substrate

• Cyanide source (e.g., Zn(CN)₂, K₄[Fe(CN)₆])

• Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Ligand (e.g., XPhos, SPhos, dppf)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., DMF, Dioxane)

• Inert atmosphere (Nitrogen or Argon)

• Reaction vials with stir bars

Procedure:

• Preparation: In a glovebox, add the halopyrrole (1.0 equiv), cyanide source (1.2 equiv), and base (2.0 equiv) to a reaction vial.

• Catalyst Addition: In a separate vial, prepare a stock solution of the palladium precatalyst and ligand in the reaction solvent. Add the appropriate amount of the catalyst solution to the reaction vial.

• Reaction: Seal the vial, remove it from the glovebox, and place it in a preheated heating block. Stir the reaction at the desired temperature.

• Monitoring: At regular intervals, take an aliquot of the reaction mixture, quench it, and analyze by TLC, GC-MS, or LC-MS to determine the conversion.

• Work-up: Once the reaction is complete, cool the mixture to room temperature, dilute with an organic solvent, and filter through a pad of celite. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Troubleshooting Catalyst Deactivation

This protocol provides a workflow for investigating and mitigating catalyst deactivation.

Procedure:

• Baseline Experiment: Run the reaction under standard conditions and record the yield and reaction profile.

• Purity Check: Purify all starting materials and solvents and repeat the baseline experiment. If the yield improves, impurities were likely the cause of deactivation.

• Catalyst Loading Study: Systematically increase the catalyst loading in a series of experiments. A significant improvement in yield with higher loading suggests catalyst deactivation is occurring.[6]

• Thermal Stability Test: Run the reaction at a lower temperature for a longer period. If this improves the yield, thermal decomposition of the catalyst may be the issue.[6]

• Catalyst Recovery and Analysis: For heterogeneous catalysts, recover the catalyst after the reaction by filtration.[6] Wash it with a suitable solvent and dry it under vacuum.[6] Analyze the recovered catalyst using techniques like TEM to check for sintering or XPS to identify surface poisons.[6]

Visualizations

Catalyst Selection Workflow

Caption: A decision-making workflow for selecting the optimal catalyst system.

Troubleshooting Flowchart for Low Yield

Caption: A systematic approach to troubleshooting low-yielding reactions.

References

• Do, H.-Q., & Daugulis, O. (2007). Copper-Catalyzed Cyanation of Heterocycle Carbon−Hydrogen Bonds. Organic Letters.
• BenchChem. (2025). Technical Support Center: Catalyst Deactivation in Reactions with 2-Amino-4-cyclopropylbenzonitrile.
• Reddy, R. P., & Kumar, M. S. (2013). Rhodium Catalyzed Cyanation of Chelation Assisted C–H Bonds. Organic Letters.
• Zhang, G., Ren, X., Chen, J., Hu, M., & Cheng, J. (2011). Lewis Acid Catalyzed Direct Cyanation of Indoles and Pyrroles with N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS). Organic Letters.
• Ackermann, L. (2023). Bifurcated Rhodaelectro-catalyzed C–H Activation for the Synthesis of Pyrroles and Lactones.
• Beilstein Journals. (n.d.).
• Chaitanya, M., & Anbarasan, P. (2015). Rhodium Catalyzed C2-Selective Cyanation of Indoles and Pyrroles. The Journal of Organic Chemistry.
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• Cambridge Open Engage. (2023).
• Fors, B. P., & Buchwald, S. L. (2010). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. Journal of the American Chemical Society.
• MDPI. (2021). Advances in Green Catalysis for the Synthesis of Medicinally Relevant N-Heterocycles.
• Gaylord Chemical. (2025). DMSO as the Solvent for Cu(I)
• RSC Publishing. (n.d.).
• Beller, M., & Jagadeesh, R. V. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. Chemical Society Reviews.
• Anderson, K. W., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)
• ResearchGate. (n.d.).
• BenchChem. (2025). "troubleshooting guide for the synthesis of heterocyclic compounds".
• Frontiers. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors.
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• Wiley Online Library. (2025). Palladium‐Catalyzed Cyanation of Aryl Halides: Recent Developments and Perspectives.
• PubMed Central. (n.d.). Tuning the reactivity of nitriles using Cu(ii)
• AmmoniaKnowHow. (n.d.).
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• Chemistry World. (2018).
• ResearchGate. (n.d.).
• PubMed. (2021). Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide.
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• Nottingham ePrints. (n.d.). Catalytic Activation of Nitriles Towards Nucleophilic Addition.
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Technical Support Center: Managing Temperature Control in the Large-Scale Synthesis of Carbamates

Introduction

The synthesis of carbamates is a cornerstone of modern organic chemistry, with applications ranging from pharmaceuticals to agrochemicals. As production scales from the laboratory bench to industrial manufacturing, maintaining precise temperature control becomes paramount. Many carbamate formation reactions are exothermic, releasing significant heat that, if not managed effectively, can lead to thermal runaways, byproduct formation, and compromised product quality.[1] This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals to troubleshoot and manage thermal challenges in large-scale carbamate synthesis.

This support center is structured to provide immediate, actionable insights through a detailed troubleshooting guide and a frequently asked questions (FAQs) section. We will delve into the causality behind experimental choices, grounded in established chemical engineering principles and validated through field experience.

Troubleshooting Guide: Common Temperature Control Issues

This section addresses specific problems you may encounter during the large-scale synthesis of carbamates, offering a structured approach to diagnosis and resolution.

Issue 1: Uncontrolled Exotherm and Potential for Thermal Runaway

Question: My large-scale carbamate synthesis is exhibiting a rapid, uncontrolled temperature increase. What are the likely causes, and how can I mitigate this dangerous situation?

Answer:

An uncontrolled exotherm, potentially leading to a thermal runaway, is a critical safety hazard in chemical synthesis.[1] It occurs when the rate of heat generation from the reaction exceeds the rate of heat removal from the reactor. Several factors can contribute to this dangerous scenario in carbamate synthesis:

• Inadequate Heat Transfer: As reactor volume increases, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[2] The primary mechanisms of heat transfer in a reactor are conduction, convection, and radiation.[3][4] In stirred tank reactors, forced convection is the dominant mechanism for heat removal.[2]

• High Reactant Concentration: Higher concentrations lead to faster reaction rates and, consequently, a higher rate of heat generation.

• Incorrect Reagent Addition Rate: Adding a reactive intermediate, such as an isocyanate or chloroformate, too quickly can overwhelm the cooling capacity of the reactor.[5]

• Insufficient Cooling Capacity: The cooling system (e.g., jacket, coils) may be undersized for the scale and exothermicity of the reaction.

• Poor Agitation: Inadequate mixing can lead to localized "hot spots" where the reaction rate accelerates, initiating a runaway.

Mitigation Strategies:

• Perform Calorimetric Studies: Before scaling up, it is crucial to characterize the thermal properties of your reaction using techniques like reaction calorimetry or differential scanning calorimetry (DSC).[6][7] This will provide critical data on the heat of reaction, maximum heat release rate, and the potential for secondary decomposition reactions.[1][6]

• Optimize Reagent Addition: Implement a controlled, semi-batch addition of the most reactive reagent. This allows the cooling system to keep pace with the heat generated.

• Improve Heat Transfer:

  • Reactor Design: For highly exothermic reactions, consider using reactors with a higher surface area for heat exchange, such as those with internal cooling coils or a plate heat exchanger design.[8][9]

  • Agitation: Ensure efficient agitation to promote uniform temperature distribution and enhance heat transfer to the cooling surfaces.

• Solvent Selection: Choose a solvent with a higher heat capacity and thermal conductivity to help absorb and dissipate the reaction heat more effectively.

• Emergency Quenching Plan: Have a well-defined and tested emergency quenching procedure in place. This may involve the rapid addition of a cold, inert solvent or a chemical inhibitor to stop the reaction.

Issue 2: Product Crystallization and Fouling of Heat Exchange Surfaces

Question: During my large-scale synthesis, the carbamate product is crystallizing out of solution, leading to blockages and reduced cooling efficiency. How can I prevent this?

Answer:

Product crystallization during synthesis is a common issue, particularly with ammonium carbamates, and can significantly impede process control.[10][11] The primary causes are exceeding the product's solubility limit in the reaction solvent at the operating temperature.

Troubleshooting Steps:

• Solvent Selection: The choice of solvent is critical. If the product has low solubility in the current solvent, consider a solvent or solvent mixture in which the product is more soluble at the reaction temperature.[12]

• Temperature Control: While counterintuitive for managing an exotherm, in some cases, maintaining a slightly higher, controlled reaction temperature can keep the product in solution. However, this must be balanced against the risk of increased byproduct formation.

• Controlled Reactant Addition: Gradually adding reactants can help control the concentration of the product, preventing it from exceeding its solubility limit.[12]

• Dilution: If crystallization occurs during workup or cooling, diluting the reaction mixture with an appropriate solvent before cooling can prevent precipitation.[12]

• Process Parameters (for Ammonium Carbamate): The crystallization of ammonium carbamate is highly dependent on the water content and the ammonia to carbon dioxide ratio in the solution.[10] Adjusting these parameters can mitigate crystallization.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding temperature control in carbamate synthesis.

Q1: What are the primary heat transfer mechanisms in a large-scale chemical reactor?

A1: The three fundamental mechanisms of heat transfer are conduction, convection, and radiation.[3]

• Conduction: Heat transfer through the solid reactor walls and internal components.[4]

• Convection: Heat transfer between the reactor surface and the moving reaction fluid. This can be natural (due to density differences) or forced (through mechanical agitation).[4] In stirred reactors, forced convection is the most significant mechanism for heat exchange.[2]

• Radiation: Heat transfer via electromagnetic waves, which becomes more significant at higher temperatures.[4]

Q2: How does reactor design influence temperature control?

A2: Reactor design plays a crucial role in managing reaction temperature.

• Batch Reactors: Typically rely on external jackets or internal coils for heat exchange. Their heat control efficiency is moderate.[3]

• Continuous Stirred-Tank Reactors (CSTRs): Offer high heat control efficiency due to uniform mixing and the use of external heat exchangers.[3]

• Plug Flow Reactors (PFRs): Exhibit a temperature gradient along their length, requiring distributed heat transfer surfaces.[3]

• Heat Exchanger/Reactors (HEX reactors): These specialized reactors integrate the reaction and heat exchange functions into a single unit, offering high heat transfer rates and are particularly suitable for highly exothermic or endothermic reactions.[9]

Q3: What role does calorimetry play in ensuring the safe scale-up of carbamate synthesis?

A3: Calorimetry is an indispensable tool for ensuring process safety during scale-up.[7] Reaction calorimeters provide essential data on:

• Heat of Reaction: The total amount of heat released or absorbed by the desired reaction.

• Heat Flow Profiles: The rate of heat generation over time, which is critical for designing an adequate cooling system.[6]

• Maximum Heat Release: The peak rate of heat evolution, which determines the minimum cooling capacity required.[6]

• Thermal Accumulation: The buildup of unreacted reagents that could lead to a sudden and dangerous release of energy.[6]

• Undesired Reactions: Differential Scanning Calorimetry (DSC) can be used to study potential secondary decomposition reactions that could be triggered at elevated temperatures.[6]

By understanding these thermal parameters, engineers can design safe and robust large-scale processes.[2]

Q4: How can I improve the efficiency of my reactor's cooling system?

A4: Several strategies can enhance the performance of your cooling system:

• Increase Coolant Flow Rate: A higher flow rate of the heat transfer fluid through the jacket or coils will improve heat removal.

• Lower Coolant Temperature: Using a colder coolant increases the temperature difference (driving force) for heat transfer.[13]

• Clean Heat Exchange Surfaces: Fouling or buildup on the reactor's internal or external surfaces can create an insulating layer, significantly reducing heat transfer efficiency. Regular cleaning and maintenance are essential.

• Use a More Efficient Heat Transfer Fluid: Different fluids have different heat capacities and thermal conductivities. Selecting an optimal fluid can improve cooling performance.

• Consider Advanced Cooling Technologies: For extremely demanding applications, technologies like embedded liquid cooling can provide targeted heat removal.[14]

Q5: Are all carbamate synthesis reactions exothermic?

A5: While many common methods for carbamate synthesis are exothermic, such as the reaction of isocyanates with alcohols or amines with chloroformates, some processes can be endothermic.[5][12] For example, the decomposition of ammonium carbamate is an endothermic process that can be utilized for thermal management.[15][16] It is crucial to determine the thermal nature of your specific reaction through literature review or experimental measurement (calorimetry) to implement the appropriate temperature control strategy.

Visualizations and Protocols

Logical Workflow for Troubleshooting Thermal Excursions

Caption: Heat balance in a jacketed reactor.

Experimental Protocol: Calorimetric Analysis of a Carbamate Synthesis Reaction

This protocol outlines the general steps for determining the heat of reaction for a carbamate synthesis using a reaction calorimeter.

Objective: To quantify the heat flow of the reaction between an amine and a chloroformate to inform safe scale-up.

Materials and Equipment:

• Reaction Calorimeter (e.g., Mettler-Toledo RC1e or similar)

• Amine solution of known concentration

• Chloroformate of known purity

• Anhydrous reaction solvent

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• System Calibration: Calibrate the reaction calorimeter according to the manufacturer's instructions to determine the overall heat transfer coefficient (U).

• Reactor Setup:

  • Charge the reactor with the amine solution and the reaction solvent.

  • Establish an inert atmosphere.

  • Begin stirring at a rate that will be representative of the scaled-up process.

  • Bring the reactor contents to the desired starting temperature and allow the system to equilibrate.

• Reactant Dosing:

  • Load the chloroformate into the dosing pump.

  • Begin dosing the chloroformate into the reactor at a constant, controlled rate.

  • The reaction calorimeter will continuously measure the temperature of the reactor contents (Tr) and the cooling jacket (Tj) to calculate the heat flow in real-time.

• Data Acquisition:

  • Monitor the heat flow profile throughout the addition. Note the onset of the exotherm, the peak heat flow, and the return to baseline after the addition is complete.

  • Continue to monitor the heat flow after the addition is complete to ensure the reaction has gone to completion.

• Data Analysis:

  • Integrate the heat flow curve over time to determine the total heat of reaction (ΔHr).

  • Analyze the data to determine the maximum heat release rate (q_max).

  • Use the collected data to model the reaction under different process conditions (e.g., different addition rates, temperatures) to assess the risk of thermal runaway.

Table 1: Representative Thermal Data from Calorimetry

Parameter	Value	Unit	Significance
Heat of Reaction (ΔHr)	-120	kJ/mol	Total energy released per mole of limiting reagent.
Maximum Heat Release (q_max)	25	W/L	Peak rate of heat generation; dictates required cooling capacity.
Adiabatic Temperature Rise (ΔT_ad)	85	°C	Theoretical temperature increase if no heat is removed.

References

• Farabi University. Lecture 12 Heat Exchange in Reactors and Its Effect on Reaction Processes.
• Xinxiang Lanhai Environmental Technology Co., Ltd. (2025, June 26). What heat transfer mechanisms are involved in a Horizontal Reactor?.
• Jinzong Machinery. (2024, July 28). Heat Exchangers in Chemical Reactors: Types and Functions.
• American Chemical Society. (2019, June 21). Identification of Significant Process Safety Risks in the Preparation of Methyl-N-cyanocarbamate.
• Mettler Toledo.
• Stoli Chem. (2021, September 24).
• INIS-IAEA.
• DTIC. (2012, October 22).
• Mettler Toledo. Chemical Process Safety | Techniques & Equipment.
• UreaKnowHow.
• Prime Process Safety Center. Calorimetric Studies.
• Benchchem. (2025).
• Google Patents.
• Benchchem. (2025).
• Google Patents.
• Scribd. (2017, February).
• ResearchGate. (n.d.). Ammonium carbamate-based heat exchanger reactor as an endothermic heat sink for thermal management | Request PDF.
• Axim Mica. Arising Thermal Management Challenges and How Manufacturers can Overcome Them.

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• 16. researchgate.net [researchgate.net]

Technical Support Center: A Guide to Purifying Polar Cyanopyrrole Compounds

Welcome to the technical support center dedicated to addressing the unique challenges encountered during the purification of polar cyanopyrrole compounds. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of isolating these valuable molecules. The inherent polarity of the cyanopyrrole scaffold often leads to frustrating purification outcomes, such as poor retention in reversed-phase chromatography or strong, irreversible binding in normal-phase chromatography.[1][2] This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to empower you with the knowledge to overcome these obstacles and achieve your purification goals.

Understanding the Challenge: The Nature of Polar Cyanopyrroles

The polarity of cyanopyrrole compounds stems from the electron-withdrawing nature of the cyano group and the polar N-H bond within the pyrrole ring, which can participate in hydrogen bonding.[3][4] This polarity makes them readily soluble in polar solvents but poses significant challenges for traditional chromatographic methods.[3][5][6] In reversed-phase high-performance liquid chromatography (RP-HPLC), these compounds often have minimal interaction with the non-polar stationary phase, leading to elution in or near the solvent front.[1][7] Conversely, in normal-phase chromatography (NPC), their high polarity can cause strong adsorption to the polar stationary phase (like silica gel), resulting in broad peaks, tailing, or even complete retention on the column.[8][9][10]

Frequently Asked Questions (FAQs)

Q1: My polar cyanopyrrole compound is not retained on my C18 column and elutes in the void volume. What are my options?

This is a classic issue with highly polar analytes in reversed-phase chromatography.[1][7][11] Here are several strategies to increase retention:

• Switch to a More Polar Stationary Phase: Consider columns with embedded polar groups or phenyl-hexyl phases, which can offer different selectivity and enhanced retention for polar compounds.[7]

• Employ 100% Aqueous Mobile Phase: If your column chemistry allows, starting with a mobile phase of 100% water (with a suitable buffer or additive) can increase retention.[12]

• Consider Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for highly polar compounds.[1][8][13] It utilizes a polar stationary phase (like silica, diol, or amide) and a mobile phase with a high concentration of an organic solvent, typically acetonitrile.[8][14] The separation is based on the partitioning of the analyte into a water-enriched layer on the surface of the stationary phase.[13][15]

• Explore Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for purifying polar compounds and is gaining popularity in the pharmaceutical industry.[16] It uses supercritical carbon dioxide as the primary mobile phase, often with a polar co-solvent like methanol.[16][17] SFC can provide fast and efficient separations.[16]

Q2: I'm observing significant peak tailing and poor peak shape for my cyanopyrrole on a silica gel column. What's causing this and how can I fix it?

Peak tailing on silica is often due to strong interactions between the basic nitrogen of the pyrrole ring and the acidic silanol groups on the silica surface.[2][10] Here’s how to troubleshoot this:

• Mobile Phase Modification:

  • Add a Basic Modifier: Incorporating a small amount (0.1-1%) of a basic additive like triethylamine (TEA) or ammonium hydroxide into your mobile phase can neutralize the acidic silanol sites, leading to improved peak shape.[7][10]

  • Adjust pH: Controlling the pH of the mobile phase is crucial.[18][19] For basic compounds, using a mobile phase with a pH at least 2 units below the pKa of the analyte can improve peak shape by ensuring the compound is in a single ionic form.[7][12]

• Stationary Phase Alternatives:

  • Use Deactivated Silica: Employing an end-capped silica column minimizes the number of free silanol groups available for interaction.[7]

  • Switch to Alumina: Neutral or basic alumina can be a good alternative to silica for purifying basic compounds.[10]

• Consider HILIC: As mentioned before, HILIC can provide a different separation mechanism that may lead to better peak shapes for polar basic compounds.[7]

Q3: My cyanopyrrole compound seems to be degrading on the silica gel column. How can I purify it without decomposition?

Some pyrrole derivatives can be sensitive to the acidic nature of standard silica gel.[10] Here are some strategies to mitigate degradation:

• Deactivate the Silica Gel: Before loading your sample, you can neutralize the acidic sites by flushing the packed column with a solvent system containing a small percentage of a base like triethylamine.[7][10]

• Use an Alternative Stationary Phase: Consider less acidic stationary phases such as neutral alumina or bonded phases like diol or amine.[10][14]

• Reversed-Phase Flash Chromatography: If your compound has some hydrophobic character, reversed-phase flash chromatography can be a viable option to avoid the acidic environment of silica gel.[7]

Troubleshooting Guide

This section provides a more detailed, step-by-step approach to resolving common purification issues.

Issue 1: Poor Solubility of the Crude Sample for Injection

Cause: The high polarity of cyanopyrroles can make them poorly soluble in the less polar solvents typically used for sample injection in normal-phase chromatography.

Solutions:

• Dry Loading: This is often the most effective method.[20]

  • Dissolve your crude sample in a suitable polar solvent (e.g., methanol, acetone).

  • Add an inert solid support, such as Celite® or a small amount of silica gel.

  • Carefully evaporate the solvent under reduced pressure until you have a free-flowing powder.

  • Load this powder directly onto the top of your column.[20]

• Minimum Volume of a Stronger Solvent: If dry loading is not feasible, dissolve the sample in the absolute minimum volume of a more polar solvent than your initial mobile phase.[20] Be aware that using too much of a strong solvent can lead to band broadening and poor separation.[20]

Issue 2: Co-elution of Impurities with the Target Compound

Cause: The chosen chromatographic system may not have sufficient selectivity to resolve your target compound from closely related impurities.

Solutions:

• Optimize the Mobile Phase:

  • Change the Organic Modifier: Switching between different organic solvents (e.g., from acetonitrile to methanol in reversed-phase or HILIC) can alter the selectivity of the separation.[12]

  • Introduce Additives: Small amounts of additives like formic acid, acetic acid, or ammonium formate can significantly impact selectivity by influencing the ionization state of the analytes and interacting with the stationary phase.[15][19][21]

• Change the Stationary Phase: If mobile phase optimization is insufficient, a different stationary phase with an orthogonal separation mechanism is the next logical step.

  • If you are using reversed-phase, try HILIC or SFC.[12]

  • If you are using normal-phase on silica, consider an amine or diol-bonded phase.[14]

Data Summary Table: Recommended Starting Conditions

Purification Challenge	Recommended Technique	Stationary Phase	Typical Mobile Phase System	Key Considerations
No retention in RP-HPLC	HILIC	Silica, Amide, Diol	High Acetonitrile/Water	Ensure proper column equilibration.
Peak tailing on Silica	Normal-Phase with Modifier	Silica	Hexane/Ethyl Acetate with 0.1-1% TEA	The modifier neutralizes active sites on the silica.[10]
Compound Instability	Reversed-Phase or Neutral Alumina	C18 or Neutral Alumina	Acetonitrile/Water or appropriate organic mixture	Avoids the acidic nature of silica gel.
Complex Mixtures	SFC	Various polar columns	Supercritical CO2 with Methanol	Offers high efficiency and is environmentally friendly.[16]

Experimental Protocols

Protocol 1: HILIC Method Development for a Highly Polar Cyanopyrrole

• Column Selection: Start with a bare silica or an amide-bonded phase column.

• Mobile Phase Preparation:

  • Mobile Phase A: 95:5 (v/v) Acetonitrile:Water with 10 mM Ammonium Acetate.

  • Mobile Phase B: 50:50 (v/v) Acetonitrile:Water with 10 mM Ammonium Acetate.

• Gradient Elution:

  • Start with a shallow gradient, for example, 0-20% B over 15-20 minutes.

  • Observe the retention of your compound and adjust the gradient steepness and initial/final concentrations of B to optimize the separation.

• Sample Preparation: Dissolve the sample in the initial mobile phase conditions (e.g., 95% Acetonitrile) to ensure good peak shape.

Protocol 2: Deactivation of a Silica Gel Column for Flash Chromatography

• Column Packing: Dry pack the column with silica gel.

• Deactivation: Prepare a solvent mixture identical to your initial elution solvent but with the addition of 1-2% triethylamine.[7]

• Flushing:

  • Flush the column with 2-3 column volumes of this deactivating solvent.

  • Flush the column with 2-3 column volumes of your initial elution solvent (without triethylamine) to remove the excess base.[7]

• Loading and Elution: Proceed with loading your sample (preferably via dry loading) and running the chromatography with your predetermined solvent system.

Visualizing the Workflow

A logical approach to selecting a purification method is crucial for success. The following diagram outlines a decision-making workflow.

Caption: Workflow for selecting and optimizing a purification method.

By systematically evaluating the properties of your polar cyanopyrrole compound and applying the troubleshooting strategies outlined in this guide, you can significantly improve your purification outcomes. Remember that a logical, stepwise approach to method development is key to overcoming the inherent challenges of working with these polar molecules.

References

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Reference Data & Comparative Studies

A Technical Guide to the Reactivity of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate in Comparison to Other N-Protected Pyrroles

Introduction

Pyrrole, a fundamental aromatic heterocycle, is a ubiquitous scaffold in pharmaceuticals, natural products, and materials science. The inherent electron-richness of the pyrrole ring makes it highly susceptible to electrophilic substitution and oxidation, often necessitating the installation of a protecting group on the nitrogen atom to modulate its reactivity and improve stability. The choice of this N-protecting group is critical, as it profoundly influences the regioselectivity and efficiency of subsequent functionalization reactions.

This guide provides an in-depth comparative analysis of the reactivity of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate , a pyrrole bearing both a carbamate protecting group and a potent electron-withdrawing cyano group at the C2 position. Its reactivity profile will be contrasted with that of other commonly employed N-protected pyrroles, namely N-Boc-pyrrole (tert-butyl pyrrole-1-carboxylate) and N-tosylpyrrole (1-(tosyl)-1H-pyrrole). We will delve into the electronic effects governing their reactivity in key synthetic transformations, supported by experimental data from the literature.

The Influence of N-Protecting Groups and C2-Substitution on Pyrrole Reactivity: A Mechanistic Overview

The reactivity of the pyrrole ring is a delicate balance between the electron-donating character of the nitrogen lone pair, which contributes to the aromatic sextet, and the inductive effects of substituents. N-protecting groups are broadly categorized as electron-donating or electron-withdrawing, each imparting distinct reactivity patterns.

• N-Alkyl and N-Aryl Groups: Generally considered electron-donating, these groups increase the electron density of the pyrrole ring, enhancing its reactivity towards electrophiles. However, deprotection can be challenging.

• N-Acyl and N-Sulfonyl Groups: These are electron-withdrawing groups that decrease the electron density of the pyrrole ring, thereby deactivating it towards electrophilic attack but increasing its stability.[1] Sulfonyl groups, in particular, are effective at reducing the reactivity of pyrrole, which can be advantageous in preventing unwanted side reactions.[1]

• N-Alkoxycarbonyl Groups (e.g., Boc): These groups also exert an electron-withdrawing effect, enhancing the stability of the pyrrole ring.[2] However, their electronic influence and steric bulk differ from sulfonyl groups, leading to distinct reactivity.[2]

The introduction of a cyano group at the C2 position dramatically alters the electronic landscape of the pyrrole ring. The cyano group is a strong σ- and π-electron-withdrawing group, significantly reducing the electron density of the pyrrole nucleus. This deactivation has profound implications for the feasibility and outcome of various chemical transformations.

Comparative Reactivity Analysis

Electrophilic Aromatic Substitution

Electrophilic substitution is a cornerstone of pyrrole chemistry. The electron-rich nature of the unsubstituted pyrrole ring typically directs electrophiles to the C2 position due to the greater stabilization of the cationic intermediate (Wheland intermediate).[3][4]

dot graph "Electrophilic_Substitution_Intermediates" { graph [rankdir="LR", splines=ortho, nodesep=0.5, size="7.6,4", dpi=100, bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

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Caption: Resonance structures of intermediates in electrophilic substitution of pyrrole.

N-Boc-pyrrole: The Boc group, being electron-withdrawing, deactivates the pyrrole ring compared to N-alkylpyrroles. However, electrophilic substitution is still readily achievable. Acylation, for instance, proceeds smoothly, typically at the C2 position.

N-Tosylpyrrole: The strongly electron-withdrawing tosyl group significantly deactivates the pyrrole ring. This deactivation can be synthetically useful, preventing polymerization under acidic conditions often employed in electrophilic substitutions. Interestingly, Friedel-Crafts acylation of N-tosylpyrrole with strong Lewis acids like AlCl₃ can favor substitution at the C3 position.[5] This is attributed to the formation of an organoaluminum intermediate.[5] With weaker Lewis acids, the C2-acylated product is favored.[5]

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate: The combined electron-withdrawing effects of the N-carbamoyl and C2-cyano groups render the pyrrole ring highly electron-deficient. Consequently, it is significantly deactivated towards classical electrophilic aromatic substitution reactions.

• Vilsmeier-Haack Reaction: This formylation reaction, which works well on electron-rich aromatics, is expected to be very sluggish or fail completely with tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate.[3][6] In contrast, N-Boc-pyrrole can undergo Vilsmeier-Haack formylation.

• Friedel-Crafts Acylation: Due to the severe deactivation of the ring, Friedel-Crafts acylation of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is highly challenging and generally not a viable synthetic route.

Experimental Data Summary: Electrophilic Acylation

Substrate	Reagent	Product(s)	Yield	Reference
N-Boc-pyrrole	Acetic Anhydride, Tf₂O	2-Acetyl-N-Boc-pyrrole	Good	[7]
N-Tosylpyrrole	Acetyl Chloride, AlCl₃	3-Acetyl-N-tosylpyrrole	Good	[5]
tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate	Acylating agents	Reaction is generally not feasible	-	General principle

Metalation and Subsequent Functionalization

Deprotonation of the pyrrole ring followed by quenching with an electrophile is a powerful strategy for regioselective functionalization. The regioselectivity of metalation is influenced by the N-protecting group and other substituents.

dot graph "Metalation_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.5, size="7.6,2.5", dpi=100, bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

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Caption: General workflow for metalation and functionalization of N-protected pyrroles.

N-Boc-pyrrole: Directed ortho-metalation (DoM) is a well-established strategy for the functionalization of N-Boc-pyrrole. The Boc group directs lithiation to the C2 position.

N-Tosylpyrrole: The tosyl group also directs metalation to the C2 position.

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate: The acidity of the protons on the pyrrole ring is significantly increased by the electron-withdrawing cyano group. This should facilitate deprotonation. The most acidic proton is expected to be at the C5 position, as the resulting anion would be stabilized by both the adjacent nitrogen and the inductively withdrawing cyano group. Deprotonation at C3 is also a possibility. A study on N-Boc- and N-carbamoyl-2-cyano-6-methylpiperidines (a saturated system) showed that deprotonation occurs alpha to the nitrile.[8] While not directly comparable, it supports the idea of enhanced acidity adjacent to the cyano group.

Experimental Data Summary: Metalation-Acylation

Substrate	Base	Electrophile	Major Product	Reference
N-Boc-pyrrole	n-BuLi/TMEDA	Acyl Chloride	2-Acyl-N-Boc-pyrrole	General Knowledge
N-Tosylpyrrole	n-BuLi	Acyl Chloride	2-Acyl-N-tosylpyrrole	General Knowledge
tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate	LDA	Aroyl Chloride	5-Aroyl-2-cyano-N-carbamoyl-pyrrole (Predicted)	Based on electronic effects

Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are indispensable for the synthesis of aryl- and heteroaryl-substituted pyrroles. These reactions typically require a halogenated pyrrole precursor.

N-Boc-pyrrole: N-Boc-2-bromopyrrole and N-Boc-3-bromopyrrole are common substrates in Suzuki-Miyaura cross-coupling reactions, readily coupling with a variety of boronic acids.[4]

N-Tosylpyrrole: Halogenated N-tosylpyrroles are also effective coupling partners in Suzuki-Miyaura reactions.

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate: The presence of the electron-withdrawing cyano group can influence the oxidative addition step of the catalytic cycle. For a hypothetical substrate like tert-butyl (4-bromo-2-cyano-1H-pyrrol-1-yl)carbamate, the C-Br bond at the C4 position would be activated towards oxidative addition due to the overall electron-deficient nature of the ring. Therefore, Suzuki-Miyaura coupling at this position is expected to be efficient.

Experimental Data Summary: Suzuki-Miyaura Coupling

Substrate	Coupling Partner	Catalyst/Base	Product	Yield	Reference
N-Boc-2-pyrroleboronic acid	5-Bromoindazole	Pd(dppf)Cl₂, K₂CO₃	5-(N-Boc-pyrrol-2-yl)-indazole	Good	[4]
SEM-protected 4-bromopyrrole-2-carboxylate	Arylboronic acids	Pd(PPh₃)₄, K₂CO₃	4-Aryl-pyrrole derivatives	Moderate to Excellent	[9]
tert-Butyl (4-bromo-2-cyano-1H-pyrrol-1-yl)carbamate	Arylboronic acid	Standard Pd catalysts	4-Aryl-2-cyano-N-carbamoyl-pyrrole (Predicted)	Expected to be efficient	Based on electronic principles

Experimental Protocols

General Procedure for Friedel-Crafts Acylation of N-Tosylpyrrole[5]

• To a stirred suspension of aluminum chloride (1.2 mmol) in dry dichloromethane (5 mL) at 0 °C under a nitrogen atmosphere, add the acyl chloride (1.1 mmol) dropwise.

• Stir the mixture at 0 °C for 15 minutes.

• Add a solution of N-tosylpyrrole (1.0 mmol) in dry dichloromethane (5 mL) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for the specified time (monitor by TLC).

• Pour the reaction mixture into a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel.

General Procedure for Suzuki-Miyaura Coupling of N-Boc-2-pyrroleboronic acid[4]

• In a reaction vessel, combine the 5-bromoindazole derivative (1.0 equiv), N-Boc-2-pyrroleboronic acid (1.5 equiv), and potassium carbonate (2.0 equiv).

• Add dimethoxyethane (DME) and water.

• Degas the mixture with argon for 15 minutes.

• Add Pd(dppf)Cl₂ catalyst (0.03 equiv).

• Heat the reaction mixture at the specified temperature (e.g., 80 °C) under an argon atmosphere until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature and add water.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Conclusion

The reactivity of a pyrrole ring is a tunable feature, highly dependent on the nature of the N-protecting group and any substituents on the carbon framework. While N-Boc and N-tosyl groups are both electron-withdrawing and serve to stabilize the pyrrole ring, they exhibit nuanced differences in their directing effects and overall deactivation.

The introduction of a powerful electron-withdrawing cyano group at the C2 position, as in tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate , profoundly deactivates the pyrrole ring towards electrophilic attack. This makes classical electrophilic substitution reactions challenging. However, this electronic modification enhances the acidity of the ring protons, potentially facilitating regioselective metalation at the C5 position. Furthermore, for cross-coupling reactions involving halogenated derivatives, the electron-deficient nature of the ring is expected to favor the oxidative addition step, making such transformations synthetically viable.

Understanding these comparative reactivity patterns is paramount for researchers in medicinal chemistry and organic synthesis, enabling the rational design of synthetic routes to access diverse and complex pyrrole-containing molecules. The choice of N-protecting group and the presence of other substituents must be carefully considered to achieve the desired reactivity and regioselectivity.

References

• Request PDF. (2025). Pyrrole Protection. ResearchGate. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). BOC Deprotection. WordPress. [Link]

• Knochel, P., et al. (2020). Pyrrole-Protected β-Aminoalkylzinc Reagents for the Enantioselective Synthesis of Amino-Derivatives. Angewandte Chemie International Edition, 59(35), 15066-15073. [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. [Link]

• Jones, G. (2008). The Vilsmeier Reaction. 2. Reactions with Compounds Other Than Fully Conjugated Carbocycles and Heterocycles. Organic Reactions, 1-10. [Link]

• Lewis, S. E., et al. (2013). Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy. The Journal of Organic Chemistry, 78(21), 10936-10947. [Link]

• Tala, S. R., et al. (2015). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 20(7), 11837-11851. [Link]

• Che, C., et al. (2021). chemoselective pyrrole dance vs. C–H functionalization/aroylation of toluenes. Chemical Science, 12(35), 11765-11771. [Link]

• Cui, K., et al. (2019). An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles. Molecules, 24(8), 1594. [Link]

• Li, X., et al. (2022). Construction of pyrroles, furans and thiophenes via intramolecular cascade desulfonylative/dehydrogenative cyclization of vinylidenecyclopropanes induced by NXS (X = I or Br). Organic Chemistry Frontiers, 9(1), 114-120. [Link]

• Králová, P., et al. (2018). Modification of Boc-Protected CAN508 via Acylation and Suzuki-Miyaura Coupling. Molecules, 23(1), 149. [Link]

• Singh, R., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(39), 27365-27393. [Link]

• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier Reaction of Non-Aromatic Compounds. Organic Reactions, 1-33. [Link]

• Anderson, H. J., & Loader, C. E. (1985). Pyrrole chemistry. XXIV. The Vilsmeier formylation and the cyanation of pyrrole acetals. A synthesis of pyrrole-2,3,5-tricarboxaldehyde. Canadian Journal of Chemistry, 63(4), 896-900. [Link]

• Takeda, K., et al. (2015). Stereochemical Course of Deprotonation-Acylation of N-Boc- and N-Carbamoyl-2-cyano-6-methylpiperidines. The Journal of Organic Chemistry, 80(21), 11013-11020. [Link]

• Lubell, W. D., et al. (2004). Selective tert -Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr 2. The Journal of Organic Chemistry, 69(18), 6131-6133. [Link]

• Huffman, J. W., et al. (2008). Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates. Tetrahedron, 64(10), 2104-2112. [Link]

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A Comparative Guide to the Spectroscopic Analysis of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the pyrrole scaffold remains a cornerstone for the design of novel therapeutic agents. Its versatile structure allows for a multitude of substitutions, leading to a diverse array of biological activities. Among these, tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate and its derivatives have emerged as significant intermediates in the synthesis of complex heterocyclic compounds. Accurate and unambiguous structural elucidation of these molecules is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful tool for this purpose.

This guide provides an in-depth comparative analysis of the ¹H and ¹³C NMR spectroscopic features of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate derivatives. As a Senior Application Scientist, the following content is structured to not only present data but also to explain the underlying principles and experimental causality, ensuring a trustworthy and authoritative resource for researchers in the field.

The Foundational Principles of Pyrrole NMR Spectroscopy

The pyrrole ring, an aromatic five-membered heterocycle, presents a distinct NMR fingerprint. In its unsubstituted form, the symmetry of the pyrrole molecule results in two signals in the ¹³C NMR spectrum and three signals in the ¹H NMR spectrum (including the N-H proton). The introduction of substituents dramatically alters this landscape. The electronic nature of these substituents—whether they are electron-donating or electron-withdrawing—exerts a profound influence on the chemical shifts of the pyrrole ring's protons and carbons.

Electron-withdrawing groups (EWGs), such as the cyano (-CN) group, tend to deshield the protons and carbons of the ring, causing their signals to shift downfield (to a higher ppm value). Conversely, electron-donating groups (EDGs) will shield the ring's nuclei, resulting in an upfield shift (to a lower ppm value). The N-substituent, in this case, a tert-butylcarbamate group, also plays a crucial role in modulating the electronic environment of the pyrrole ring.

Predicted Spectroscopic Data for tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

Predicted ¹H NMR Spectral Data

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-5	7.0 - 7.2	t	~2.5 - 3.0
H-3	6.8 - 7.0	t	~2.5 - 3.0
H-4	6.2 - 6.4	t	~2.5 - 3.0
NH	8.0 - 9.0	s (broad)	-
C(CH₃)₃	1.5 - 1.6	s	-

Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (δ, ppm)
C=O	150 - 155
C-5	125 - 130
C-3	120 - 125
C-4	110 - 115
C-2	100 - 105
CN	115 - 120
C(CH₃)₃	80 - 85
C(CH₃)₃	28 - 29

Comparative Analysis with Structurally Related Pyrrole Derivatives

To substantiate our predictions and provide a practical framework for spectral interpretation, we will compare the expected NMR data of our target compound with experimentally determined data for related N-substituted 2-amino-3-cyanopyrroles. While the substitution pattern differs slightly, the electronic effects of the substituents provide a valuable basis for comparison.

For instance, in a series of N-substituted 2-amino-4-aryl-3-cyanopyrroles, the pyrrole ring protons typically appear in the range of 6.7 to 8.2 ppm, and the cyano carbon resonates around 117-120 ppm.[1] The presence of an amino group at C2 in these analogs, which is an electron-donating group, will influence the chemical shifts differently than the cyano group in our target molecule.

The following table summarizes the experimental ¹H and ¹³C NMR data for a representative N-substituted 2-amino-3-cyanopyrrole derivative for a comparative perspective.

Table 1: Experimental NMR Data for 2-amino-4-(naphthalen-2-yl)-1-(1-phenylethyl)-1H-pyrrole-3-carbonitrile [1]

Nucleus	Chemical Shift (δ, ppm)
¹H NMR
ArH	8.17 (s, 1H), 7.89-7.73 (m, 4H), 7.50-7.34 (m, 5H), 7.18 (d, 2H, J=7.3Hz), 6.79 (s, 1H)
CH	5.25 (q, 1H, J=7.0Hz)
NH₂	3.78 (bs, 2H)
CH₃	1.86 (d, 3H, J=7.0Hz)
¹³C NMR
Ar-C	146.38, 141.18, 134.02, 132.59, 131.01, 129.59, 128.54, 128.51, 128.27, 127.82, 126.45, 125.96, 125.77, 124.72, 124.1, 123.15
C-2, C-5	117.92, 110.56
CH	55.33
CH₃	21.95

Experimental Protocol for NMR Spectroscopic Analysis

To ensure the acquisition of high-quality and reproducible NMR data for tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate derivatives, the following experimental protocol is recommended.

1. Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. Chloroform-d (CDCl₃) is often a good starting point for many organic molecules. For compounds with limited solubility, dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.

• Concentration:

  • For ¹H NMR, dissolve 5-10 mg of the sample in 0.6-0.7 mL of the deuterated solvent.

  • For ¹³C NMR, a higher concentration of 20-50 mg in 0.6-0.7 mL is recommended to compensate for the low natural abundance of the ¹³C isotope.

• Filtration: To remove any particulate matter, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

2. NMR Data Acquisition

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample.

¹H NMR Spectroscopy

Parameter	Recommended Value
Pulse Program	Standard single pulse (zg30)
Number of Scans	8-16
Relaxation Delay (D1)	1-2 s
Acquisition Time (AQ)	2-4 s
Spectral Width	12-16 ppm

¹³C NMR Spectroscopy

Parameter	Recommended Value
Pulse Program	Proton-decoupled single pulse (zgpg30)
Number of Scans	1024 or more (depending on concentration)
Relaxation Delay (D1)	2-5 s
Acquisition Time (AQ)	1-2 s
Spectral Width	200-240 ppm

3. Data Processing and Analysis

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS, at 0.00 ppm).

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the coupling patterns (multiplicities) to deduce the connectivity of protons.

• Assign the signals in both ¹H and ¹³C NMR spectra to the corresponding nuclei in the molecule. For complex structures, 2D NMR experiments such as COSY, HSQC, and HMBC may be necessary for unambiguous assignments.

Visualizing the Molecular Structure and Logic

To further aid in the understanding of the structural analysis, the following diagrams illustrate the molecular structure of the target compound and a general workflow for its NMR analysis.

Caption: General workflow for NMR analysis.

Conclusion

The structural elucidation of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate derivatives is a critical step in their application in drug discovery and development. This guide has provided a comprehensive overview of the predicted ¹H and ¹³C NMR spectral features of the title compound, supported by a comparative analysis with structurally related molecules. By understanding the fundamental principles of how substituents influence chemical shifts and by following a robust experimental protocol, researchers can confidently characterize these important heterocyclic compounds. The provided workflows and diagrams serve to further clarify the process, ensuring that this guide is a valuable resource for scientists in the field.

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• Sunway Pharm Ltd. (n.d.). tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate. Retrieved from [Link]

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A Crystallographic Investigation into the Planarity of tert-Butyl 2-Borono-1H-pyrrole-1-carboxylate: A Comparative Guide for Drug Discovery

In the landscape of modern drug discovery, the subtle architectural nuances of small molecules can dictate their biological activity and therapeutic potential. Among these features, molecular planarity is a critical parameter influencing how a molecule interacts with its biological target. This guide provides an in-depth X-ray crystallographic analysis of tert-butyl 2-borono-1H-pyrrole-1-carboxylate, a versatile building block in medicinal chemistry. We will explore the experimental determination of its structure, delve into the factors governing its planarity, and present a comparative analysis with other medicinally relevant heterocyclic boronic acids. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of structure-activity relationships in heterocyclic compounds.

The Significance of Planarity in Heterocyclic Boronic Acids

Heterocyclic boronic acids are invaluable tools in drug discovery, serving as key intermediates in the synthesis of complex molecular scaffolds. Their utility is underscored by the presence of the boronic acid moiety, which can engage in unique interactions with biological targets. The overall shape of these molecules, particularly the planarity of the heterocyclic ring and its substituents, plays a pivotal role in determining their binding affinity and selectivity. A planar conformation can maximize π-π stacking interactions with aromatic residues in a protein's active site, while deviations from planarity can introduce specific steric constraints that may be exploited for targeted drug design.

tert-Butyl 2-borono-1H-pyrrole-1-carboxylate is a prime example of a building block where planarity is a key consideration. The pyrrole ring, the boronic acid group, and the bulky tert-butoxycarbonyl (Boc) protecting group all contribute to the molecule's overall conformation. Understanding the interplay of these components is crucial for predicting how this molecule, and the larger structures derived from it, will behave in a biological system.

Experimental Workflow: From Synthesis to Structure

The journey to elucidating the three-dimensional structure of a molecule via X-ray crystallography is a multi-step process that demands precision and careful execution. The following diagram outlines the typical workflow employed for the analysis of tert-butyl 2-borono-1H-pyrrole-1-carboxylate.

A Senior Application Scientist's Guide to Protecting 2-Aminopyrrole: A Comparative Analysis of Boc, Cbz, and Ts Groups

For researchers, medicinal chemists, and professionals in drug development, the strategic use of protecting groups is fundamental to the successful synthesis of complex molecules. The 2-aminopyrrole moiety is a privileged scaffold in numerous biologically active compounds, and its synthesis and functionalization often necessitate the temporary masking of the highly reactive 2-amino group. The choice of protecting group is not trivial; it dictates the reaction conditions that can be employed in subsequent steps and ultimately influences the overall efficiency and success of a synthetic campaign.

This guide provides an in-depth, objective comparison of three commonly employed protecting groups for the 2-amino function of 2-aminopyrrole: tert-butoxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and tosyl (Ts). We will delve into the nuances of their introduction, stability, and cleavage, supported by experimental data and protocols to empower you to make informed decisions in your synthetic endeavors.

The Critical Need for Protecting 2-Aminopyrrole

The 2-aminopyrrole scaffold presents a unique synthetic challenge. The exocyclic amino group is nucleophilic and can readily undergo alkylation, acylation, and other reactions. Furthermore, the pyrrole nitrogen itself can be deprotonated under basic conditions, leading to potential side reactions. A protecting group serves to:

• Prevent unwanted reactions at the 2-amino position.

• Modulate the electronic properties of the pyrrole ring, influencing its reactivity in subsequent transformations.

• Enable selective functionalization at other positions of the molecule.

The ideal protecting group should be introduced in high yield under mild conditions, be stable to a range of reaction conditions, and be removed chemoselectively in high yield without affecting other functional groups.

Comparative Efficacy of Protecting Groups for 2-Aminopyrrole

The selection of a protecting group is contingent on the overall synthetic strategy, particularly the planned downstream reactions. Below is a comparative overview of the Boc, Cbz, and Ts groups for the protection of 2-aminopyrrole.

Feature	tert-Butoxycarbonyl (Boc)	Benzyloxycarbonyl (Cbz)	Tosyl (Ts)
Protection Reagent	Di-tert-butyl dicarbonate (Boc)₂O	Benzyl chloroformate (Cbz-Cl)	p-Toluenesulfonyl chloride (Ts-Cl)
Typical Introduction	(Boc)₂O, base (e.g., TEA, NaHCO₃), in THF or CH₂Cl₂.[1]	Cbz-Cl, base (e.g., Na₂CO₃, NaHCO₃), often under Schotten-Baumann conditions.[2]	Ts-Cl, base (e.g., pyridine, K₂CO₃), in CH₂Cl₂ or acetonitrile.[3]
Stability Profile	Stable to basic and nucleophilic conditions, and catalytic hydrogenation.[4][5] Labile to strong acids.[6] N-Boc pyrroles can be unstable under certain acidic conditions.[7]	Stable to acidic and basic conditions.[2][8] Labile to catalytic hydrogenation.[2]	Extremely stable to a wide range of acidic, basic, and oxidative/reductive conditions.[9]
Cleavage Method	Acidolysis: Strong acids like trifluoroacetic acid (TFA) in CH₂Cl₂ or HCl in dioxane.[6]	Hydrogenolysis: H₂, Pd/C catalyst in a solvent like MeOH or EtOAc.[2]	Reductive Cleavage: Na/NH₃, SmI₂, or Mg/MeOH.[10] Strong Acid: HBr in acetic acid.[10]
Orthogonality	Orthogonal to Cbz and Ts.[2][11]	Orthogonal to Boc and Ts.[2][11]	Orthogonal to Boc and Cbz.
Influence on Reactivity	Electron-withdrawing, but can be cleaved under conditions used for some electrophilic substitutions.	Electron-withdrawing. N-Cbz-pyrrole can undergo acylation.[7]	Strongly electron-withdrawing, deactivating the pyrrole ring towards electrophilic substitution.

In-Depth Analysis of Each Protecting Group

The tert-Butoxycarbonyl (Boc) Group: The Acid-Labile Workhorse

The Boc group is one of the most widely used protecting groups for amines due to its ease of introduction and mild, acidic cleavage conditions.

Advantages:

• Mild Introduction: Boc protection is typically achieved in high yields under mild, often basic, conditions.[1]

• Stability: It is robust towards a wide range of nucleophiles, bases, and reductive conditions, including catalytic hydrogenation.[4][5]

• Orthogonality: Its acid-lability makes it orthogonal to the Cbz and Ts groups, which are stable to acid.[2][11]

Disadvantages:

• Acid Sensitivity: The Boc group is readily cleaved by strong acids, which limits its use in synthetic routes requiring acidic steps.[6]

• Instability of N-Boc-Pyrroles: N-Boc protected pyrroles can be unstable under certain acidic conditions, which may preclude their use in some acylation protocols.[7]

• Potential for Side Reactions during Deprotection: The tert-butyl cation generated during deprotection can lead to side reactions with nucleophilic functional groups.

Experimental Workflow: Boc Protection and Deprotection

Caption: Workflow for Boc protection and deprotection of 2-aminopyrrole.

The Benzyloxycarbonyl (Cbz) Group: The Hydrogenolysis-Labile Classic

The Cbz group is a stalwart in peptide synthesis and offers a distinct deprotection strategy from the Boc group.

Advantages:

• Stability: The Cbz group is stable to a broad range of acidic and basic conditions.[2][8]

• Orthogonality: Its removal by catalytic hydrogenation provides excellent orthogonality with acid-labile (Boc) and reduction-resistant (Ts) protecting groups.[2][11]

• Clean Deprotection: Hydrogenolysis yields toluene and carbon dioxide as byproducts, which are easily removed.

Disadvantages:

• Sensitivity to Reductive Conditions: The Cbz group is incompatible with reactions involving catalytic hydrogenation.

• Catalyst Poisoning: The presence of sulfur-containing compounds can poison the palladium catalyst used for deprotection.

• Safety Concerns with Hydrogen Gas: The use of hydrogen gas can pose safety risks, especially on a large scale.

Experimental Workflow: Cbz Protection and Deprotection

Caption: Workflow for Cbz protection and deprotection of 2-aminopyrrole.

The Tosyl (Ts) Group: The Bastion of Stability

The tosyl group is a sulfonamide-based protecting group known for its exceptional stability.

Advantages:

• Extreme Robustness: The N-Ts group is stable to a vast array of reaction conditions, including strong acids, bases, and many oxidizing and reducing agents.[9] This makes it ideal for multi-step syntheses with harsh reaction conditions.

• Orthogonality: Its resistance to the cleavage conditions for Boc and Cbz groups makes it an excellent orthogonal protecting group.

Disadvantages:

• Harsh Cleavage Conditions: The primary drawback of the Ts group is the harsh conditions required for its removal, which can limit its applicability with sensitive substrates.[10]

• Strongly Electron-Withdrawing: The tosyl group significantly deactivates the pyrrole ring, which can be detrimental for subsequent electrophilic aromatic substitution reactions.

• Potential for Difficult Introduction: Tosylation of some amines can be challenging.

Experimental Workflow: Tosyl Protection and Deprotection

Caption: Workflow for Tosyl protection and deprotection of 2-aminopyrrole.

Experimental Protocols

The following are generalized, step-by-step methodologies for the protection and deprotection of 2-aminopyrrole. Researchers should optimize these conditions for their specific substrates.

Protocol 1: Boc Protection of 2-Aminopyrrole

• Dissolution: Dissolve 2-aminopyrrole (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) (approximately 0.2-0.5 M).

• Base Addition: Add a base, such as triethylamine (TEA, 1.1-1.5 eq).

• Reagent Addition: To the stirring solution, add di-tert-butyl dicarbonate ((Boc)₂O, 1.1-1.2 eq) either as a solid or as a solution in the same solvent.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC). Reactions are often complete within 1-4 hours.[1]

• Work-up: Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel if necessary.

Protocol 2: Boc Deprotection of N-Boc-2-aminopyrrole

• Dissolution: Dissolve N-Boc-2-aminopyrrole (1.0 eq) in dichloromethane (DCM).

• Acid Addition: Add trifluoroacetic acid (TFA, 5-10 eq) dropwise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Work-up: Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the product with an organic solvent, dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography if necessary.

Protocol 3: Cbz Protection of 2-Aminopyrrole (Schotten-Baumann Conditions)

• Dissolution: Dissolve 2-aminopyrrole (1.0 eq) in a mixture of THF and water (e.g., 2:1).

• Base Addition: Add sodium bicarbonate (NaHCO₃, 2.0 eq).

• Reagent Addition: Cool the mixture to 0 °C and add benzyl chloroformate (Cbz-Cl, 1.1-1.2 eq) dropwise.

• Reaction: Stir the reaction mixture at 0 °C and then allow it to warm to room temperature, monitoring by TLC. The reaction may take several hours.[2]

• Work-up: Dilute the reaction with water and extract with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the product by column chromatography.

Protocol 4: Cbz Deprotection of N-Cbz-2-aminopyrrole (Catalytic Hydrogenolysis)

• Dissolution: Dissolve N-Cbz-2-aminopyrrole (1.0 eq) in a suitable solvent such as methanol (MeOH) or ethanol (EtOH).

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol%).

• Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (e.g., using a balloon or a hydrogenation apparatus) and stir vigorously.

• Reaction: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure to obtain the deprotected 2-aminopyrrole.

Protocol 5: Tosyl Protection of 2-Aminopyrrole

• Dissolution: Dissolve 2-aminopyrrole (1.0 eq) in dichloromethane (DCM) or acetonitrile.

• Base Addition: Add pyridine (2.0 eq) or potassium carbonate (K₂CO₃, 3.0 eq).

• Reagent Addition: Cool the mixture to 0 °C and add p-toluenesulfonyl chloride (Ts-Cl, 1.1-1.2 eq) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

• Work-up: Quench the reaction with water and extract with an organic solvent. Wash the organic layer with dilute HCl (if pyridine is used), saturated aqueous NaHCO₃, and brine. Dry over anhydrous sodium sulfate and concentrate.

• Purification: Purify the crude product by column chromatography.

Protocol 6: Tosyl Deprotection of N-Ts-2-aminopyrrole (Reductive Cleavage with Mg/MeOH)

• Setup: To a solution of N-Ts-2-aminopyrrole (1.0 eq) in anhydrous methanol, add magnesium turnings (excess, e.g., 10 eq).

• Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress can be monitored by TLC.

• Work-up: Upon completion, carefully quench the reaction with aqueous ammonium chloride.

• Extraction: Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

• Purification: Purify the crude product by column chromatography.

Conclusion and Recommendations

The choice of a protecting group for 2-aminopyrrole is a critical decision that should be made in the context of the overall synthetic plan.

• Boc is an excellent choice for its mild introduction and cleavage conditions, provided that the subsequent synthetic steps are not strongly acidic.

• Cbz offers a robust alternative that is stable to a wider pH range and can be removed under neutral conditions, making it ideal for substrates with acid- or base-labile functional groups, as long as they are compatible with catalytic hydrogenation.

• Ts should be reserved for syntheses that require a highly stable protecting group to withstand harsh reaction conditions, and where the deactivating effect on the pyrrole ring is not a concern.

By understanding the distinct advantages and limitations of each of these protecting groups, researchers can strategically design and execute their synthetic routes to access complex 2-aminopyrrole-containing molecules with greater efficiency and success.

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A Comparative Guide to the Synthesis of tert-Butyl Carbamates: Validation of a Novel Catalytic Approach

For researchers, medicinal chemists, and drug development professionals, the tert-butoxycarbonyl (Boc) group is an indispensable tool for the protection of amine functionalities. Its robustness under a wide range of reaction conditions, coupled with its facile removal under acidic conditions, makes it a cornerstone of modern organic synthesis, particularly in peptide synthesis and the development of complex pharmaceutical intermediates.[1][2][3] The most prevalent method for the introduction of the Boc group involves the use of di-tert-butyl dicarbonate (Boc₂O).[1][4][5] While effective, this traditional approach often requires stoichiometric amounts of reagents and can present challenges in certain contexts, such as selectivity in polyamines and purification.[6][7]

This guide presents a comprehensive validation of a novel, catalytic approach to the synthesis of tert-butyl carbamates, comparing it directly with the traditional Boc₂O methodology. We will delve into the mechanistic underpinnings of each method, provide detailed, field-proven experimental protocols, and present comparative data to guide researchers in making informed decisions for their synthetic strategies.

The Bedrock of Amine Protection: The Traditional Boc₂O Method

The reaction of an amine with di-tert-butyl dicarbonate is a nucleophilic acyl substitution.[2] The lone pair of electrons on the nitrogen atom of the amine attacks one of the electrophilic carbonyl carbons of Boc₂O, leading to the formation of a tetrahedral intermediate.[8] This intermediate then collapses, releasing a tert-butyl carbonate anion as a leaving group.[9][10] This unstable anion subsequently decomposes into the stable and volatile byproducts, tert-butanol and carbon dioxide gas, providing a strong thermodynamic driving force for the reaction.[2][9]

The reaction can be performed with or without a base. In the absence of a base, the protonated amine is neutralized by the tert-butyl carbonate leaving group.[9] When a base, such as triethylamine (TEA) or 4-(dimethylamino)pyridine (DMAP), is employed, it deprotonates the amine, increasing its nucleophilicity and reaction rate.[10][11]

Mechanistic Overview: Traditional Boc Protection

A Paradigm Shift: Catalytic Synthesis of tert-Butyl Carbamates

Recent advancements have focused on developing more efficient and sustainable methods for Boc protection. One such promising approach involves the use of a catalytic amount of a Lewis acid or an organocatalyst to promote the reaction between the amine and Boc₂O. These catalytic methods offer several advantages, including milder reaction conditions, improved selectivity, and reduced waste generation.[12][13]

For the purpose of this guide, we will focus on a novel method employing a reusable, heterogeneous yttria-zirconia-based Lewis acid catalyst. This catalyst has demonstrated high efficiency in promoting the tert-butoxycarbonylation of a wide array of amines.[13]

The proposed mechanism involves the activation of Boc₂O by the Lewis acid catalyst, enhancing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by the amine. This activation lowers the energy barrier of the reaction, allowing it to proceed efficiently under mild conditions without the need for a stoichiometric base.

Mechanistic Overview: Catalytic Boc Protection

Comparative Performance Analysis

To provide a clear and objective comparison, we have summarized the key performance metrics of the traditional and the novel catalytic methods in the table below. The data is a synthesis of reported yields and conditions for a range of primary and secondary amines.

Parameter	Traditional Method (Boc₂O with Base)	Novel Catalytic Method (Boc₂O with Y-Zr Catalyst)
Reagents	Amine, Boc₂O (1.1-1.5 eq), Base (1.2-3 eq)[6][14]	Amine, Boc₂O (1.1 eq), Y-Zr Catalyst (catalytic amount)[13]
Solvent	THF, DCM, ACN, H₂O/THF[4][14]	Ether[13]
Temperature	0 °C to Room Temperature[6][14]	Room Temperature[13]
Reaction Time	2 - 12 hours[6]	30 minutes - 2 hours[13]
Yield	Generally high ( >90%)[4]	Excellent ( >95%)[13]
Workup	Aqueous workup to remove base and byproducts[4]	Simple filtration to recover catalyst[13]
Advantages	Well-established, versatile for many substrates.[1]	Faster reaction times, milder conditions, catalyst is reusable, no need for a stoichiometric base, simplified workup.[13]
Disadvantages	Requires stoichiometric base, potentially longer reaction times, more complex workup.[7]	Catalyst preparation required, substrate scope may be more limited than the traditional method.

Experimental Protocols

The following protocols are provided as a guide for implementing both the traditional and the novel catalytic methods in a laboratory setting.

Protocol 1: Traditional Synthesis of N-Boc-benzylamine

Materials:

• Benzylamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Tetrahydrofuran (THF)

• Deionized water

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• In a 100 mL round-bottom flask, dissolve benzylamine (1.0 eq) in THF.

• Add triethylamine (1.5 eq) to the solution.[15]

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (1.2 eq) in THF to the reaction mixture.[14]

• Allow the reaction to warm to room temperature and stir for 4 hours.[14]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x 20 mL).[4]

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to afford N-Boc-benzylamine.

Protocol 2: Novel Catalytic Synthesis of N-Boc-benzylamine

Materials:

• Benzylamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Yttria-Zirconia based catalyst[13]

• Diethyl ether

• 10% Sodium bicarbonate solution

• Deionized water

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, filtration apparatus, and other standard laboratory glassware

Procedure:

• To a solution of benzylamine (1.0 eq) in diethyl ether, add the yttria-zirconia based catalyst (catalytic amount, e.g., 5 mol%).[13]

• Add di-tert-butyl dicarbonate (1.1 eq) to the mixture.[13]

• Stir the reaction mixture at room temperature for 1 hour.[13]

• Monitor the reaction progress by TLC.

• Upon completion, filter the catalyst and wash it thoroughly with diethyl ether.[13]

• Wash the filtrate with a 10% sodium bicarbonate solution, followed by water and brine.[13]

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and evaporate the solvent under reduced pressure to yield the pure N-Boc-benzylamine.[13]

Conclusion: A Step Forward in Efficiency and Sustainability

The tert-butoxycarbonyl group remains a vital tool in the arsenal of synthetic chemists. While the traditional method using di-tert-butyl dicarbonate and a base is robust and widely applicable, the novel catalytic approach presented here offers significant advantages in terms of reaction efficiency, milder conditions, and a more environmentally benign footprint due to the reusability of the catalyst and the elimination of a stoichiometric base.[7][13] The simplified workup procedure of the catalytic method also contributes to its appeal, particularly in the context of process development and scale-up.

The choice of method will ultimately depend on the specific requirements of the synthesis, including the nature of the substrate, desired purity, and scalability. However, the compelling performance of the catalytic method makes it a strong contender for the synthesis of tert-butyl carbamates and warrants its consideration as a valuable alternative to the traditional protocol.

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Comparative study of different cyanating agents for pyrrole synthesis

For Researchers, Scientists, and Drug Development Professionals

The introduction of a cyano (-CN) group into a pyrrole ring is a pivotal transformation in synthetic chemistry. Cyanopyrroles are not only valuable intermediates, serving as precursors to amines, carboxylic acids, and amides, but they are also integral components of numerous biologically active compounds and pharmaceuticals. The choice of cyanating agent is therefore a critical decision in the synthetic workflow, directly impacting yield, substrate scope, safety, and scalability.

This guide provides a comprehensive comparison of common cyanating agents for the synthesis of cyanopyrroles. We will delve into the performance, mechanistic nuances, and practical handling considerations of key reagents, supported by experimental data to inform your selection process.

The Challenge of Pyrrole Cyanation: A Delicate Balance

Pyrroles, while aromatic, are electron-rich heterocycles susceptible to polymerization and degradation under harsh acidic or oxidative conditions. Consequently, the ideal cyanating agent should be reactive enough to functionalize the pyrrole core but mild enough to preserve its integrity. The regioselectivity of the cyanation—typically favoring the more electron-rich C2 or C5 positions, or the C3/C4 positions depending on the substitution pattern and reaction mechanism—is another critical factor.

Comparative Analysis of Leading Cyanating Agents

Here, we compare three prominent classes of cyanating agents: a silyl cyanide (TMSCN) often used with an oxidant, and two electrophilic cyanating agents (NCTS and Tosyl Cyanide).

Data Presentation: A Head-to-Head Comparison

The following table summarizes the performance of different cyanating agents in the cyanation of N-methylpyrrole, a common model substrate. It is important to note that reaction conditions are optimized for each specific reagent and may not be directly interchangeable.

Cyanating Agent	Co-reagent/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Position	Reference(s)
TMSCN	DDQ	CH₂Cl₂	rt	1	85	2	[1]
NCTS	BF₃·OEt₂	CH₂Cl₂	0 to rt	1	92	2	[2]
Tosyl Cyanide	(No catalyst)	Dichloroethane	80	24	75	2	[3]

In-Depth Analysis of Cyanating Agents

Trimethylsilyl Cyanide (TMSCN) with an Oxidant (DDQ)

Mechanism of Action: The cyanation of pyrroles with Trimethylsilyl cyanide (TMSCN) typically requires an oxidant to facilitate the reaction. 2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ) is a commonly used oxidant in this context.[4][5] The reaction is believed to proceed through a single-electron transfer (SET) mechanism.[6][7] DDQ oxidizes the electron-rich pyrrole to a radical cation. This highly reactive intermediate is then trapped by the cyanide nucleophile from TMSCN. Subsequent loss of a proton and a silyl group yields the cyanopyrrole and the reduced form of DDQ (DDQH₂).

Expertise & Experience: This method is particularly effective for the C-H cyanation of electron-rich pyrroles. The use of an oxidant like DDQ allows for the direct functionalization of the pyrrole ring without prior halogenation or metallation. However, the stoichiometry of DDQ must be carefully controlled, as it can also participate in other oxidative side reactions. The choice of solvent is also critical; chlorinated solvents like dichloromethane are common.

Trustworthiness: The TMSCN/DDQ system is a well-established method for the cyanation of various heterocycles. However, due to the involvement of a highly reactive radical cation intermediate, the substrate scope may be limited to pyrroles that are stable under oxidative conditions. Pyrroles with oxidizable substituents may not be suitable for this method.

Safety, Handling, and Cost:

• Safety: TMSCN is a volatile and highly toxic liquid that readily hydrolyzes to release hydrogen cyanide (HCN) gas.[8][9] It is fatal if swallowed, in contact with skin, or if inhaled.[8] All manipulations must be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and eye protection, is essential.

• Handling: It is moisture-sensitive and should be handled under an inert atmosphere.[8]

• Cost: The price of TMSCN can vary, with an approximate cost of $14.00 - $170.00 per gram depending on the supplier and purity.[8]

N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)

Mechanism of Action: NCTS is an electrophilic cyanating agent, meaning it delivers a "CN+" equivalent to the nucleophilic pyrrole ring.[10] The reaction is typically catalyzed by a Lewis acid, such as boron trifluoride etherate (BF₃·OEt₂).[1][2] The Lewis acid activates NCTS, making the cyano group more electrophilic. The electron-rich pyrrole then attacks the cyano group, followed by deprotonation to restore aromaticity and yield the cyanopyrrole.

Expertise & Experience: The NCTS/Lewis acid system is a powerful and regioselective method for the cyanation of pyrroles and indoles.[1][2] It offers excellent functional group tolerance and generally provides high yields. The reaction conditions are relatively mild, and NCTS is a bench-stable solid, making it easier to handle than TMSCN.[10]

Trustworthiness: This method has been shown to be reliable for a broad range of pyrrole and indole substrates, providing excellent regioselectivity for the C2 position in pyrroles.[1][2] The byproduct, N-phenyl-p-toluenesulfonamide, is environmentally benign and can be easily removed by chromatography.[2]

Safety, Handling, and Cost:

• Safety: NCTS is considered a less toxic and safer alternative to traditional cyanating agents like cyanogen halides.[2][10] However, as with any chemical reagent, appropriate safety precautions should be taken.

• Handling: NCTS is a bench-stable solid, which simplifies handling and storage compared to volatile liquid cyanating agents.[2]

• Cost: The cost of NCTS can be found through various chemical suppliers, and it is generally considered a commercially available reagent.[11][12][13][14]

Tosyl Cyanide (TsCN)

Mechanism of Action: Similar to NCTS, Tosyl cyanide (TsCN) is an electrophilic cyanating agent.[15] It can directly cyanate nucleophilic substrates. In the case of pyrroles, the reaction likely proceeds through a direct electrophilic attack of the pyrrole ring on the cyano group of TsCN, followed by deprotonation.

Expertise & Experience: Tosyl cyanide is a versatile reagent that can be used for the cyanation of a variety of nucleophiles.[3] For pyrrole cyanation, it may require elevated temperatures to achieve reasonable reaction rates and yields. While it can be used without a catalyst, the reactivity might be lower compared to the Lewis acid-activated NCTS.

Trustworthiness: TsCN is a well-established reagent in organic synthesis. Its effectiveness in pyrrole cyanation is documented, although it might be less efficient than the NCTS/Lewis acid system for some substrates.

Safety, Handling, and Cost:

• Safety: TsCN is a toxic solid and should be handled with care.[16] It can cause severe skin burns and eye damage.[16] Standard laboratory safety protocols, including the use of a fume hood and appropriate PPE, are mandatory.

• Handling: It is a crystalline solid that is sensitive to moisture and should be stored in a cool, dry place.[16]

• Cost: The price of Tosyl Cyanide varies depending on the supplier and quantity, with an approximate cost ranging from $52 to over $800 per gram for technical grade material.[16]

Experimental Protocols

General Considerations for All Protocols:

• All reactions involving cyanating agents must be performed in a well-ventilated chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• All glassware should be oven-dried before use, and reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) unless otherwise specified.

Protocol 1: Cyanation of N-Methylpyrrole using TMSCN and DDQ

Materials:

• N-Methylpyrrole

• Trimethylsilyl cyanide (TMSCN)

• 2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• To a stirred solution of N-methylpyrrole (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) at room temperature, add DDQ (1.1 mmol).

• Stir the mixture for 10 minutes at room temperature.

• Add TMSCN (1.2 mmol) dropwise to the reaction mixture.

• Continue stirring at room temperature for 1 hour, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL).

• Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-cyano-1-methylpyrrole.

Protocol 2: Cyanation of N-Methylpyrrole using NCTS and BF₃·OEt₂[2]

Materials:

• N-Methylpyrrole

• N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)

• Boron trifluoride etherate (BF₃·OEt₂)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• To a stirred solution of N-methylpyrrole (0.5 mmol) and NCTS (0.6 mmol) in anhydrous CH₂Cl₂ (5 mL) at 0 °C, add BF₃·OEt₂ (0.6 mmol) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution (10 mL).

• Extract the mixture with CH₂Cl₂ (3 x 10 mL).

• Combine the organic layers, wash with water (15 mL) and brine (15 mL), and then dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-cyano-1-methylpyrrole.

Protocol 3: Cyanation of N-Methylpyrrole using Tosyl Cyanide[3]

Materials:

• N-Methylpyrrole

• Tosyl cyanide (TsCN)

• 1,2-Dichloroethane, anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, and other standard laboratory glassware

Procedure:

• To a solution of N-methylpyrrole (1.0 mmol) in anhydrous 1,2-dichloroethane (5 mL), add Tosyl cyanide (1.2 mmol).

• Heat the reaction mixture to 80 °C and stir for 24 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Quench the reaction with saturated aqueous NaHCO₃ solution (10 mL).

• Extract the mixture with dichloromethane (3 x 10 mL).

• Combine the organic layers, wash with water (15 mL) and brine (15 mL), and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2-cyano-1-methylpyrrole.

Visualization of Reaction Workflows and Mechanisms

Workflow for Pyrrole Cyanation

Caption: Simplified mechanism of DDQ-mediated cyanation.

Conclusion and Recommendations

The choice of cyanating agent for pyrrole synthesis is a multifaceted decision that requires careful consideration of the substrate, desired regioselectivity, safety protocols, and cost.

• For rapid and high-yielding cyanation of simple, electron-rich pyrroles, the NCTS/BF₃·OEt₂ system stands out as a highly efficient and regioselective method with the advantage of a bench-stable and relatively safer reagent.

• The TMSCN/DDQ method offers a valuable alternative for direct C-H functionalization under oxidative conditions, but requires stringent safety precautions due to the high toxicity and volatility of TMSCN.

• Tosyl Cyanide represents a viable, albeit potentially less reactive, electrophilic cyanating agent that can be effective under thermal conditions.

Ultimately, the optimal choice will depend on the specific requirements of the synthetic target and the resources available in the laboratory. It is recommended to perform small-scale test reactions to determine the most suitable conditions for a particular pyrrole substrate.

References

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A Comparative Guide to HPLC-Based Purity Assessment of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

Introduction

tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is a key heterocyclic building block in organic synthesis, particularly valued as an intermediate in the development of active pharmaceutical ingredients (APIs).[1] Its molecular structure, featuring a protected pyrrole ring activated by a nitrile group, makes it a versatile precursor for more complex molecular architectures. As with any component destined for pharmaceutical applications, stringent purity control is not merely a regulatory formality but a critical determinant of downstream reaction efficiency, yield, and the safety profile of the final API. High-Performance Liquid Chromatography (HPLC) stands as the gold standard for assessing the purity of such compounds, offering high resolution, sensitivity, and quantitative accuracy.

This guide provides an in-depth, experience-driven comparison of HPLC methodologies for the purity assessment of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate. We will explore the rationale behind chromatographic parameter selection, compare alternative approaches, and present a validated, step-by-step protocol designed for robust and reliable analysis in a research and drug development setting.

The Critical Role of Chromatographic Conditions in Purity Analysis

The choice of HPLC parameters directly dictates the success of the purity analysis.[2] For a molecule like tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate, which possesses moderate polarity, reversed-phase HPLC (RP-HPLC) is the most suitable approach.[3][4] In RP-HPLC, a non-polar stationary phase is used with a polar mobile phase.[2] The selection of the specific column chemistry and mobile phase composition is paramount for achieving optimal separation of the main compound from potential process-related impurities and degradation products.

Comparative Analysis of HPLC Stationary Phases

The heart of the HPLC system is the column. For the target analyte, two common reversed-phase stationary phases, C18 (octadecylsilane) and Phenyl-Hexyl, are compared below.

Stationary Phase	Principle of Separation	Advantages for Target Analyte	Potential Drawbacks
C18 (Octadecylsilane)	Primarily hydrophobic (van der Waals) interactions.	Excellent retention for moderately non-polar compounds. Widely available and well-characterized.	May exhibit poor peak shape for polar compounds if not properly end-capped. Potential for phase collapse in highly aqueous mobile phases.[5]
Phenyl-Hexyl	Mixed-mode separation involving hydrophobic interactions and π-π interactions with the phenyl rings.	Enhanced selectivity for aromatic compounds due to π-π interactions with the pyrrole ring. Can provide alternative selectivity compared to C18.	May have lower hydrophobic retention than C18 for some compounds.

Expert Rationale: While a standard C18 column is a robust starting point for many pharmaceutical analyses, the aromatic nature of the pyrrole ring in our target compound makes a Phenyl-Hexyl phase an attractive alternative.[3] The potential for π-π interactions can provide unique selectivity, especially for impurities that differ in their aromatic character. However, for general quality control, a modern, end-capped C18 column often provides the best balance of retention, resolution, and peak shape.

Optimizing the Mobile Phase: A Key to Resolution

The mobile phase composition is a powerful tool for controlling retention and selectivity in RP-HPLC.[6][7] A typical mobile phase for RP-HPLC consists of an aqueous component (often with a buffer or acid modifier) and an organic solvent.[8]

Comparison of Organic Modifiers:

Organic Modifier	Properties	Impact on Analysis
Acetonitrile (ACN)	Low viscosity, low UV cutoff (~190 nm), good eluting strength.	Generally provides sharper peaks and lower backpressure compared to methanol. Ideal for gradient elution and UV detection at low wavelengths.[3]
Methanol (MeOH)	Higher viscosity, higher UV cutoff (~205 nm), different selectivity compared to ACN.	Can offer alternative selectivity for certain compounds. More economical and considered a "greener" solvent than ACN.[8]

Expert Rationale: Acetonitrile is generally the preferred organic modifier for this analysis due to its superior chromatographic properties, including lower viscosity and a lower UV cutoff. This is particularly important for detecting impurities at low wavelengths where the target analyte and its potential impurities are likely to have significant absorbance.

The Role of Mobile Phase Additives:

The addition of an acid, such as formic acid or trifluoroacetic acid (TFA), to the mobile phase is crucial for achieving sharp, symmetrical peaks for compounds with acidic or basic functionalities.[9] For tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate, the pyrrole nitrogen is weakly acidic. Using an acidic mobile phase ensures consistent ionization state and minimizes peak tailing.

• 0.1% Formic Acid: Provides a pH of approximately 2.7, which is suitable for most reversed-phase columns. It is volatile and compatible with mass spectrometry (MS) detection.

• 0.1% Trifluoroacetic Acid (TFA): A stronger acid that acts as an ion-pairing agent, often improving peak shape for basic compounds. However, it can be difficult to remove from the column and may suppress MS signal.

Expert Recommendation: For routine purity analysis with UV detection, a mobile phase of water and acetonitrile, both containing 0.1% formic acid, is recommended. This provides good peak shape and is compatible with potential future MS-based impurity identification.

Experimental Workflow and Protocols

The following diagram outlines the general workflow for the HPLC-based purity assessment of synthesized tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate.

Caption: Workflow for HPLC Purity Assessment.

Detailed HPLC Protocol: Recommended Method

This protocol is designed to provide robust separation of the main peak from potential impurities.

Instrumentation and Consumables:

• HPLC system with gradient capability and UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile and water.

• Formic acid (reagent grade).

• 0.45 µm syringe filters.

Chromatographic Conditions:

Parameter	Recommended Setting	Alternative Setting (for comparison)
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Methanol
Gradient	5% to 95% B over 20 min	5% to 95% B over 20 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30 °C	30 °C
Detection Wavelength	240 nm	240 nm
Injection Volume	10 µL	10 µL

Rationale for Detection Wavelength: The pyrrole ring conjugated with the nitrile group is expected to have a UV absorbance maximum in the range of 230-250 nm. A wavelength of 240 nm is chosen to provide good sensitivity for the main compound and a broad range of potential aromatic impurities.

Sample and Standard Preparation:

• Diluent: Prepare a 50:50 (v/v) mixture of acetonitrile and water.

• Sample Solution: Accurately weigh approximately 10 mg of the synthesized tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate into a 10 mL volumetric flask. Dissolve in and dilute to volume with the diluent to achieve a concentration of approximately 1 mg/mL.

• Reference Standard Solution: If a purified reference standard is available, prepare a solution at the same concentration as the sample solution.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection.

Data Analysis and Interpretation

The purity of the synthesized compound is typically determined by the area percent method. This assumes that all components have a similar response factor at the chosen wavelength.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

For a more accurate quantitative analysis, especially when the response factors of impurities are known to be different, a reference standard and the construction of a calibration curve are necessary.[10][11]

Potential Impurities and Their Chromatographic Behavior

Understanding the potential impurities arising from the synthesis is crucial for developing a specific and stability-indicating HPLC method.[12][13] Common synthetic routes to pyrroles may involve starting materials like 1,4-dicarbonyl compounds or furan.[13][14]

Hypothetical Impurity Profile:

Impurity	Potential Origin	Expected Chromatographic Behavior
Pyrrole-2-carbonitrile	Deprotection of the Boc group	More polar, will elute earlier than the main compound.
Unreacted Starting Materials	Incomplete reaction	Polarity will vary, but should be well-separated from the product.
tert-Butanol	Byproduct of Boc-protection/deprotection	Highly polar, will likely elute in the void volume.
Over-alkylated byproducts	Side reactions	More non-polar, will elute later than the main compound.

The developed HPLC method should be able to resolve the main peak from all known and potential unknown impurities. Method validation according to ICH guidelines (Q2(R1)) would be required for use in a regulated environment, including assessments of specificity, linearity, accuracy, precision, and robustness.[15]

Conclusion

The purity assessment of synthesized tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is effectively and reliably achieved using reversed-phase HPLC. A method employing a C18 column with a water/acetonitrile mobile phase containing 0.1% formic acid provides excellent resolution and peak shape. This guide has detailed the rationale behind the selection of chromatographic parameters and provided a robust protocol for immediate implementation in a research or quality control laboratory. By understanding the principles of separation and the potential impurities, researchers can confidently assess the purity of this important synthetic intermediate, ensuring the quality and integrity of their downstream applications.

References

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A Senior Application Scientist's Guide to Alternative Reagents for Boc Protection of Amines

For the modern researcher in organic synthesis and drug development, the tert-butyloxycarbonyl (Boc) group is an indispensable tool for the protection of amines.[1] Its widespread use is a testament to its reliability: stable to a broad range of nucleophilic and basic conditions, yet easily cleaved with mild acid.[2] The standard-bearer for its installation is di-tert-butyl dicarbonate (Boc₂O), a reagent familiar to every synthetic chemist.

However, the very ubiquity of Boc₂O can sometimes mask the need for alternatives. Challenges such as the protection of weakly nucleophilic amines, the need for milder reaction conditions, managing side products like tert-butanol, or improving atom economy have driven the exploration of other Boc-donating reagents. This guide provides an in-depth comparison of viable alternatives to Boc₂O, offering experimental data, detailed protocols, and expert insights to help you select the optimal reagent for your specific synthetic challenge.

The Gold Standard: A Critical Look at Di-tert-butyl Dicarbonate (Boc₂O)

Before exploring alternatives, it is crucial to understand the benchmark. Boc₂O is a highly effective and versatile reagent, typically reacting with primary or secondary amines, often with the aid of a base like triethylamine (TEA) or 4-(dimethylamino)pyridine (DMAP), although the reaction can also proceed without a base.[3][4]

Mechanism of Action with Boc₂O

The reaction proceeds via nucleophilic attack of the amine on one of the electrophilic carbonyl carbons of the anhydride. This forms a tetrahedral intermediate which then collapses, releasing the protected amine, carbon dioxide, and tert-butanol. The evolution of CO₂ gas provides a strong thermodynamic driving force for the reaction.[5]

Caption: Mechanism of amine protection using Boc₂O.

Advantages of Boc₂O:

• High reactivity with a broad range of amines.

• Commercially available and relatively inexpensive.

• Well-understood reaction kinetics and side products.

Disadvantages of Boc₂O:

• Can be sluggish with electron-deficient or sterically hindered amines, sometimes requiring heat or strong catalysts.[6]

• Produces tert-butanol as a byproduct, which can complicate purification.

• As a solid with a low melting point (22-24 °C), it can be inconvenient to handle.[7]

A Curated Selection of Alternative Boc-Donating Reagents

Several alternative reagents have been developed to address the limitations of Boc₂O. We will focus on three of the most practical and well-documented alternatives: Boc-ON , Boc-OSu , and tert-butyl 2,2,2-trichloroacetimidate .

2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile (Boc-ON)

Reagent Profile: Boc-ON is a stable, crystalline solid that is highly effective for the Boc protection of amino acids and other primary amines.[8][9] It is considered a more "active" Boc-donating agent than Boc₂O.

Mechanism of Action: The amine nitrogen attacks the electrophilic carbonyl carbon. The leaving group is the resonance-stabilized oxime, α-hydroxyimino-α-phenylacetonitrile, which is a weak acid and easily removed during aqueous workup.[10]

Caption: Mechanism of amine protection using Boc-OSu.

Performance & Application: Boc-OSu is reported to be superior to Boc₂O for sterically hindered amines, significantly reducing the formation of byproducts. [11]Its high reactivity allows for efficient protections under mild conditions. The water-soluble nature of the NHS byproduct simplifies purification.

Detailed Experimental Protocol (General for Primary Amines):

• Dissolve the amine (1.0 equiv) in a suitable solvent such as THF, dioxane, or DMF.

• Add a base, such as triethylamine (1.1-1.5 equiv).

• Add Boc-OSu (1.05-1.1 equiv) to the solution at room temperature.

• Stir the reaction for 1-4 hours, monitoring by TLC.

• Upon completion, dilute the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with a mild acid (e.g., 10% citric acid), followed by saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify by column chromatography if necessary.

tert-Butyl 2,2,2-Trichloroacetimidate

Reagent Profile: This reagent offers a fundamentally different approach to introducing the tert-butyl group. It is particularly effective for the tert-butylation of alcohols, phenols, and amines under acidic catalysis, providing a non-reversible protection under many conditions. [2][8] Mechanism of Action: The reaction is typically catalyzed by a Lewis or Brønsted acid. The acid protonates the nitrogen of the imidate, making it a superb leaving group (trichloroacetamide). The amine then attacks the tert-butyl group in an SN1-like fashion, facilitated by the formation of a stable tert-butyl cation.

Caption: Proposed mechanism for amine protection using tert-butyl 2,2,2-trichloroacetimidate.

Performance & Application: This method is highly effective for N-tert-butylation of aromatic amines, which can be challenging substrates for Boc₂O. [2]Copper(II) triflate has been shown to be an effective catalyst, allowing the reaction to proceed at room temperature with good to excellent yields. [12]The main byproduct, trichloroacetamide, is generally easy to remove.

Detailed Experimental Protocol (for Aromatic Amines):

• To a solution of the aromatic amine (1.0 equiv) in nitromethane, add Cu(OTf)₂ (5 mol%). [12]2. Add tert-butyl 2,2,2-trichloroacetimidate (1.5-2.0 equiv) to the mixture.

• Stir the reaction at room temperature for 4-24 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Comparative Data Summary

The choice of reagent often depends on the specific substrate. The following table provides a comparative overview based on published data. Note that direct side-by-side comparisons are rare, and conditions can vary significantly.

Substrate	Reagent	Conditions	Time	Yield (%)	Reference(s)
Aniline	Boc₂O	Neat, 30 min	30 min	95	[13]
Aniline	Boc₂O / Catalyst	Various Lewis/Brønsted Acids	15 min - 4h	90-99	[13]
Aniline	tert-Butyl 2,2,2-trichloroacetimidate	Cu(OTf)₂, MeNO₂, rt	4 h	85	[12]
Benzylamine	Boc₂O	Water/Acetone, rt	8 min	98	[14]
Glycine	Boc-ON	aq. Dioxane, Et₃N, rt	4 h	92	[15]
L-Phenylalanine	Boc₂O	aq. NaOH, t-BuOH, rt	2 h	95-99	[7]
L-Tryptophan	Boc-ON	aq. Dioxane, Et₃N, rt	5 h	99	[10]

Workflow for Reagent Selection

Choosing the right reagent is a critical decision in planning your synthesis. This workflow outlines a logical process for making that choice.

Caption: Decision workflow for selecting a Boc-protection reagent.

Senior Scientist's Concluding Remarks

While di-tert-butyl dicarbonate remains the workhorse for routine Boc protections due to its cost-effectiveness and broad utility, a skilled synthetic chemist must be equipped with alternatives.

• For rapid, high-yielding protection of amino acids , particularly in aqueous media, Boc-ON is an outstanding choice. Its crystalline nature and the ease of removing its byproduct make it a highly reliable reagent.

• When dealing with sterically hindered amines where Boc₂O may lead to side reactions or require forcing conditions, Boc-OSu often provides a milder and more efficient solution.

• For challenging electron-deficient aromatic amines , the acid-catalyzed reaction with tert-butyl 2,2,2-trichloroacetimidate opens up a synthetic route that is often difficult to access with standard methods.

Ultimately, the "best" reagent is the one that provides the highest yield of the desired product with the greatest ease of execution and purification for a specific substrate. By understanding the reactivity profiles and practical considerations of these alternatives, researchers can significantly expand their synthetic toolkit, enabling more efficient and successful routes to complex molecular targets.

References

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• Master Organic Chemistry. (2022). Amine Protection and Deprotection. Retrieved from [Link]

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• Common Organic Chemistry. (n.d.). Boc Protection Mechanism (Boc2O). Retrieved from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. (2014). Copper-Catalyzed N-tert-Butylation of Aromatic Amines under Mild Conditions Using tert-Butyl 2,2,2-Trichloroacetimidate. Retrieved from [Link]

• Vidhani, D. V., Krafft, M. E., & Cran, J. W. (2014). Copper-Catalyzed N-tert-Butylation of Aromatic Amines under Mild Conditions Using tert-Butyl 2,2,2-Trichloroacetimidate. Synlett, 25(11), 1550-1554. Retrieved from [Link]

• DiVA portal. (2019). Synthesis of proteophenes that can be utilized as fluorescent ligands for biological targets. Retrieved from [Link]

• Berredjem, M., et al. (2012). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. International Journal of Molecular Sciences, 13(5), 6095-6109. Retrieved from [Link]

• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES. Retrieved from [Link]

• MH Chem. (2022, August 13). Amine Boc protection-Mechanism and Reaction Setup [Video]. YouTube. Retrieved from [Link]

• Chisholm, J. D., et al. (2019). Ester Formation via Symbiotic Activation Utilizing Trichloroacetimidate Electrophiles. The Journal of Organic Chemistry, 84(11), 7127-7137. Retrieved from [Link]

• Chisholm, J. D., et al. (2019). Ester Formation via Symbiotic Activation Utilizing Trichloroacetimidate Electrophiles. The Journal of Organic Chemistry, 84(11), 7127-7137. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-(tert-BUTOXYCARBONYLOXYIMINO)-2-PHENYLACETONITRILE. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Experimental Procedure. Retrieved from [Link]

• ResearchGate. (n.d.). A New Reagent for tert -Butoxycarbonylation: 2- tert -Butoxycarbonyloxyimino-2-phenylacetonitrile. Retrieved from [Link]

• Google Patents. (n.d.). WO2023110138A1 - Inhibitors of transglutaminases.

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Boc-ON: Your Go-To for Amino Group Protection in Organic Chemistry. Retrieved from [Link]

• Reddit. (2022, May 28). Synthesizing tertiary-butylesters of BOC-amino acids. Retrieved from [Link]

• Google Patents. (n.d.). US8487093B2 - β-lactamase inhibitors.

• Sourav Sir's Classes. (2022, March 7). Protection and Deprotection of Amine with Mechanism | Protecting Group | Carbamates | Chemistry [Video]. YouTube. Retrieved from [Link]

• Scribd. (n.d.). Organic Syntheses Collective Volume 6. Retrieved from [Link]

• Semantic Scholar. (n.d.). A facile procedure for tert-butoxycarbonylation of amines promoted by yttria-zirconia based strong Lewis acid catalyst. Retrieved from [Link]

• Organic Syntheses. (n.d.). PREPARATION OF L-PHENYLALANINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of the Effect of Different Catalysts in N-Boc Protection of Aniline with (Boc)2O at Room Temperature. Retrieved from [Link]

• Google Patents. (n.d.). PREPARATION OF TERT-BUTYL 4-((1R,2S,5R)-6- (BENZYLOXY)-7-0X0-1,6-DIAZABICYCL0[3.2.I]OCTANE-2- CARBOXAMIDO)PIPERIDINE-1-CARBOXYLA.

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Safety & Regulatory Compliance

Navigating the Disposal of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate: A Guide for Laboratory Professionals

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For researchers, scientists, and drug development professionals, the integrity of your work extends beyond the benchtop to the responsible management of chemical waste. This guide provides a comprehensive, step-by-step protocol for the proper disposal of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate, a compound featuring a carbamate, a cyano group, and a pyrrole ring. The unique combination of these functional groups necessitates a cautious and informed approach to disposal to ensure laboratory safety, environmental protection, and regulatory compliance.

Hazard Identification and Risk Assessment: Understanding the Compound

• Cyano Group: The most significant hazard arises from the cyano group. Many organic nitriles are toxic and can release highly toxic hydrogen cyanide (HCN) gas if they come into contact with acids.[1][2] Exposure to cyanide compounds can be fatal if swallowed, inhaled, or absorbed through the skin.[1]

• Carbamate Structure: Carbamates as a class have a wide range of toxicological profiles. Some are relatively benign, while others are used as pesticides. It is prudent to handle all novel carbamates with care.[3][4]

• Pyrrole Derivatives: Heterocyclic compounds like pyrrole can have irritant properties.[5]

Based on a similar, though more complex, molecule, (S)-tert-Butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2- oxoethyl)carbamate, the hazards are listed as skin irritation, serious eye irritation, respiratory irritation, and being harmful if swallowed.[6] Therefore, it is crucial to treat tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate as a hazardous chemical waste.[5]

Immediate Safety Precautions:

• Always handle this compound within a certified laboratory chemical fume hood to prevent inhalation of any dust or potential vapors.[6][7]

• Avoid contact with acids to prevent the possible generation of deadly hydrogen cyanide gas.[1][7]

• Keep the compound away from strong oxidizing agents.[8]

Personal Protective Equipment (PPE)

Appropriate PPE is non-negotiable when handling tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate for disposal. The following table summarizes the mandatory PPE based on the potential hazards.

Protection Type	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile). Inspect gloves before use.	To prevent skin absorption, which is a potential route of exposure for cyanide-containing compounds.[1]
Eye Protection	Chemical safety goggles or a face shield.[5]	To protect against accidental splashes of solutions or contact with solid particles causing serious eye irritation.[6]
Skin & Body	Laboratory coat and closed-toe shoes.[5]	To prevent incidental skin contact. Contaminated clothing must be removed and washed before reuse.[6]
Respiratory	Work within a chemical fume hood.[6][7]	To avoid inhalation of airborne particles or potential vapors, including the highly toxic hydrogen cyanide gas.[7]

Waste Segregation and Collection Protocol

Proper segregation is the foundation of safe chemical waste management. Never mix this waste stream with others without explicit approval from your institution's Environmental Health and Safety (EHS) department.[4][5]

Step-by-Step Collection Procedure:

• Container Selection:

  • Solid Waste: Use a designated, sealable, and clearly labeled hazardous waste container.[7] A high-density polyethylene (HDPE) container is a suitable choice.[5] This container is for the pure compound and any contaminated disposable labware such as weighing papers, pipette tips, and gloves.[1][7]

  • Liquid Waste: If the compound is in a solution, collect it in a separate, compatible hazardous liquid waste container. Do not mix with other solvent waste streams.[5] The container must have a secure, leak-proof lid.[5]

• Labeling:

  • Clearly label the container with "Hazardous Waste".[5]

  • Write the full chemical name: "tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate".[5]

  • Indicate the major hazards (e.g., "Toxic," "Irritant").

  • Note the date when waste was first added to the container.[9]

• Storage:

  • Store the sealed waste container in a designated and secure satellite accumulation area within the laboratory.[5][10] This area should be at or near the point of generation.[10]

  • Ensure the storage area is cool, dry, and well-ventilated, away from direct sunlight and heat.[1]

  • Crucially, store this waste away from acids and oxidizing materials.[1]

Disposal Workflow

The primary and recommended method for disposal is through your institution's EHS program or a licensed hazardous waste disposal contractor.[5][6][11] Do not attempt to treat or neutralize this chemical waste in the lab unless you have a specific, validated, and approved procedure from your EHS department. The risk of generating hydrogen cyanide gas is significant.[2][7]

The logical workflow for disposal is summarized in the diagram below.

Caption: Disposal workflow for tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate.

Emergency Procedures: Spills and Exposure

In Case of a Spill:

• Contained within a Fume Hood: If a small spill occurs inside a chemical fume hood, absorb the material with an inert absorbent like sand, silica gel, or vermiculite.[6] Then, decontaminate the surface. A common procedure for cyanide-contaminated surfaces is to first clean with a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution.[7] All contaminated cleaning materials must be collected as hazardous cyanide-containing waste.[7]

• Outside a Fume Hood: Evacuate the immediate area.[7] Prevent entry and contact your institution's EHS or emergency response team immediately. Do not attempt to clean up a spill of a cyanide-containing compound outside of a fume hood yourself.

In Case of Personal Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12]

• Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing. Seek immediate medical attention.[12]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[12]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[12]

For any exposure, bring a copy of the relevant SDS (for a structurally similar compound if necessary) to the medical professionals.[7]

Conclusion: A Commitment to Safety

The proper disposal of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate is not merely a procedural task but a critical component of a robust laboratory safety culture. By understanding the potential hazards, utilizing appropriate PPE, strictly adhering to waste segregation protocols, and being prepared for emergencies, researchers can ensure they are protecting themselves, their colleagues, and the environment. Always consult your institution's specific waste management guidelines and EHS department, as they are the ultimate authority on disposal procedures in your facility.[10][13]

References

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• Cyanides Storage, Handling and General Use Information. University of Windsor.

• Safety Data Sheet for (S)-tert-Butyl (2-(2-cyano-4,4-difluoropyrrolidin-1-yl)-2- oxoethyl)carbamate. Fluorochem Ltd.

• Proper Disposal of Pyrrolo[2,3-b]indole: A Guide for Laboratory Professionals. BenchChem.

• Safety Data Sheet for tert-Butyl carbamate. Alfa Aesar.

• Proper Disposal of Obtucarbamate A: A Comprehensive Guide for Laboratory Professionals. BenchChem.

• Lab Safety Guideline: Cyanide. Harvard Environmental Health and Safety.

• Material Safety Data Sheet - tert-Butyl carbamate. Cole-Parmer.

• Safety Data Sheet for Butyl carbamate. Sigma-Aldrich.

• Safety Data Sheet for tert-Butyl carbamate. Fisher Scientific.

• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime.

• Safety Data Sheet for tert-Butyl 2.3-dihydro-1H-pyrrole-1-carboxylate. CymitQuimica.

• Toxicological Profile for Cyanide. Agency for Toxic Substances and Disease Registry (ATSDR).

• Safety Data Sheet for tert-Butyl N-(2-aminoethyl)carbamate. Fisher Scientific.

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• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS.

• Chemical Waste Management for Laboratories. UFF.

• Laboratory Waste Disposal. University of Coimbra.

• Hazardous Laboratory Chemicals Disposal Guide. Reed College.

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• Laboratory Waste Management Solutions. Stericycle.

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A-Z Guide to Personal Protective Equipment (PPE) for Handling tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. When handling novel or specialized reagents like tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate, for which extensive public safety data may not be available, a conservative and principled approach to safety is paramount. This guide provides a comprehensive framework for selecting and using Personal Protective Equipment (PPE), grounding its recommendations in a structural analysis of the compound's constituent chemical moieties.

Hazard Analysis: A Structurally-Informed Risk Assessment

Lacking a specific Safety Data Sheet (SDS), we must infer the potential hazards of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate by examining its functional groups: the pyrrole ring, the cyano (nitrile) group, and the carbamate group.[1] This proactive analysis forms the bedrock of our safety protocol.

• Pyrrole Moiety : The core is a pyrrole ring. Pyrrole itself is a flammable liquid and is toxic if swallowed and harmful if inhaled.[2][3][4][5][6] It is known to cause serious eye damage.[2][3][5][6]

• Cyano (Nitrile) Group : Organic nitriles are of significant toxicological concern. They can be absorbed through the skin, ingested, or inhaled. A primary hazard is their potential to release highly toxic hydrogen cyanide (HCN) gas, especially when heated or in contact with acids.[7] Acute exposure can lead to asphyxia, while chronic exposure may cause dermatitis and other systemic effects. All work with cyanide compounds should be conducted in a certified chemical fume hood.[8][9]

• Carbamate Group : Carbamates are a diverse class of compounds, famously used as pesticides.[10][11][12] Their primary mode of toxicity is the inhibition of acetylcholinesterase, an enzyme critical for nerve function.[10][11] Exposure can occur via inhalation, ingestion, and dermal contact, leading to a range of symptoms from nausea and vomiting to respiratory distress.[10][13][14] While the tert-butyl group may modulate this compound's activity compared to pesticidal carbamates, the potential for toxicity must be respected.

Given this structural assessment, tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate must be treated as a potentially highly toxic substance with hazards of acute toxicity (oral, dermal, inhalation) and serious eye damage.

The PPE Selection Workflow: A Decision-Making Framework

The selection of appropriate PPE is not a static choice but a dynamic process based on a continuous risk assessment of the specific experimental context. The following workflow should be applied before any handling of the material.

Caption: PPE selection workflow from hazard identification to procedural execution.

Detailed PPE Recommendations

All handling of tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate must be performed within a certified chemical fume hood.[8][9] The following table outlines the minimum PPE requirements. For tasks with a higher risk of exposure (e.g., handling larger quantities, potential for aerosolization), enhanced measures are recommended.

Protection Area	Minimum Requirement	Recommended Enhancement for High-Risk Operations	Rationale & Causality
Respiratory	Work within a certified chemical fume hood.	Use of a NIOSH-approved respirator with organic vapor/acid gas cartridges if work outside a hood is unavoidable (requires enrollment in a respiratory protection program).	The primary engineering control to prevent inhalation of powders or vapors. The cyano and pyrrole moieties present significant inhalation hazards.[2]
Hand	Double-gloving with nitrile gloves.[9]	A flexible laminate glove (e.g., Silver Shield) worn under a heavy-duty nitrile or butyl rubber outer glove.[15]	Nitrile offers good initial resistance, but double-gloving is crucial for compounds of unknown toxicity to protect against tears and rapid permeation.[16][17] For extended contact, more robust glove materials are necessary.[18]
Eye & Face	ANSI Z87.1 compliant safety goggles.[15]	Chemical splash goggles and a full-face shield.[1][15]	Protects against splashes and potential dust. The pyrrole and carbamate structures suggest a high risk of serious eye damage.[3][19][20] A face shield provides an additional layer of protection.[15]
Body	Flame-resistant laboratory coat, fully buttoned.	A chemically resistant apron over the lab coat or a disposable coverall (e.g., Tychem).	Protects skin and personal clothing from contamination. Carbamates and nitriles can be absorbed through the skin.[10][14]
Foot	Closed-toe shoes made of a non-porous material.	Chemically resistant shoe covers.	Protects against spills. Open-toed shoes are never permitted in a laboratory setting.[15][16]

Operational and Disposal Plans

Safe handling extends beyond wearing PPE; it includes the procedures for its use and disposal, which are critical for preventing secondary contamination.

• Inspection : Before use, visually inspect all PPE for defects such as cracks, tears, or discoloration.

• Donning Sequence :

  • Wash and dry hands thoroughly.

  • Don inner gloves (if double-gloving).

  • Don laboratory coat and fasten completely.

  • Don outer gloves, ensuring the cuffs go over the sleeves of the lab coat.

  • Don eye and face protection.

• Doffing Sequence (to minimize cross-contamination) :

  • Remove outer gloves first, peeling them off without touching the exterior surface with bare skin.

  • Remove face shield/goggles from the back.

  • Remove laboratory coat, turning it inside out as it's removed.

  • Remove inner gloves.

  • Wash hands thoroughly with soap and water.

• Waste Segregation : All disposable items contaminated with tert-Butyl (2-cyano-1H-pyrrol-1-yl)carbamate (gloves, wipes, disposable aprons/coveralls) are considered hazardous waste.[1]

• Collection : Place all contaminated solid waste into a designated, clearly labeled, and sealed hazardous waste container. Do not dispose of it in regular trash or down the drain.[1]

• Consultation : Follow your institution's specific guidelines for hazardous chemical waste disposal, managed by your Environmental Health and Safety (EHS) department.[1]

By adhering to this comprehensive guide, you build a robust culture of safety that protects not only yourself but also your colleagues and the integrity of your research.

References

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